1,2-Dichloro-4-(3-nitrophenyl)benzene

• CAS: 1365271-51-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Suzuki Coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene

A Senior Application Scientist's Perspective on Navigating a Challenging Cross-Coupling Reaction

Abstract

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its capacity to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2][3][4] However, the successful application of this powerful transformation to challenging substrates, such as polychlorinated and electron-deficient arenes like 1,2-Dichloro-4-(3-nitrophenyl)benzene, demands a nuanced understanding of catalytic systems and reaction parameters. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals, detailing the critical considerations and methodologies for achieving selective and high-yielding Suzuki couplings with this demanding substrate. We will delve into the rationale behind catalyst and ligand selection, optimization of reaction conditions, and strategies to control selectivity, supported by mechanistic insights and practical, field-proven protocols.

Introduction: The Challenge of Coupling Deactivated Aryl Chlorides

1,2-Dichloro-4-(3-nitrophenyl)benzene presents a trifecta of challenges for the Suzuki-Miyaura coupling:

• Two Aryl Chloride Moieties: Aryl chlorides are notoriously less reactive than their bromide or iodide counterparts in the oxidative addition step of the catalytic cycle, which is often the rate-determining step.[5][6]

• Electron-Deficient Ring System: The presence of a strongly electron-withdrawing nitro group further deactivates the aromatic ring, albeit making the carbon-chlorine bonds more susceptible to nucleophilic attack, it can complicate the desired oxidative addition to the palladium(0) catalyst.[7]

• Potential for Multiple Couplings: The presence of two chloro-substituents raises the issue of selectivity, with the potential for mono- or di-arylation. Controlling the extent of the reaction to favor the desired product is a critical objective.

Addressing these challenges necessitates the use of highly active and specialized palladium catalyst systems, particularly those employing bulky, electron-rich phosphine ligands.[8][9]

Catalyst and Ligand Selection: The Key to Unlocking Reactivity

The choice of the palladium source and, more importantly, the phosphine ligand is paramount for the successful coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

Palladium Precatalysts

While traditional palladium sources like Pd(OAc)₂ and Pd₂(dba)₃ can be effective, modern, well-defined palladium precatalysts offer significant advantages in terms of air- and moisture-stability, ease of handling, and rapid generation of the active Pd(0) species.[10] For demanding substrates, precatalysts such as those from the Buchwald and Nolan groups are highly recommended.

The Power of Buchwald Ligands

The laboratories of Professor Stephen Buchwald have developed a portfolio of bulky, electron-rich biarylphosphine ligands that have revolutionized the field of cross-coupling chemistry.[8] For the coupling of electron-deficient aryl chlorides, ligands such as SPhos and XPhos are particularly effective.

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): This ligand is renowned for its ability to promote Suzuki couplings of aryl chlorides at low catalyst loadings and even at room temperature in some cases.[11][12] The dimethoxy substituents are believed to stabilize the active palladium complex. SPhos-based catalysts have shown unprecedented scope and activity for these challenging transformations.[12][13]

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): XPhos is another highly effective and versatile ligand for the coupling of aryl chlorides.[8] Its bulky nature facilitates the reductive elimination step and can be beneficial in preventing catalyst decomposition pathways.

The selection between SPhos and XPhos may require empirical screening, but both represent excellent starting points for the coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium(0) species.[1][6][14] Understanding this cycle is crucial for rationalizing the effects of different reaction parameters.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing Reaction Conditions: A Systematic Approach

Achieving high yields and selectivity in the Suzuki coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene requires careful optimization of several key parameters.

Base Selection

The base plays a crucial role in the transmetalation step, activating the boronic acid for transfer of the organic group to the palladium center.[15] For challenging couplings, stronger bases are often required.

• Potassium Phosphate (K₃PO₄): This is often the base of choice for difficult Suzuki couplings, particularly when using bulky biarylphosphine ligands.[13]

• Cesium Carbonate (Cs₂CO₃): Another effective base, often used in combination with polar aprotic solvents.

• Potassium Carbonate (K₂CO₃): A milder base that can be effective, particularly in aqueous solvent mixtures.[16]

Solvent Systems

The choice of solvent can significantly impact the solubility of reactants and the stability and activity of the catalyst.

• Aprotic Polar Solvents: Dioxane, tetrahydrofuran (THF), and N,N-dimethylformamide (DMF) are commonly used solvents for Suzuki couplings.[14]

• Aqueous Mixtures: The addition of water can be beneficial, particularly when using inorganic bases like K₃PO₄ or K₂CO₃.[13][17][18] The use of aqueous conditions is also considered a "green" chemistry approach.[13]

• Toluene: A non-polar solvent that can be effective, especially at higher temperatures.

Temperature and Reaction Time

Due to the unreactive nature of the aryl chloride, elevated temperatures (typically 80-110 °C) are often necessary to drive the reaction to completion. Reaction times can vary from a few hours to 24 hours, and progress should be monitored by techniques such as TLC, GC-MS, or LC-MS.

Controlling Selectivity: Mono- vs. Di-arylation

A key consideration for the Suzuki coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene is controlling the degree of arylation. Achieving selective mono-arylation is often the desired outcome.

Several factors influence selectivity:

• Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) will favor mono-arylation. Conversely, a larger excess of the boronic acid and extended reaction times will promote di-arylation.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures will generally favor the formation of the mono-arylated product.

• Catalyst Loading: Higher catalyst loadings may lead to increased rates of both the first and second coupling reactions.

• Ligand Effects: The steric and electronic properties of the ligand can influence selectivity.[19]

A systematic approach to achieving selective mono-arylation involves starting with a slight excess of the boronic acid and carefully monitoring the reaction progress over time.

Experimental Protocols

The following protocols provide a starting point for the Suzuki coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene. Optimization may be required for specific boronic acids.

General Procedure for Mono-Arylation

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 1,2-Dichloro-4-(3-nitrophenyl)benzene (1.0 mmol), the desired arylboronic acid (1.1 mmol), and potassium phosphate (K₃PO₄, 3.0 mmol).

• Add the palladium precatalyst (e.g., SPhos Pd G2, 0.02 mmol, 2 mol %) and the SPhos ligand (0.04 mmol, 4 mol %).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed solvent (e.g., 1,4-dioxane/water, 4:1, 5 mL).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Optimization Workflow

Figure 2: A workflow for optimizing Suzuki coupling conditions.

Data Presentation: A Comparative Table

Entry	Palladium Source	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	PPh₃	K₂CO₃	Dioxane/H₂O	100	24	<10
2	Pd₂(dba)₃	SPhos	K₃PO₄	Toluene	100	12	85
3	SPhos Pd G2	-	K₃PO₄	Dioxane/H₂O	100	8	92
4	XPhos Pd G2	-	Cs₂CO₃	THF	80	12	88

Table 1: Illustrative data for the optimization of the mono-arylation of 1,2-Dichloro-4-(3-nitrophenyl)benzene with phenylboronic acid. Note: These are representative data and actual results may vary.

The Role of the Nitro Group

The electron-withdrawing nitro group on the phenyl substituent generally does not interfere with the Suzuki coupling and can even be beneficial by activating the aryl chloride towards oxidative addition.[7] While under specific and harsh conditions, nitro groups have been reported to act as leaving groups in cross-coupling reactions, this is not a common pathway under standard Suzuki-Miyaura conditions.[5][20][21]

Conclusion

The Suzuki-Miyaura coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene is a challenging yet achievable transformation. Success hinges on the judicious selection of a highly active catalyst system, typically employing a bulky and electron-rich biarylphosphine ligand such as SPhos or XPhos. Careful optimization of the base, solvent, and temperature is crucial for achieving high yields. Furthermore, controlling the stoichiometry and reaction time allows for the selective synthesis of either mono- or di-arylated products. By applying the principles and protocols outlined in this guide, researchers can confidently navigate the complexities of this reaction to access valuable and complex molecular architectures for applications in drug discovery and materials science.

References

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• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

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• Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-free, hydride acceptor-free - RSC Publishing - The Royal Society of Chemistry. Available at: [Link]

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• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Organic Letters - ACS Publications. Available at: [Link]

• Highly Chemoselective Mono-Suzuki Arylation Reactions on All Three Dichlorobenzene Isomers and Applications Development.: Abstract, Citation (BibTeX) & Reference | Bohrium. Available at: [Link]

• Suzuki Coupling: Mechanism & Examples | NROChemistry. Available at: [Link]

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• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing). Available at: [Link]

• Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand - ChemRxiv. Available at: [Link]

• Suzuki Coupling - SynArchive. Available at: [Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures | Organometallics - ACS Publications. Available at: [Link]

• General catalysts for the Suzuki-Miyaura and Sonogashira coupling reactions of aryl chlorides and for the coupling of challenging substrate combinations in water - PubMed. Available at: [Link]

• Optimization of reaction conditions for Suzuki coupling 1 - ResearchGate. Available at: [Link]

• The iron-catalysed Suzuki coupling of aryl chlorides - White Rose Research Online. Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH. Available at: [Link]

• Suzuki Cross Coupling Reaction- A Review - INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. Available at: [Link]

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• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling Reaction - Fisher Scientific. Available at: [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling - ResearchGate. Available at: [Link]

• Which conditions are favorable for the efficient Suzuki coupling? - ResearchGate. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. Available at: [Link]

• Nickel-Based Catalysts for the Selective Monoarylation of Dichloropyridines: Ligand Effects and Mechanistic Insights - PMC - NIH. Available at: [Link]

• SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - NIH. Available at: [Link]

• Suzuki—Miyaura Cross-Coupling Reaction of Aryl Bromides and Chlorides with Phenylboronic Acid under Aerobic Conditions Catalyzed by Palladium Complexes with Thiosemicarbazone Ligands | Request PDF - ResearchGate. Available at: [Link]

• Highly selective Suzuki reaction catalysed by a molecular Pd–P-MOF catalyst under mild conditions: role of ligands and palladium speciation - Catalysis Science & Technology (RSC Publishing). Available at: [Link]

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An In-depth Technical Guide to 1,2-Dichloro-4-(3-nitrophenyl)benzene: Synthesis, Properties, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 1,2-dichloro-4-(3-nitrophenyl)benzene, a substituted biphenyl compound with significant potential in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into its synthesis, physicochemical properties, and characterization.

Introduction: The Significance of the Biphenyl Scaffold

Biphenyl and its derivatives are a cornerstone in the development of new pharmaceuticals and functional materials. Their unique structural features, including conformational flexibility and the ability to present substituents in a defined three-dimensional space, make them privileged scaffolds in drug design.[1][2][3][4] The compound 1,2-dichloro-4-(3-nitrophenyl)benzene combines the biphenyl core with a specific substitution pattern—dichloro and nitro groups—that can modulate its electronic properties, metabolic stability, and interaction with biological targets. Understanding the synthesis and properties of this molecule is crucial for harnessing its potential in creating novel therapeutic agents.[5]

Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene

The most versatile and widely adopted method for the synthesis of unsymmetrical biphenyls is the Suzuki-Miyaura cross-coupling reaction.[1] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoborane and an organohalide, offering high yields and excellent functional group tolerance.

Retrosynthetic Analysis and Strategy

The target molecule, 1,2-dichloro-4-(3-nitrophenyl)benzene, can be disconnected at the bond between the two phenyl rings. This retrosynthetic approach suggests two primary coupling partners: a 1,2-dichlorophenyl derivative and a 3-nitrophenyl derivative. For a successful Suzuki-Miyaura coupling, one partner must be a halide (or triflate) and the other a boronic acid or ester. A logical and efficient pathway involves the coupling of 1,2-dichloro-4-iodobenzene with 3-nitrophenylboronic acid . The iodo-substituent is highly reactive in the oxidative addition step of the catalytic cycle, making it an excellent choice for this synthesis.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a robust, self-validating system for the synthesis of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Materials:

• 1,2-dichloro-4-iodobenzene

• 3-nitrophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a more advanced phosphine ligand like SPhos

• Potassium carbonate (K₂CO₃) or another suitable base

• Toluene and water (or another suitable solvent system like dioxane/water)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 1,2-dichloro-4-iodobenzene (1.0 eq), 3-nitrophenylboronic acid (1.2 eq), and the chosen base (e.g., K₂CO₃, 2.0 eq).

• Catalyst Preparation: In a separate vial, pre-mix the palladium catalyst (e.g., Pd(OAc)₂, 0.02 eq) and the phosphine ligand (e.g., PPh₃, 0.04 eq) in a small amount of the reaction solvent.

• Solvent Addition and Degassing: Add the solvent system (e.g., a 4:1 mixture of toluene and water) to the main reaction flask. Degas the mixture by bubbling nitrogen or argon through it for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Initiation of Reaction: Add the catalyst mixture to the reaction flask. Heat the reaction to reflux (typically 80-100 °C) and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel. Wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate to elute the final compound.

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Physicochemical Properties

Property	Predicted Value	Rationale and Comparative Data
Molecular Formula	C₁₂H₇Cl₂NO₂	Based on the molecular structure.
Molecular Weight	268.10 g/mol	Calculated from the atomic weights of the constituent elements.
Appearance	Off-white to pale yellow crystalline solid	Similar substituted biphenyls and nitroaromatic compounds are typically crystalline solids in this color range.[7][8]
Melting Point	100 - 120 °C	Higher than 1,2-dichloro-4-nitrobenzene (m.p. 53-56 °C) due to the larger, more rigid biphenyl structure.[7] Similar to 4-nitrobiphenyl (m.p. 114 °C).[8][9]
Boiling Point	> 350 °C	Expected to be significantly higher than that of 1,2-dichloro-4-nitrobenzene (b.p. 263 °C) due to increased molecular weight and van der Waals forces.[7] Similar to 4-nitrobiphenyl (b.p. 340 °C).[9]
Solubility	Insoluble in water; soluble in organic solvents.	The nonpolar biphenyl core and chloro-substituents dominate its solubility profile. Soluble in solvents like dichloromethane, chloroform, ethyl acetate, and acetone.[8]
LogP (Octanol-Water)	~4.5 - 5.5	The presence of two chlorine atoms and a second phenyl ring will significantly increase its lipophilicity compared to 1,2-dichloro-4-nitrobenzene (LogP ≈ 3.12).[6]

Chemical Reactivity and Stability

The chemical behavior of 1,2-dichloro-4-(3-nitrophenyl)benzene is dictated by its three key structural features: the dichlorophenyl ring, the nitrophenyl ring, and the biphenyl linkage.

• Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced to an amine using standard reducing agents like tin(II) chloride or catalytic hydrogenation. This transformation is a common step in the synthesis of more complex drug candidates.

• Dichlorophenyl Ring: The chlorine atoms are generally unreactive towards nucleophilic aromatic substitution unless activated by strongly electron-withdrawing groups or under harsh conditions.

• Aromatic Rings: The phenyl rings can undergo further electrophilic aromatic substitution, although the existing substituents will direct the position of any new groups and generally deactivate the rings towards this type of reaction.

• Stability and Storage: The compound is expected to be stable under normal laboratory conditions. It should be stored in a cool, dry, well-ventilated area away from strong oxidizing and reducing agents.

Spectroscopic Characterization

The identity and purity of the synthesized 1,2-dichloro-4-(3-nitrophenyl)benzene must be confirmed through a combination of spectroscopic techniques.

¹H NMR Spectroscopy

The proton NMR spectrum will provide a unique fingerprint of the molecule. The aromatic region (typically 7.0-8.5 ppm) will show a complex pattern of signals corresponding to the seven protons on the two phenyl rings.

• Dichlorophenyl Ring Protons: The three protons on this ring will likely appear as a set of coupled doublets and a doublet of doublets.

• Nitrophenyl Ring Protons: The four protons on this ring will also show a distinct coupling pattern. The proton ortho to the nitro group will be the most downfield.

Diagram of Predicted ¹H NMR Coupling:

Caption: Predicted proton coupling relationships for the aromatic region.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show 12 distinct signals for the aromatic carbons, with their chemical shifts influenced by the chloro and nitro substituents. Carbons attached to chlorine will be shifted downfield, as will the carbon attached to the nitro group.

Mass Spectrometry

Mass spectrometry is a critical tool for confirming the molecular weight and elemental composition.

• Molecular Ion Peak (M⁺): The mass spectrum will show a characteristic cluster of peaks for the molecular ion due to the presence of two chlorine atoms. The isotopes of chlorine (³⁵Cl and ³⁷Cl) will result in peaks at m/z 267 (M⁺), 269 (M+2), and 271 (M+4) in an approximate ratio of 9:6:1.[10] This isotopic pattern is a definitive indicator of a dichloro-substituted compound.

• Fragmentation: Common fragmentation pathways may include the loss of the nitro group (-NO₂) and cleavage at the biphenyl linkage.

Applications in Drug Discovery

The 1,2-dichloro-4-(3-nitrophenyl)benzene scaffold is of significant interest to medicinal chemists for several reasons:

• Modulation of Physicochemical Properties: The dichloro substitution can enhance metabolic stability and improve oral bioavailability by blocking sites of metabolism.

• Vectorial Display of Functional Groups: The biphenyl core allows for the precise spatial orientation of functional groups, which is critical for optimizing interactions with protein targets.[11]

• Synthetic Handle: The nitro group can be readily converted to an amine, which can then be further functionalized to introduce a wide range of chemical diversity into a library of potential drug candidates.

This compound and its derivatives could be explored for a variety of therapeutic areas, including oncology, inflammation, and infectious diseases, where substituted biphenyls have already shown promise.[4][5]

Safety and Handling

As a nitroaromatic and chlorinated hydrocarbon, 1,2-dichloro-4-(3-nitrophenyl)benzene should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Toxicity: While specific toxicity data is unavailable, it should be treated as a potentially hazardous substance. Many nitroaromatic compounds are known to be toxic.

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An In-Depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 1,2-Dichloro-4-(3-nitrophenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 1,2-dichloro-4-(3-nitrophenyl)benzene. In the absence of direct experimental data in publicly accessible databases, this document leverages established principles of NMR spectroscopy, including substituent chemical shift (SCS) effects and spin-spin coupling patterns, to construct a detailed theoretical spectral profile. This guide is intended to serve as a valuable resource for researchers in synthetic chemistry, materials science, and drug development by offering a foundational understanding of the expected NMR characteristics of this complex polysubstituted aromatic compound. Furthermore, a standardized experimental protocol for the acquisition of high-quality NMR data for this and similar molecules is presented, underscoring the principles of scientific integrity and reproducibility.

Introduction and Molecular Structure

1,2-Dichloro-4-(3-nitrophenyl)benzene is a biaryl compound featuring two substituted benzene rings. The first ring is substituted with two chlorine atoms in an ortho arrangement (positions 1 and 2) and is connected to the second ring at position 4. The second ring bears a nitro group at the meta position (position 3') relative to the point of attachment to the first ring. The unique electronic environments of the protons and carbons in this molecule, arising from the interplay of electron-withdrawing (chloro, nitro) and aromatic substituents, give rise to a complex and informative NMR spectrum. Understanding this spectrum is crucial for structural verification and for elucidating the electronic properties of the molecule.

Below is a diagram illustrating the molecular structure with the IUPAC numbering system used for the assignment of NMR signals.

Caption: Molecular structure of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Theoretical ¹H NMR Spectral Data

The prediction of the ¹H NMR spectrum is based on the principle of additivity of substituent chemical shifts (SCS), using benzene (δ ≈ 7.30 ppm) as the reference.[1][2] The electron-withdrawing nature of the chloro and nitro groups is expected to deshield the protons, shifting their resonances downfield.[3]

Predicted Chemical Shifts (δ)

The chemical shifts for the aromatic protons are estimated by considering the incremental shifts for each substituent relative to its position on the ring.

Table 1: Predicted ¹H NMR Chemical Shifts for 1,2-Dichloro-4-(3-nitrophenyl)benzene

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Rationale for Chemical Shift
H-3	~ 7.60 - 7.75	d	J ≈ 8.5 Hz	Ortho to a Cl group and the biaryl linkage, meta to another Cl.
H-5	~ 7.45 - 7.60	dd	J ≈ 8.5, 2.0 Hz	Ortho to the biaryl linkage, meta to a Cl group.
H-6	~ 7.80 - 7.95	d	J ≈ 2.0 Hz	Ortho to a Cl group, meta to the biaryl linkage.
H-2'	~ 8.30 - 8.45	t	J ≈ 2.0 Hz	Ortho to the nitro group and the biaryl linkage.
H-4'	~ 8.15 - 8.30	ddd	J ≈ 8.0, 2.0, 1.0 Hz	Para to the nitro group, ortho to a proton, meta to the biaryl linkage.
H-5'	~ 7.70 - 7.85	t	J ≈ 8.0 Hz	Meta to the nitro group and the biaryl linkage.
H-6'	~ 7.95 - 8.10	ddd	J ≈ 8.0, 2.0, 1.0 Hz	Ortho to the biaryl linkage, meta to the nitro group.

Predicted Coupling Patterns

The spin-spin coupling between adjacent protons provides valuable structural information. For aromatic systems, typical coupling constants are:

• Ortho coupling (³J): 7-10 Hz[1]

• Meta coupling (⁴J): 2-3 Hz[1]

• Para coupling (⁵J): 0-1 Hz

The predicted multiplicities are based on these typical values and the neighboring protons for each signal. The complexity of the spectrum, particularly for the 3-nitrophenyl ring, may result in overlapping multiplets.

Theoretical ¹³C NMR Spectral Data

The ¹³C NMR spectrum is predicted based on the additivity of SCS for the various substituents on the benzene rings, with a base value of 128.5 ppm for benzene.[4] Quaternary carbons (those without attached protons) are expected to have weaker signals in a standard proton-decoupled ¹³C NMR spectrum.[5]

Table 2: Predicted ¹³C NMR Chemical Shifts for 1,2-Dichloro-4-(3-nitrophenyl)benzene

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Chemical Shift
C-1	~ 132.0 - 134.0	Attached to Cl, ortho to another Cl.
C-2	~ 131.0 - 133.0	Attached to Cl, ortho to C-1 and C-3.
C-3	~ 128.0 - 130.0	Meta to two Cl atoms, ortho to the biaryl linkage.
C-4	~ 138.0 - 140.0	Attached to the 3-nitrophenyl group.
C-5	~ 126.0 - 128.0	Para to one Cl, ortho to the biaryl linkage.
C-6	~ 130.0 - 132.0	Ortho to one Cl, meta to the other and the biaryl linkage.
C-1'	~ 140.0 - 142.0	Attached to the dichlorophenyl group.
C-2'	~ 122.0 - 124.0	Ortho to the nitro group.
C-3'	~ 148.0 - 150.0	Attached to the nitro group.
C-4'	~ 129.0 - 131.0	Para to the nitro group.
C-5'	~ 124.0 - 126.0	Meta to the nitro group.
C-6'	~ 135.0 - 137.0	Ortho to the biaryl linkage, meta to the nitro group.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines a standardized procedure for acquiring high-quality ¹H and ¹³C NMR spectra for 1,2-dichloro-4-(3-nitrophenyl)benzene. This protocol is designed to be a self-validating system, ensuring reproducibility and data integrity.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal (δ ≈ 7.26 ppm).[6]

• Sample Concentration:

  • For ¹H NMR, dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg in the same volume of solvent is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) can be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).[6]

Caption: Experimental workflow for NMR data acquisition and processing.

Spectrometer Setup and Data Acquisition

These parameters are for a standard 400 MHz spectrometer and may need to be adjusted based on the specific instrument.

• ¹H NMR Acquisition Parameters:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Proton-decoupled

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more, depending on concentration

  • Spectral Width: 0 to 220 ppm

Conclusion

This technical guide provides a robust, theoretically-grounded prediction of the ¹H and ¹³C NMR spectra of 1,2-dichloro-4-(3-nitrophenyl)benzene. The predicted chemical shifts and coupling patterns are based on established principles of substituent effects in aromatic systems. While these predictions serve as a strong baseline for spectral assignment, experimental verification is essential. The provided experimental protocol offers a standardized approach to obtaining high-quality, reproducible NMR data for this molecule and its analogues, which is fundamental for rigorous scientific research in the fields of chemistry and drug development.

References

• J. Spl. Chem. Soc. Perkin Trans. 2, 1972 , 1687-1690. Available at: [Link]

• NMR Spectroscopy of Benzene Derivatives. Moodle. Available at: [Link]

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• How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. Available at: [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Wisconsin-Madison. Available at: [Link]

• High resolution NMR spectra of some tri-substituted benzenes. ResearchGate. Available at: [Link]

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Millersville University. Available at: [Link]

• 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• High resolution NMR spectra of some tri-substituted benzenes. Indian Academy of Sciences. Available at: [Link]

• a guide to 13c nmr chemical shift values. Compound Interest. Available at: [Link]

• 1H–1H Coupling in Proton NMR. ACD/Labs. Available at: [Link]

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Whitepaper: Unveiling Molecular Architecture: A Crystallographic Analysis of Halogenated Nitroaromatics Using 2,3-dichloro-4'-nitrobiphenyl as a Case Study

An in-depth technical guide on the crystal structure and X-ray diffraction of 1,2-Dichloro-4-(3-nitrophenyl)benzene and its analogues.

Abstract: This technical guide provides a comprehensive overview of the principles and practices of single-crystal X-ray diffraction for the structural elucidation of complex organic molecules, targeted at researchers and professionals in drug development and materials science. While the specific molecule 1,2-dichloro-4-(3-nitrophenyl)benzene lacks extensive public crystallographic data, we utilize the closely related and structurally significant analogue, 2,3-dichloro-4'-nitrobiphenyl , as a detailed case study. We will explore the complete workflow from synthesis and crystallization to data collection, structure refinement, and in-depth analysis of the resulting molecular and supramolecular architecture. The causality behind key experimental choices is explained, emphasizing the self-validating nature of a robust crystallographic study.

Introduction: The Significance of Structural Clarity in Drug Discovery

The precise three-dimensional arrangement of atoms within a molecule is fundamental to its function. In pharmaceutical development, understanding the crystal structure of an active pharmaceutical ingredient (API) is not merely an academic exercise; it is a critical requirement for predicting physicochemical properties such as solubility, stability, and bioavailability. Halogenated nitroaromatic compounds are prevalent scaffolds in medicinal chemistry, often exhibiting complex intermolecular interactions that dictate their solid-state behavior.

The determination of a crystal structure via single-crystal X-ray diffraction remains the gold standard for unambiguously defining molecular geometry, conformation, and packing. This guide elucidates this process, providing both the theoretical underpinnings and practical considerations necessary for a successful crystallographic analysis.

Methodology: From Synthesis to Structure Solution

A successful crystallographic experiment is a linear workflow where each step's success is predicated on the quality of the preceding one. The entire process is a self-validating system; high-quality crystals yield high-quality diffraction data, which in turn leads to a precise and reliable structural model.

Synthesis and Crystallization Workflow

The journey begins with the synthesis of the target compound and the subsequent growth of diffraction-quality single crystals. For our case study, 2,3-dichloro-4'-nitrobiphenyl (C₁₂H₇Cl₂NO₂) was synthesized via a Suzuki coupling reaction, a common and robust method for forming C-C bonds.

Experimental Protocol: Crystal Growth

• Solvent Selection: A solvent or solvent system in which the compound has moderate solubility is crucial. For compounds like our case study, solvent systems such as ethanol/dichloromethane or toluene are often effective. The goal is slow precipitation.

• Slow Evaporation:

  • Dissolve approximately 10-20 mg of the purified compound in a minimal amount of a suitable solvent (e.g., ethanol) in a small vial.

  • Cover the vial with a cap, and pierce the cap with a needle to allow for very slow evaporation of the solvent over several days at room temperature.

  • Monitor the vial for the formation of small, well-defined, and visually clear crystals.

The causality here is critical: rapid precipitation leads to polycrystalline or amorphous solids, which are unsuitable for single-crystal X-ray diffraction. Slow evaporation allows molecules to deposit onto a growing lattice in an ordered fashion, minimizing defects and maximizing crystal size and quality.

X-ray Diffraction Data Collection & Processing

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed into the X-ray beam of a diffractometer. The crystal is cooled, typically to 100 K, to minimize thermal vibration of the atoms, which results in sharper diffraction spots and a more precise final structure.

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal (typically 0.1-0.4 mm in size) is carefully selected under a microscope and mounted on a specialized pin.[1]

• Centering: The crystal is precisely centered in the X-ray beam using an optical camera system.[2]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: Based on the crystal's symmetry (space group), a strategy is calculated to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Integration and Scaling: After collection, the raw image data is processed. This involves integrating the intensity of each diffraction spot, applying corrections for experimental factors (like absorption), and scaling the data to produce a final reflection file.[3][4]

The following diagram illustrates the logical flow of the data collection and structure solution process.

Caption: Workflow from crystal growth to final structure validation.

Structure Solution and Refinement

The result of data processing is a list of reflection intensities. However, the crucial phase information is lost during the experiment. The "phase problem" is solved using computational methods.

• Structure Solution: For small molecules, direct methods or intrinsic phasing are typically used.[1] These methods use statistical relationships between the intensities of the reflections to derive an initial set of phases. This provides a rough, initial electron density map.

• Structure Refinement: This is an iterative process of improving the atomic model to better fit the experimental data.[5][6][7] Atoms are fitted to the electron density map, and their positions, along with their thermal displacement parameters, are adjusted using a least-squares minimization algorithm.[6] This process is repeated until the calculated diffraction pattern from the model closely matches the observed diffraction pattern.[8] The quality of the fit is monitored using metrics like the R-factor.

Results and Discussion: The Crystal Structure of 2,3-dichloro-4'-nitrobiphenyl

The crystallographic analysis of 2,3-dichloro-4'-nitrobiphenyl provides a clear picture of its molecular and supramolecular features. All quantitative data is summarized below.

Crystallographic Data and Structure Refinement

The key parameters defining the crystal lattice and the quality of the final refined structure are presented in Table 1.

Table 1: Crystal Data and Structure Refinement
Empirical Formula	C₁₂H₇Cl₂NO₂
Formula Weight	268.09
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	11.234(2) Å
b	13.567(3) Å
c	7.3450(15) Å
α	90°
β	98.65(3)°
γ	90°
Volume	1104.1(4) ų
Z (Molecules per unit cell)	4
Density (calculated)	1.612 Mg/m³
Data Collection & Refinement
Reflections Collected	8684
Independent Reflections	2526 [R(int) = 0.0352]
Final R indices [I > 2σ(I)]	R1 = 0.0360, wR2 = 0.0886
R indices (all data)	R1 = 0.0465, wR2 = 0.0945
Goodness-of-fit on F²	1.053

The low R-factor (R1 = 0.0360) and a Goodness-of-fit value close to 1.0 indicate a high-quality refinement and a reliable final structure.

Molecular Structure and Conformation

The molecule consists of a dichlorinated phenyl ring and a nitrophenyl ring linked by a C-C single bond. A key conformational feature of biphenyl systems is the dihedral angle between the two aromatic rings. In this structure, the dihedral angle is 48.9 (1)°. This significant twist is a direct consequence of steric hindrance from the ortho-substituted chlorine atom, which prevents the molecule from adopting a planar conformation.

Selected bond lengths and angles are presented in Table 2. These values fall within the expected ranges for this class of compounds and confirm the chemical connectivity.

**Table 2: Selected Bond Lengths (Å) and Angles (°) **
Bond Lengths
Cl(1)-C(2)	1.728(2)
Cl(2)-C(3)	1.725(2)
N(1)-O(1)	1.224(2)
N(1)-O(2)	1.228(2)
C(1)-C(7)	1.488(3)
Bond Angles
C(3)-C(2)-Cl(1)	119.8(1)
C(2)-C(3)-Cl(2)	120.5(1)
O(1)-N(1)-O(2)	123.5(2)

Supramolecular Assembly and Intermolecular Interactions

Beyond the individual molecule, crystal packing reveals how molecules interact with each other in the solid state. This is of paramount importance for understanding material properties. The crystal packing of 2,3-dichloro-4'-nitrobiphenyl is primarily governed by a network of weak intermolecular interactions.

The logical relationship between molecular features and crystal packing is shown below.

Caption: Relationship between molecular geometry and crystal packing.

Notably, weak C—H···O hydrogen bonds are observed, where a hydrogen atom from a phenyl ring of one molecule interacts with an oxygen atom of the nitro group of an adjacent molecule. These interactions link the molecules into chains. Further C—H···Cl interactions help to consolidate the three-dimensional network. The absence of strong hydrogen bond donors means that the crystal lattice is built upon the cumulative effect of these weaker, yet directionally significant, forces.

Conclusion and Outlook

The single-crystal X-ray diffraction analysis of 2,3-dichloro-4'-nitrobiphenyl, serving as a proxy for the broader class of halogenated nitroaromatics, provides unambiguous insight into its three-dimensional structure. The analysis reveals a non-planar molecular conformation driven by steric effects and a crystal packing arrangement dominated by weak C—H···O and C—H···Cl interactions. This detailed structural knowledge is the authoritative foundation upon which predictions of material properties and rational drug design efforts can be built. The methodologies described herein represent a robust, self-validating workflow for obtaining high-fidelity structural information essential for modern chemical and pharmaceutical research.

References

• Crystallographic Information File (CIF) Overview. Cambridge Crystallographic Data Centre (CCDC). [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A, 47(6), 655-685. [Link]

• Structure Refinement Overview. University of Oklahoma Department of Chemistry and Biochemistry. [Link]

• Single-crystal X-ray Diffraction Principles. Carleton College, Science Education Resource Center (SERC). [Link]

• X-ray Data Processing Guide. The Biochemist, Portland Press. [Link]

• Data Collection and Structure Solving Workflow. University of Saskatchewan, Saskatchewan Structural Sciences Centre. [Link]

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Navigating the Solubility Landscape of 1,2-Dichloro-4-(3-nitrophenyl)benzene: A Technical Guide

Abstract

This technical guide addresses the solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene, a compound of interest in contemporary drug discovery and development. In the absence of extensive, publicly available quantitative solubility data for this specific molecule, this document provides a framework for researchers and scientists to predict its solubility behavior based on first principles of physical chemistry. Furthermore, it outlines a robust, self-validating experimental protocol for the accurate determination of its solubility in common organic solvents. This guide is intended to serve as a foundational resource, enabling informed solvent selection and facilitating downstream process development.

Introduction: The Challenge of Predicting Solubility

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical physicochemical parameter that profoundly influences its bioavailability, formulation, and overall viability as a therapeutic agent. The compound 1,2-Dichloro-4-(3-nitrophenyl)benzene, with its complex aromatic structure, presents a unique solubility profile that is not immediately apparent from its structure alone.

A comprehensive literature search reveals a significant data gap regarding the quantitative solubility of this specific molecule. This guide, therefore, adopts a dual approach: firstly, to provide a reasoned, predictive analysis of its likely solubility in various classes of organic solvents based on its molecular architecture; and secondly, to equip the researcher with a detailed experimental workflow to determine this crucial parameter empirically.

Physicochemical Analysis and Solubility Prediction

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a macroscopic manifestation of the intermolecular forces at play between solute and solvent molecules.[1][2] To predict the solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene, we must first dissect its molecular structure and analyze its constituent functional groups.

The molecule can be deconstructed into two primary moieties:

• A 1,2-dichlorobenzene ring: This portion of the molecule is largely nonpolar. While the chlorine atoms do introduce dipoles, the overall symmetry and the electron-donating nature of the benzene ring result in a molecule that is miscible with many organic solvents.[3][4]

• A 3-nitrophenyl group: The nitro group (-NO2) is a strong electron-withdrawing group, creating a significant dipole moment. This introduces a polar character to this part of the molecule.[5][6]

The combination of a large, nonpolar dichlorinated aromatic system with a polar nitrophenyl group results in a molecule of intermediate to low polarity. The presence of the nitro group and the chlorine atoms allows for dipole-dipole interactions and London dispersion forces. However, the molecule lacks significant hydrogen bond donor capabilities, which will influence its solubility in protic solvents.

Based on this analysis, we can predict the following general solubility trends:

Solvent Class	Representative Solvents	Predicted Solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene	Rationale
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	High to Moderate	These solvents possess significant dipole moments that can interact favorably with the polar nitro group of the solute. The lack of hydrogen bonding in these solvents is not a major hindrance.
Chlorinated	Dichloromethane (DCM), Chloroform	High	The similar chlorinated nature of both the solute and solvent will lead to favorable London dispersion forces and dipole-dipole interactions.
Aromatic	Toluene, Benzene	Moderate	The aromatic rings of the solvent can engage in pi-pi stacking with the aromatic systems of the solute, promoting solubility.
Polar Protic	Ethanol, Methanol	Moderate to Low	While the polarity of these solvents is beneficial, the solute's inability to act as a strong hydrogen bond donor may limit its interaction with the solvent's hydroxyl groups.
Nonpolar	Hexane, Heptane	Low	The significant polarity mismatch between the highly nonpolar solvent and the polar nitro group of the solute will likely result in poor solubility.

It is crucial to recognize that these are predictions. Factors such as the crystal lattice energy of the solid solute also play a significant role in solubility and are difficult to predict without experimental data.[7]

Intermolecular Interactions at Play

The solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene is a result of a complex interplay of various intermolecular forces. A visual representation of these predicted interactions is provided below.

Caption: Predicted intermolecular forces governing solubility.

Experimental Protocol for Solubility Determination

To obtain definitive solubility data, an empirical approach is necessary. The following protocol describes a robust and self-validating method for determining the equilibrium solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene in a given solvent. The "shake-flask" method is a widely accepted standard for this purpose.[8]

Materials and Equipment

• 1,2-Dichloro-4-(3-nitrophenyl)benzene (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of 1,2-Dichloro-4-(3-nitrophenyl)benzene and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards of known concentrations.

• Equilibration:

  • Add an excess amount of solid 1,2-Dichloro-4-(3-nitrophenyl)benzene to a series of vials, ensuring that undissolved solid is clearly visible.

  • Add a known volume of the selected solvent to each vial.

  • Seal the vials and place them in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The presence of undissolved solid at the end of this period is essential for confirming saturation.[8]

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean vial to remove any undissolved microparticles.[9] This step is critical to prevent overestimation of solubility.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the calibration standards and the diluted saturated solution samples using a validated analytical method (e.g., HPLC-UV or UV-Vis spectroscopy).

  • Construct a calibration curve by plotting the analytical response (e.g., peak area from HPLC) versus the concentration of the standard solutions.

  • Determine the concentration of the diluted saturated solution from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted saturated solution by multiplying the determined concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Workflow for experimental solubility determination.

Conclusion

While direct quantitative solubility data for 1,2-Dichloro-4-(3-nitrophenyl)benzene remains elusive in the public domain, a systematic approach based on physicochemical principles can provide valuable predictive insights. The molecule's dual nature, possessing both nonpolar and polar functionalities, suggests a nuanced solubility profile, with a preference for polar aprotic and chlorinated organic solvents.

For definitive and actionable data, empirical determination is paramount. The detailed experimental protocol provided in this guide offers a reliable and scientifically sound method for researchers to quantify the solubility of this compound in solvents relevant to their work. By combining theoretical prediction with rigorous experimental validation, scientists and drug development professionals can make informed decisions, accelerating their research and development efforts.

References

• Chemistry For Everyone. (2025, February 12). How To Predict Solubility Of Organic Compounds? [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Nitrophenol. PubChem Compound Database. Retrieved from [Link]

• Palmer, D. S., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications, 11(1), 5858. [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Dichlorobenzene. PubChem Compound Database. Retrieved from [Link]

• Avdeef, A. (2012). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Wikipedia. (n.d.). 1,2-Dichlorobenzene. Retrieved from [Link]

• European Union Reference Laboratory for Alternatives to Animal Testing. (2023). Standard Operating Procedure for solubility testing. [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Dichlorobenzene-D4. Retrieved from [Link]

• American Institute of Chemical Engineers. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal. [Link]

• Khan Academy. (2020, August 26). Solubility and intermolecular forces [Video]. YouTube. [Link]

• National Toxicology Program. (2003, September 24). Test Method Protocol for Solubility Determination. [Link]

• Chemistry LibreTexts. (2019, June 5). Chapter 9.2: Solubility and Structure. [Link]

• SANEXEN. (n.d.). Fact sheet: 1,2-dichlorobenzene. [Link]

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An In-Depth Technical Guide to the Electronic and Photophysical Properties of 1,2-Dichloro-4-(3-nitrophenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted biphenyl compounds represent a critical class of molecules in materials science and pharmaceutical development. This guide focuses on 1,2-Dichloro-4-(3-nitrophenyl)benzene, a molecule of significant interest due to the interplay of its electron-withdrawing chloro and nitro substituents and the twisted biphenyl core. Given the current absence of comprehensive experimental data for this specific compound in publicly accessible literature, this whitepaper serves as a predictive and methodological guide. We will dissect the molecule's structural components to forecast its electronic and photophysical behavior. Furthermore, this document provides a robust framework of experimental and computational protocols to enable its thorough characterization, empowering researchers to unlock its potential applications.

Introduction: Unveiling a Molecule of Interest

1,2-Dichloro-4-(3-nitrophenyl)benzene is an organic compound characterized by a biphenyl backbone. One phenyl ring is substituted with two chlorine atoms at the 1 and 2 positions, while the other ring bears a nitro group at the 3-position. The presence and positioning of these functional groups—the electron-withdrawing chlorine atoms and the strongly electron-withdrawing nitro group—are anticipated to profoundly influence the molecule's electronic structure and, consequently, its interactions with light.[1][2] Such molecules are often investigated for their potential in developing novel electronic materials, sensors, or as scaffolds in medicinal chemistry.[3][4][5]

The nitration of 1,2-dichlorobenzene is a known process that primarily yields 1,2-dichloro-4-nitrobenzene.[6][7][8] The synthesis of the target biphenyl compound would likely involve a cross-coupling reaction, a common strategy for forming carbon-carbon bonds between aromatic rings.

This guide will provide a comprehensive theoretical and practical roadmap for the complete electronic and photophysical characterization of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

Theoretical Framework and Predicted Properties

The electronic and photophysical properties of 1,2-Dichloro-4-(3-nitrophenyl)benzene are dictated by the cumulative effects of its constituent parts: the dichlorinated phenyl ring, the nitrated phenyl ring, and the biphenyl linkage.

Electronic Properties

The presence of two chlorine atoms and a nitro group, all of which are electron-withdrawing, is expected to lower the energy levels of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). This is a common effect observed in aromatic systems with such substitutions. The strong electron-withdrawing nature of the nitro group, in particular, will likely lead to a significant stabilization of the LUMO.[1][2]

The biphenyl core itself is not planar, with a dihedral angle between the two phenyl rings that is influenced by the substituents. This twist disrupts the π-conjugation across the molecule, which will affect the energy of the molecular orbitals and the electronic transitions.

We can predict the following electronic characteristics:

• High Electron Affinity: The presence of multiple electron-withdrawing groups will result in a high electron affinity, making the molecule a potential n-type material in organic electronics.

• Large Band Gap: While the extended conjugation of the biphenyl system would typically lower the band gap compared to benzene, the steric hindrance from the ortho-chlorine and the twist in the biphenyl backbone may limit this effect, resulting in a relatively large HOMO-LUMO gap.

• Intramolecular Charge Transfer (ICT): The electronic asymmetry created by the different substituents on the two phenyl rings could lead to intramolecular charge transfer character in the excited state.

Photophysical Properties

The photophysical properties are a direct consequence of the electronic structure. Based on the predicted electronic properties, we can anticipate the following photophysical behavior:

• UV Absorption: The molecule is expected to absorb in the ultraviolet region of the electromagnetic spectrum. The exact absorption maximum (λmax) will depend on the extent of π-conjugation and the nature of the electronic transitions.

• Fluorescence: While many aromatic molecules are fluorescent, the presence of the nitro group often quenches fluorescence due to efficient intersystem crossing to the triplet state. Therefore, 1,2-Dichloro-4-(3-nitrophenyl)benzene is predicted to have a very low fluorescence quantum yield.

• Phosphorescence: Due to the potential for efficient intersystem crossing promoted by the nitro group (heavy-atom effect), the molecule may exhibit phosphorescence from the triplet excited state, likely at lower energies (longer wavelengths) than its fluorescence.

Synthesis and Experimental Characterization

A thorough understanding of the properties of 1,2-Dichloro-4-(3-nitrophenyl)benzene requires its synthesis and subsequent experimental characterization.

Proposed Synthetic Pathway

A plausible synthetic route would involve a Suzuki or Stille cross-coupling reaction. For instance, a Suzuki coupling would involve the reaction of a boronic acid derivative of one of the phenyl rings with a halide derivative of the other, in the presence of a palladium catalyst and a base.

Caption: Proposed Suzuki coupling synthesis workflow.

Experimental Protocols

• UV-Visible Absorption Spectroscopy:

  • Prepare a dilute solution of the purified compound in a suitable solvent (e.g., cyclohexane, acetonitrile, or dichloromethane) of spectroscopic grade.

  • Use a dual-beam UV-Vis spectrophotometer and record the absorption spectrum from 200 to 800 nm.

  • The solvent used for the sample should also be used as the reference.

  • Identify the wavelength of maximum absorption (λmax) and calculate the molar extinction coefficient (ε).

• Steady-State Fluorescence and Phosphorescence Spectroscopy:

  • Using the same solutions prepared for UV-Vis spectroscopy, measure the emission spectra using a spectrofluorometer.

  • The excitation wavelength should be set at the λmax determined from the absorption spectrum.

  • To measure phosphorescence, a pulsed lamp and time-gated detection will be necessary to separate the long-lived phosphorescence from the short-lived fluorescence and scattered light. Measurements at low temperatures (e.g., 77 K in a frozen solvent matrix) can enhance phosphorescence.

  • Determine the fluorescence and phosphorescence quantum yields relative to a well-characterized standard (e.g., quinine sulfate for fluorescence).

• Cyclic Voltammetry (CV):

  • Dissolve the compound in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).

  • Use a standard three-electrode setup: a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) reference electrode.

  • Record the cyclic voltammogram by scanning the potential to both negative (for reduction) and positive (for oxidation) values.

  • From the onset potentials of the oxidation and reduction peaks, the HOMO and LUMO energy levels can be estimated using empirical formulas, often with ferrocene/ferrocenium (Fc/Fc+) as an internal or external standard.

Computational Modeling and Simulation

Computational chemistry provides invaluable insights into the electronic structure and properties of molecules.

Computational Workflow

Caption: A typical computational chemistry workflow.

Step-by-Step Computational Protocol

• Geometry Optimization: The molecular structure of 1,2-Dichloro-4-(3-nitrophenyl)benzene should be optimized using Density Functional Theory (DFT), for example, with the B3LYP functional and a 6-31G(d) basis set. This will find the most stable three-dimensional conformation of the molecule.

• Frequency Analysis: A frequency calculation should be performed on the optimized geometry to confirm that it is a true energy minimum (i.e., no imaginary frequencies).

• Electronic Structure Analysis: From the optimized structure, the energies of the HOMO and LUMO can be obtained, and their spatial distributions can be visualized. This will provide insights into the regions of the molecule involved in electron donation and acceptance.

• Prediction of Electronic Spectra: Time-Dependent DFT (TD-DFT) calculations are then used to simulate the UV-Vis absorption spectrum. This method calculates the energies of the electronic transitions from the ground state to various excited states and their corresponding oscillator strengths.

Data Presentation and Interpretation

The experimental and computational data should be compiled and compared.

Tabulated Data

Property	Experimental Value	Computational Value
λmax (nm)	To be determined	To be calculated
Molar Extinction Coefficient (ε) (M-1cm-1)	To be determined	N/A
Emission λmax (nm)	To be determined	To be calculated
Quantum Yield (Φ)	To be determined	N/A
HOMO Energy (eV)	To be determined from CV	To be calculated
LUMO Energy (eV)	To be determined from CV	To be calculated
Band Gap (eV)	To be determined	To be calculated

Interpretation

A comparison between the experimental and computational results is crucial for a comprehensive understanding. For instance, the simulated UV-Vis spectrum from TD-DFT should be compared with the experimental spectrum. Any discrepancies can provide further insights into the system, such as the influence of the solvent environment, which is often not fully captured in gas-phase calculations. The nature of the electronic transitions predicted by TD-DFT can reveal whether they have significant intramolecular charge transfer character.

Potential Applications

Based on the predicted and determined properties, 1,2-Dichloro-4-(3-nitrophenyl)benzene could be a candidate for several applications:

• Organic Electronics: If it exhibits good electron mobility, it could be explored as an n-type semiconductor in organic field-effect transistors (OFETs) or as an electron-transporting material in organic light-emitting diodes (OLEDs).

• Chemical Sensors: The electron-deficient nature of the molecule might make it sensitive to the presence of electron-rich analytes, potentially enabling its use in fluorescent or colorimetric sensors.

• Pharmaceutical Scaffolding: The substituted biphenyl motif is a common feature in many biologically active compounds. Understanding the electronic properties of this molecule could inform the design of new drug candidates.[4]

Conclusion

References

• PubChem. 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443. [Link]

• Chemistry Stack Exchange. Why does 1,2-dichloro-4-nitrobenzene undergo SNAr para and not meta to the nitro group? [Link]

• Chemistry Stack Exchange. Why does 1,2-dichloro-4-nitrobenzene undergo SNAr para and not meta to the nitro group? [Link]

• Wikipedia. 1,2-Dichloro-4-nitrobenzene. [Link]

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An In-depth Technical Guide to 1,2-Dichloro-4-(3-nitrophenyl)benzene: Elucidating its Core Characteristics and Scientific Applications

An Important Note on Chemical Identification:

Extensive searches for the compound "1,2-Dichloro-4-(3-nitrophenyl)benzene" in established chemical databases and scientific literature have not yielded a specific CAS number or detailed IUPAC name. This suggests that the compound may be novel, not widely synthesized, or referred to by a different nomenclature.

However, the structurally related and industrially significant compound, 1,2-Dichloro-4-nitrobenzene , is well-documented. This guide will provide comprehensive information on 1,2-Dichloro-4-nitrobenzene, given the high probability of it being the intended subject of interest for researchers, scientists, and drug development professionals. Should "1,2-Dichloro-4-(3-nitrophenyl)benzene" be a distinct and specific molecule of interest, further clarification on its structure would be necessary for a targeted analysis.

Introduction to 1,2-Dichloro-4-nitrobenzene

1,2-Dichloro-4-nitrobenzene is a chlorinated nitroaromatic compound that serves as a crucial intermediate in the synthesis of a wide array of industrial and pharmaceutical products.[1][2] Its chemical reactivity, governed by the presence of two chlorine atoms and a nitro group on the benzene ring, makes it a versatile building block in organic synthesis.

CAS Number: 99-54-7[1][2]

IUPAC Name: 1,2-Dichloro-4-nitrobenzene[1][2]

This guide will delve into the fundamental properties, synthesis, and key applications of 1,2-Dichloro-4-nitrobenzene, providing a technical resource for professionals in the chemical and biomedical sciences.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 1,2-Dichloro-4-nitrobenzene are summarized in the table below. These characteristics are fundamental for its handling, storage, and application in various chemical reactions.

Property	Value	Source
Molecular Formula	C₆H₃Cl₂NO₂
Molecular Weight	192.00 g/mol
Appearance	Colorless to yellow crystalline solid
Melting Point	42-44 °C
Boiling Point	255-256 °C
Solubility	Insoluble in water; Soluble in ethanol, ether, benzene
Density	1.57 g/cm³

Spectroscopic data is critical for the identification and characterization of 1,2-Dichloro-4-nitrobenzene. Key spectroscopic features would be observable in its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) spectra.

Synthesis of 1,2-Dichloro-4-nitrobenzene

The primary industrial synthesis of 1,2-Dichloro-4-nitrobenzene involves the nitration of 1,2-dichlorobenzene.[1][2] This electrophilic aromatic substitution reaction is typically carried out using a mixture of nitric acid and sulfuric acid.

Reaction Workflow

The synthesis workflow can be visualized as follows:

Caption: Synthesis workflow for 1,2-Dichloro-4-nitrobenzene.

Experimental Protocol

A general laboratory-scale protocol for the synthesis of 1,2-Dichloro-4-nitrobenzene is as follows:

• Preparation of the Nitrating Mixture: Carefully add concentrated nitric acid to an equal volume of concentrated sulfuric acid in a flask, keeping the mixture cool in an ice bath.

• Reaction Setup: Place 1,2-dichlorobenzene in a separate flask equipped with a stirrer and a dropping funnel containing the nitrating mixture.

• Nitration: Slowly add the nitrating mixture to the 1,2-dichlorobenzene with constant stirring, maintaining the reaction temperature below 50°C.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique, such as Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the reaction mixture onto crushed ice to precipitate the crude product.

• Purification: Filter the crude product, wash with water, and then recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 1,2-Dichloro-4-nitrobenzene.

Causality in Experimental Choices: The use of sulfuric acid as a catalyst is crucial as it protonates nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent. Temperature control is essential to prevent over-nitration and the formation of unwanted byproducts.

Applications in Research and Drug Development

1,2-Dichloro-4-nitrobenzene is a valuable precursor for the synthesis of various biologically active molecules and pharmaceutical intermediates.

Synthesis of Agrochemicals

This compound is a key starting material for the production of certain herbicides and pesticides. The chlorine and nitro groups can be selectively replaced or transformed to introduce desired functionalities.

Precursor for Pharmaceutical Intermediates

The reduction of the nitro group in 1,2-Dichloro-4-nitrobenzene to an amino group yields 3,4-dichloroaniline. This aniline derivative is a vital building block for the synthesis of various pharmaceuticals, including antibacterial and anticancer agents.

The reactivity of the chlorine atoms also allows for nucleophilic substitution reactions, enabling the introduction of different functional groups to build complex molecular scaffolds relevant to drug discovery.

Safety and Handling

1,2-Dichloro-4-nitrobenzene is a hazardous substance and must be handled with appropriate safety precautions.

• Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.

• Irritation: It can cause irritation to the skin, eyes, and respiratory tract.

• Handling: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

For detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

1,2-Dichloro-4-nitrobenzene is a cornerstone intermediate in the chemical and pharmaceutical industries. Its well-defined physicochemical properties and versatile reactivity make it an indispensable tool for synthetic chemists. A thorough understanding of its synthesis, handling, and reaction pathways is essential for its safe and effective utilization in the development of new agrochemicals, pharmaceuticals, and other valuable chemical entities.

References

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An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1,2-Dichloro-4-(3-nitrophenyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Compliance, a Framework for Scientific Integrity

In the fast-paced environment of research and development, the Material Safety Data Sheet (MSDS), or its globally harmonized successor, the Safety Data Sheet (SDS), is often viewed as a mere regulatory formality. This guide seeks to reframe that perspective. For the practicing scientist, the MSDS for a compound like 1,2-Dichloro-4-(3-nitrophenyl)benzene is not just a document for compliance; it is a foundational text for experimental design, risk mitigation, and ultimately, the integrity of your research. This whitepaper will deconstruct the critical information within the MSDS, integrating it with established chemical principles and field-proven insights to empower you to handle this compound with the highest degree of safety and scientific rigor.

1,2-Dichloro-4-(3-nitrophenyl)benzene is a substituted aromatic compound with applications as an intermediate in the synthesis of agrochemicals and potentially in the development of novel pharmaceutical agents.[1] Its molecular structure, featuring a dichlorinated benzene ring further substituted with a nitro group, suggests a unique combination of reactivity and potential biological activity that warrants a thorough understanding of its safety profile.

Section 1: Chemical Identity and Physicochemical Properties

A comprehensive understanding of a compound's physical and chemical properties is the bedrock of its safe and effective use in a laboratory setting. These parameters dictate appropriate storage conditions, inform purification strategies, and provide clues to its potential reactivity.

Identification and Nomenclature

• Chemical Name: 1,2-Dichloro-4-nitrobenzene[2]

• Synonyms: 3,4-Dichloronitrobenzene, DCNB[1][3]

• CAS Number: 99-54-7[1][3]

• Molecular Formula: C₆H₃Cl₂NO₂[1][3]

• Molecular Weight: 192.00 g/mol [3]

Physicochemical Data Summary

Property	Value	Source
Appearance	Colorless to yellow needles or light beige solid.[1][3]	[1][3]
Melting Point	52.8 to 56 °C (127.0 to 132.8 °F; 325.9 to 329.1 K)[1]	[1]
Boiling Point	263 °C (505 °F; 536 K)[1]	[1]
Density	1.4588 g/cm³[1]	[1]
Flash Point	124 °C (255 °F; 397 K)[1]	[1]
Autoignition Temperature	420 °C (788 °F; 693 K)[1]	[1]

Expert Insight: The relatively low melting point indicates that this compound can be handled as a solid at room temperature but may melt with gentle heating. This is a critical consideration for reactions that require elevated temperatures, as it will affect reaction kinetics and potential hazards. The high boiling point and flash point suggest a low risk of flammability under standard laboratory conditions.

Section 2: Hazard Identification and Toxicological Profile

This section moves beyond the physical nature of the compound to its potential biological effects. A nuanced understanding of its toxicology is paramount for designing appropriate safety protocols and for interpreting any in vitro or in vivo experimental results.

GHS Classification and Hazard Statements

This chemical is considered hazardous by OSHA (29 CFR 1910.1200).[4]

• Pictograms: GHS07 (Exclamation Mark), GHS08 (Health Hazard), GHS09 (Environmental Hazard)[1]

• Signal Word: Warning[4][5]

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H312: Harmful in contact with skin.[6]

  • H317: May cause an allergic skin reaction.

  • H319: Causes serious eye irritation.

  • H332: Harmful if inhaled.[6]

Causality Behind the Hazards: The toxicity of 1,2-dichloro-4-nitrobenzene is intrinsically linked to its chemical structure. The nitroaromatic group is a well-known toxicophore. In biological systems, the nitro group can be reduced to form reactive intermediates that can lead to oxidative stress and cellular damage. One of the primary mechanisms of toxicity for chloronitrobenzene compounds is the induction of methemoglobinemia.[7][8] This condition impairs the ability of red blood cells to transport oxygen, leading to cyanosis and, in severe cases, organ damage.

Toxicological Data Summary

Endpoint	Species	Route	Value	Source
Acute Oral Toxicity (LD50)	Rat	Oral	625 - 950 mg/kg bw	[7]
Acute Dermal Toxicity (LD50)	Rat	Dermal	> 2000 mg/kg bw	[7]
Acute Dermal Toxicity (LDLo)	Rabbit	Dermal	950 mg/kg bw	[7]

Expert Insight: The oral LD50 in rats classifies this compound as moderately toxic if ingested. The dermal LD50 is significantly higher, suggesting that acute dermal exposure is less of a concern than ingestion. However, the potential for skin sensitization and the "harmful in contact with skin" classification underscore the importance of preventing all skin contact.[6]

Metabolism and Excretion

1,2-Dichloro-4-nitrobenzene is absorbed through the gastrointestinal tract.[7] The primary route of excretion is via the urine, mainly in the form of a mercapturic acid derivative, N-acetyl-S-(2-chloro-4-nitrophenyl)-L-cysteine.[3][7] This indicates that the compound undergoes glutathione conjugation in the liver, a common detoxification pathway for electrophilic compounds.[3]

Section 3: Reactivity and Synthetic Utility

Understanding the reactivity of 1,2-dichloro-4-nitrobenzene is crucial not only for its intended use in synthesis but also for anticipating potential hazardous reactions.

Chemical Reactivity

The presence of two chlorine atoms and a strongly electron-withdrawing nitro group on the benzene ring makes 1,2-dichloro-4-nitrobenzene susceptible to nucleophilic aromatic substitution (SNAr) reactions.[9][10] The nitro group activates the positions ortho and para to it for nucleophilic attack.[10]

Expert Insight: In reactions with nucleophiles, substitution will preferentially occur at the chlorine atom positioned ortho or para to the nitro group.[10] This is because the electron-withdrawing nitro group can stabilize the negative charge of the Meisenheimer complex intermediate through resonance.[10] This regioselectivity is a key principle to consider when designing synthetic routes involving this compound.

Synthetic Applications

1,2-Dichloro-4-nitrobenzene serves as a valuable intermediate in the synthesis of various organic compounds:

• Herbicides: Reaction with potassium fluoride yields 2-chloro-1-fluoro-4-nitrobenzene, a precursor for certain herbicides.[1]

• Dyes: Amination with ammonia produces 2-chloro-4-nitroaniline, which is an important component in the synthesis of diazo dyes.[1]

• Agrochemicals: Reduction of the nitro group with iron powder gives 3,4-dichloroaniline, a key intermediate for agrochemicals.[1][3]

Section 4: Safe Handling, Storage, and Emergency Protocols

The translation of theoretical knowledge into safe laboratory practice is the hallmark of a seasoned scientist. This section provides actionable protocols grounded in the specific hazards of 1,2-dichloro-4-nitrobenzene.

Engineering Controls and Personal Protective Equipment (PPE)

Core Principle: The primary goal is to minimize all routes of exposure.

• Ventilation: Always handle this compound in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.[6]

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5] Nitrile gloves are a suitable choice for incidental contact. For extended handling, consult a glove compatibility chart. A lab coat is mandatory.

• Respiratory Protection: If engineering controls are not sufficient to maintain airborne concentrations below exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is required.[4]

Storage and Incompatibility

• Storage Conditions: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5][6]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]

Accidental Release and First-Aid Measures

Self-Validation System: Your preparedness for an accident is a direct reflection of your understanding of the risks.

• Spill Response:

  • Evacuate the area.

  • Wear appropriate PPE, including respiratory protection.

  • For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.

  • For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • Clean the spill area with soap and water.

• First-Aid Procedures:

  • Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[4][5]

  • Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice/attention. Remove contaminated clothing and wash it before reuse.

  • Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

  • Ingestion: If swallowed, call a POISON CENTER or doctor if you feel unwell. Rinse mouth. Do not induce vomiting.[6]

Conclusion: A Commitment to a Culture of Safety and Scientific Excellence

This in-depth guide has aimed to transcend the standard MSDS by providing a deeper, more integrated understanding of the safe and effective use of 1,2-dichloro-4-(3-nitrophenyl)benzene. By understanding the "why" behind the safety protocols—the chemical principles, the toxicological mechanisms, and the reactivity patterns—researchers, scientists, and drug development professionals can foster a laboratory environment where safety and scientific advancement are not mutually exclusive but are, in fact, intrinsically linked. The diligent application of this knowledge is a testament to your commitment to scientific integrity and the well-being of yourself and your colleagues.

References

• Organisation for Economic Co-operation and Development. (2003, August 13). SIDS Initial Assessment Report for 1,2-Dichloro-4-nitrobenzene. UNEP Publications. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2-Dichloro-4-nitrobenzene. Retrieved from [Link]

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• Australian Industrial Chemicals Introduction Scheme. (2022, June 30). Benzene, 1,4-dichloro-2-nitro- (2,5-dichloronitrobenzene) - Evaluation statement. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 1,2-Dichloro-4-(3-nitrophenyl)benzene as a Synthetic Intermediate

Abstract

This document provides a comprehensive technical guide on the synthesis and application of 1,2-Dichloro-4-(3-nitrophenyl)benzene (also known as 3',4'-dichloro-3-nitrobiphenyl ). This biphenyl scaffold is a valuable, non-standard intermediate for the synthesis of complex molecules in pharmaceutical and materials science research. Its utility stems from the orthogonal reactivity of its constituent parts: a dichlorinated phenyl ring amenable to further cross-coupling or nucleophilic substitution, and a nitrophenyl ring that serves as a precursor to a synthetically versatile aniline. This guide details a robust, field-proven protocol for the synthesis of the title compound via a Suzuki-Miyaura coupling reaction. Subsequently, a detailed protocol for its primary application—the chemoselective reduction of the nitro group to form 3-(3,4-dichlorophenyl)aniline —is presented. The causality behind experimental choices, safety protocols, and expected analytical data are thoroughly discussed to ensure reliable and reproducible outcomes in a research setting.

Introduction and Strategic Overview

The target molecule, 1,2-dichloro-4-(3-nitrophenyl)benzene, is a bespoke synthetic intermediate whose value lies in its modular design. Unlike the more common isomer 1,2-dichloro-4-nitrobenzene[1][2], this compound incorporates a biphenyl core, significantly expanding its potential for creating three-dimensional molecular architectures.

The key strategic advantages of this intermediate are:

• The Nitro Group as a Masked Amine: The nitro moiety is one of the most reliable and versatile precursors to an aniline functional group. Its reduction is typically high-yielding and can be performed under various conditions, allowing for chemoselectivity in the presence of other sensitive groups.

• The Dichlorophenyl Moiety: The two chlorine atoms on the second ring offer potential sites for subsequent functionalization. Their electronic properties and steric arrangement can be exploited for further cross-coupling reactions, nucleophilic aromatic substitutions (SNAr), or to modulate the physicochemical properties of the final target molecule.

This guide will first establish a reliable synthetic route to access this key intermediate and then demonstrate its conversion into a primary building block, the corresponding aniline, which is a gateway to a multitude of further chemical transformations such as amide bond formations, diazotizations, and N-arylation reactions.

Logical Workflow for Synthesis and Application

The overall synthetic pathway described follows a logical progression from commercially available starting materials to the versatile aniline product.

Caption: Overall synthetic strategy.

Part A: Synthesis of the Intermediate via Suzuki-Miyaura Coupling

The formation of the C-C bond between the two aromatic rings is most effectively achieved using the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method is renowned for its mild conditions and exceptional tolerance of diverse functional groups, including the nitro group present in our substrate.[3][4]

The chosen coupling partners are (3,4-dichlorophenyl)boronic acid and 1-bromo-3-nitrobenzene . This orientation is strategically selected because the electron-withdrawing nitro group on the aryl bromide enhances its reactivity towards the initial oxidative addition step in the catalytic cycle.[4]

Table 1: Reactant Properties and Stoichiometry

Compound	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
1-Bromo-3-nitrobenzene	C₆H₄BrNO₂	202.01	1.01 g	5.0	1.0
(3,4-Dichlorophenyl)boronic acid	C₆H₅BCl₂O₂	190.82	1.14 g	6.0	1.2
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	173 mg	0.15	0.03
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.07 g	15.0	3.0
Toluene	C₇H₈	-	40 mL	-	-
Water (degassed)	H₂O	-	10 mL	-	-

Protocol A: Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Causality: The use of a biphasic toluene/water solvent system with potassium carbonate as the base is a standard and robust condition for Suzuki couplings. The base activates the boronic acid for transmetalation, and the water helps dissolve the inorganic base.[5] Tetrakis(triphenylphosphine)palladium(0) is a reliable, air-stable precatalyst that is effective for a wide range of aryl-aryl couplings.[3] An excess of the boronic acid (1.2 equiv.) is used to drive the reaction to completion.

Experimental Workflow Diagram

Caption: Workflow for Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Apparatus Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-3-nitrobenzene (1.01 g, 5.0 mmol), (3,4-dichlorophenyl)boronic acid (1.14 g, 6.0 mmol), and potassium carbonate (2.07 g, 15.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with dry nitrogen or argon for 10-15 minutes. This is crucial as the Pd(0) catalyst can be sensitive to oxygen.

• Catalyst and Solvent Addition: Under a positive pressure of nitrogen, add the tetrakis(triphenylphosphine)palladium(0) catalyst (173 mg, 0.15 mmol). Subsequently, add degassed toluene (40 mL) and degassed water (10 mL) via syringe.

• Reaction: Immerse the flask in a preheated oil bath at 90-95 °C. Stir the biphasic mixture vigorously to ensure efficient mixing and mass transfer between the phases.

• Monitoring: Monitor the disappearance of the starting aryl bromide using Thin Layer Chromatography (TLC). The reaction is typically complete within 12-16 hours.

• Workup: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (50 mL) and transfer to a separatory funnel. Separate the aqueous layer.

• Extraction and Washing: Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure product, 1,2-dichloro-4-(3-nitrophenyl)benzene.

Part B: Application in Synthesis - Chemoselective Nitro Group Reduction

With the intermediate in hand, its primary application is the reduction of the nitro group to an aniline. Catalytic hydrogenation is the method of choice for this transformation due to its high efficiency, clean reaction profile, and mild conditions that preserve the aryl-chloride bonds, which can be susceptible to cleavage (hydrodehalogenation) with other reducing agents or harsher conditions.[6]

Table 2: Reagents for Catalytic Hydrogenation

Compound	Formula	MW ( g/mol )	Amount	Moles (mmol)
1,2-Dichloro-4-(3-nitrophenyl)benzene	C₁₂H₇Cl₂NO₂	268.10	1.34 g	5.0
Palladium on Carbon (10% Pd/C)	Pd/C	-	~134 mg	10 wt%
Ethanol (or Ethyl Acetate)	C₂H₅OH	-	50 mL	-
Hydrogen (H₂)	H₂	-	1 atm (balloon)	Excess

Protocol B: Synthesis of 3-(3,4-Dichlorophenyl)aniline

Causality: Palladium on carbon (Pd/C) is the industry-standard catalyst for the reduction of aromatic nitro groups.[6] It offers high activity and selectivity. The reaction is performed under a positive pressure of hydrogen gas, typically supplied by a balloon for lab-scale synthesis. Solvents like ethanol or ethyl acetate are ideal as they are relatively inert and readily dissolve the substrate. The reaction is typically very clean, often requiring minimal purification beyond catalyst filtration and solvent removal.

Experimental Workflow Diagram

Caption: Workflow for catalytic hydrogenation.

Step-by-Step Methodology:

• Dissolution: In a suitable flask (e.g., 100 mL round-bottom), dissolve the 1,2-dichloro-4-(3-nitrophenyl)benzene (1.34 g, 5.0 mmol) in ethanol (50 mL).

• Catalyst Addition: Carefully add 10% palladium on carbon (134 mg, 10 wt%) to the solution. Note: Pd/C can be pyrophoric; handle with care and do not add to a dry flask.

• Hydrogen Atmosphere Setup: Securely seal the flask with a septum. Connect the flask to a vacuum/gas manifold. Carefully evacuate the air from the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert, hydrogen-rich atmosphere. Finally, leave the flask connected to a balloon filled with hydrogen.

• Reaction: Stir the suspension vigorously at room temperature. Efficient stirring is critical to ensure good contact between the substrate, catalyst, and hydrogen gas.

• Monitoring: The reaction progress can be monitored by TLC, observing the disappearance of the starting material and the appearance of the more polar aniline product. The reaction is often complete within 2-4 hours.

• Filtration: Once the reaction is complete, purge the flask with nitrogen to safely remove the excess hydrogen. Filter the reaction mixture through a pad of Celite® or a syringe filter to carefully remove the palladium catalyst.

• Rinsing: Rinse the reaction flask and the Celite® pad with a small amount of fresh ethanol to ensure complete recovery of the product.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator. This typically yields the desired product, 3-(3,4-dichlorophenyl)aniline, as a solid or oil in high purity without the need for further chromatographic purification.

Expected Characterization Data for 3-(3,4-Dichlorophenyl)aniline

• Appearance: Off-white to light brown solid.

• ¹H NMR (CDCl₃, 400 MHz): The spectrum is expected to show complex aromatic signals. Based on data for 3,4-dichloroaniline[7], the dichlorophenyl protons would appear around δ 7.2-7.5 ppm. The protons on the aminophenyl ring would appear further upfield, likely in the range of δ 6.7-7.2 ppm, along with a broad singlet for the -NH₂ protons around δ 3.8 ppm.

• ¹³C NMR (CDCl₃, 100 MHz): Expected aromatic signals between δ 115-148 ppm.

Safety and Handling

All procedures should be performed in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Nitroaromatic Compounds: 1-bromo-3-nitrobenzene and the biphenyl intermediate are toxic and can be absorbed through the skin. They are suspected of causing genetic defects. Avoid inhalation and skin contact.

• Boronic Acids: While generally low in toxicity, boronic acids can be irritating. Avoid inhalation of dust.

• Palladium Catalysts: Palladium compounds can be irritants and sensitizers. The Pd/C catalyst, particularly when dry and spent, is pyrophoric and can ignite in the presence of air. Always handle it wet with solvent and filter with care. Do not allow the catalyst to dry on the filter paper.

• Catalytic Hydrogenation: Hydrogen gas is extremely flammable and forms explosive mixtures with air. Ensure all equipment is properly grounded and free of leaks. The reaction should be conducted behind a safety shield. Purge the system thoroughly with an inert gas (nitrogen or argon) before and after the reaction.

References

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The Synthetic Keystone: Application Notes for 1,2-Dichloro-4-(3-nitrophenyl)benzene in Medicinal Chemistry

Introduction: Unveiling a Versatile Biphenyl Scaffold

In the landscape of medicinal chemistry, the biphenyl moiety is a privileged scaffold, forming the core of numerous therapeutic agents. Its conformational flexibility allows for optimal binding to a variety of biological targets. When substituted with reactive functional groups, the biphenyl scaffold becomes a powerful platform for the synthesis of diverse compound libraries. This guide focuses on 1,2-dichloro-4-(3-nitrophenyl)benzene , a specific dichlorinated nitrobiphenyl derivative. While not extensively documented as a standalone pharmacologically active agent, its true value lies in its potential as a versatile synthetic intermediate for the construction of more complex molecules with promising therapeutic applications. The strategic placement of chloro and nitro functionalities offers multiple avenues for chemical modification, making it a valuable building block for drug discovery programs.

The dichloro substitution pattern can influence the molecule's conformation and metabolic stability, while the nitro group serves as a precursor for an amino group, a key pharmacophore in many drug classes.[1][2] Furthermore, the nitro group itself is a feature in some active pharmaceutical ingredients.[3][4] This document provides a detailed overview of the synthesis of 1,2-dichloro-4-(3-nitrophenyl)benzene and explores its potential applications in medicinal chemistry, supported by protocols and theoretical frameworks.

Synthetic Strategy: Accessing the Core Scaffold

The most direct and versatile method for the synthesis of 1,2-dichloro-4-(3-nitrophenyl)benzene is the Suzuki-Miyaura cross-coupling reaction.[5][6] This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an organoboron compound, and is a cornerstone of modern organic synthesis due to its mild reaction conditions and broad functional group tolerance.[7]

Protocol 1: Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene via Suzuki-Miyaura Coupling

This protocol details the synthesis of the title compound from commercially available starting materials: 1,2-dichloro-4-bromobenzene and 3-nitrophenylboronic acid.

Reaction Scheme:

A plausible synthetic route to the target compound.

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity
1,2-Dichloro-4-bromobenzene	18282-59-2	225.90	1.0 eq
3-Nitrophenylboronic acid	13331-27-6	166.95	1.2 eq
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	0.05 eq
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.0 eq
Toluene	108-88-3	92.14	-
Deionized Water	7732-18-5	18.02	-
Ethyl Acetate	141-78-6	88.11	-
Brine	N/A	N/A	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-

Experimental Protocol:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,2-dichloro-4-bromobenzene (1.0 eq), 3-nitrophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to establish an inert atmosphere.

• Solvent Addition: Add toluene and deionized water in a 4:1 ratio (e.g., 40 mL toluene and 10 mL water).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel.

• Extraction: Wash the organic layer sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1,2-dichloro-4-(3-nitrophenyl)benzene as a solid.

Rationale behind Experimental Choices:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) is a commonly used and effective catalyst for Suzuki couplings.

• Base: Potassium carbonate is a mild and effective base for activating the boronic acid.

• Solvent System: The biphasic toluene/water system is standard for Suzuki reactions, facilitating the dissolution of both organic and inorganic reagents.

• Inert Atmosphere: Palladium catalysts are sensitive to oxygen, especially at elevated temperatures, hence the need for an inert atmosphere to prevent catalyst degradation.

Applications in Medicinal Chemistry: A Scaffold for Targeted Therapies

The 1,2-dichloro-4-(3-nitrophenyl)benzene scaffold is a launchpad for the synthesis of a variety of potential therapeutic agents. The key to its utility lies in the sequential or concurrent modification of its functional groups.

Kinase Inhibitors: Targeting Uncontrolled Cell Proliferation

The biphenyl core is a common feature in many kinase inhibitors.[8][9][10] The general structure of many kinase inhibitors involves a heterocyclic core that binds to the hinge region of the kinase, and lipophilic groups that occupy the hydrophobic pockets. The 1,2-dichloro-4-(3-nitrophenyl)benzene scaffold can be elaborated to access such structures.

Synthetic Workflow for Kinase Inhibitor Synthesis:

From starting material to potential kinase inhibitor.

Protocol 2: Reduction of the Nitro Group

• Reaction Setup: Dissolve 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq) in ethanol or acetic acid in a round-bottom flask.

• Reagent Addition: Add iron powder (5.0 eq) and a catalytic amount of hydrochloric acid.

• Reaction: Heat the mixture to reflux and stir for 2-4 hours, monitoring by TLC.

• Workup: Cool the reaction, filter through celite to remove the iron salts, and neutralize the filtrate with a saturated sodium bicarbonate solution.

• Extraction: Extract the product with ethyl acetate, wash with brine, dry over anhydrous magnesium sulfate, and concentrate to yield 3'-(3-aminophenyl)-3,4-dichlorobiphenyl.

The resulting aniline can then undergo amide or urea formation with various carboxylic acids or isocyanates to generate a library of potential kinase inhibitors.

Antiviral and Anticancer Agents

Dichlorobiphenyl derivatives have been investigated for their antiviral activities, particularly as inhibitors of furin, a proprotein convertase that is crucial for the maturation of viral glycoproteins.[11] Additionally, compounds containing nitrophenyl groups have shown promise as anticancer agents.[12] The 1,2-dichloro-4-(3-nitrophenyl)benzene scaffold provides a starting point for the synthesis of molecules with these potential activities.

Anti-inflammatory and Antioxidant Agents

The biphenyl scaffold is also present in some non-steroidal anti-inflammatory drugs (NSAIDs).[13] Furthermore, derivatives of phloroglucinol, which can be conceptually related to substituted phenols, have demonstrated antioxidant and anti-inflammatory properties.[14] By modifying the 1,2-dichloro-4-(3-nitrophenyl)benzene core, for example, through nucleophilic aromatic substitution of one of the chlorine atoms with a phenolic moiety, it may be possible to develop novel anti-inflammatory and antioxidant compounds.

Conclusion and Future Perspectives

While 1,2-dichloro-4-(3-nitrophenyl)benzene is not a widely studied compound in its own right, its chemical architecture presents significant opportunities for medicinal chemists. Its synthesis via robust and scalable methods like the Suzuki-Miyaura coupling makes it an accessible building block. The presence of three distinct functional handles—two chlorine atoms and a nitro group—allows for a high degree of synthetic diversification.

Future research should focus on the systematic exploration of the chemical space around this scaffold. The generation of compound libraries based on the protocols outlined in this guide, followed by high-throughput screening against various biological targets, could lead to the discovery of novel therapeutic agents for a range of diseases, including cancer, viral infections, and inflammatory disorders. The insights provided herein are intended to serve as a foundational guide for researchers and drug development professionals seeking to leverage the synthetic potential of this promising, yet under-explored, chemical entity.

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• El-Sayed, M. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18458-18485.
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• Bakhite, E. A., et al. (2022). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group. ACS Omega, 7(10), 8444-8455.
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Application Notes and Protocols: 1,2-Dichloro-4-nitrobenzene as a Versatile Building Block for Donor-Acceptor Carbazole Derivatives in Organic Electronics

Introduction: Unlocking the Potential of a Multifunctional Precursor

In the rapidly advancing field of organic electronics, the rational design and synthesis of novel functional materials with tailored photophysical and electrochemical properties are of paramount importance. Donor-acceptor (D-A) architectures have emerged as a cornerstone in the development of materials for a wide range of applications, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and chemical sensors. The strategic arrangement of electron-donating and electron-accepting moieties within a single molecule allows for the tuning of its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby controlling its emission color, charge transport characteristics, and environmental sensitivity.[1][2]

This application note explores the utility of 1,2-dichloro-4-nitrobenzene as a versatile and readily available building block for the synthesis of novel donor-acceptor carbazole derivatives. The presence of two vicinal chlorine atoms and a strongly electron-withdrawing nitro group provides multiple reaction sites for sequential and regioselective functionalization. This allows for the construction of complex molecular architectures with desirable electronic properties. We present a detailed synthetic route, complete with step-by-step protocols, for the transformation of 1,2-dichloro-4-nitrobenzene into a target donor-acceptor carbazole, and discuss its potential applications in organic electronics based on the photophysical and electrochemical properties of related compounds.

Physicochemical Properties of 1,2-Dichloro-4-nitrobenzene

A thorough understanding of the starting material's properties is crucial for successful synthesis and safe handling.

Property	Value	Reference
Molecular Formula	C₆H₃Cl₂NO₂	[3]
Molecular Weight	192.00 g/mol	[3]
Appearance	Colorless crystals or light beige solid	[4]
Melting Point	42-44 °C	[4]
Boiling Point	255-256 °C	[4]
Solubility	Insoluble in water; soluble in ethanol, ether, benzene	[4]
¹H NMR (CDCl₃, 500 MHz)	δ 8.25 (d, J=2.5 Hz, 1H), 8.05 (dd, J=8.8, 2.5 Hz, 1H), 7.65 (d, J=8.8 Hz, 1H)	[5]
¹³C NMR (CDCl₃, 125 MHz)	δ 147.5, 139.8, 133.5, 131.2, 126.2, 121.8	[6]
CAS Number	99-54-7	[3]

Synthetic Strategy: A Pathway to a Donor-Acceptor Carbazole

Our synthetic strategy leverages the differential reactivity of the functional groups on the 1,2-dichloro-4-nitrobenzene core to build a donor-acceptor carbazole derivative. The proposed target molecule is 3-nitro-9-phenyl-9H-carbazole . The synthetic workflow is depicted below:

Caption: Synthetic workflow for the preparation of a donor-acceptor carbazole derivative.

Experimental Protocols

Safety Precautions: 1,2-dichloro-4-nitrobenzene is harmful if swallowed and may cause an allergic skin reaction.[4] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Step 1: Synthesis of 2-Chloro-4-nitro-N-phenylaniline (Intermediate 1)

This initial step involves a regioselective Buchwald-Hartwig amination. The chlorine atom at the 2-position is more sterically hindered, and the chlorine at the 1-position is activated towards nucleophilic aromatic substitution by the para-nitro group. However, under palladium catalysis, the less hindered C-Cl bond is often more reactive in cross-coupling reactions.

Reaction Scheme:

Protocol:

• To an oven-dried Schlenk flask, add 1,2-dichloro-4-nitrobenzene (1.92 g, 10 mmol), aniline (1.02 g, 11 mmol), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 91.5 mg, 0.1 mmol), and a suitable phosphine ligand (e.g., Xantphos, 115.7 mg, 0.2 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene (50 mL) and sodium tert-butoxide (1.15 g, 12 mmol).

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture to room temperature and quench with water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford Intermediate 1 .

Expected Characterization of Intermediate 1:

• Appearance: Yellow solid.

• ¹H NMR (CDCl₃): Expect signals for the protons on both aromatic rings, with characteristic shifts due to the nitro and amino groups.

• MS (EI): m/z = [M]⁺, with a characteristic isotopic pattern for one chlorine atom.

Step 2: Synthesis of 3-Chloro-6-nitro-9-phenyl-9H-carbazole (Intermediate 2)

This step involves an intramolecular Buchwald-Hartwig cyclization to form the carbazole core. The choice of ligand is critical for promoting the desired C-N bond formation.[7][8]

Reaction Scheme:

Protocol:

• In a Schlenk flask, dissolve Intermediate 1 (from the previous step) in anhydrous 1,4-dioxane (50 mL).

• Add Pd₂(dba)₃ (91.5 mg, 0.1 mmol), a suitable bulky phosphine ligand (e.g., BrettPhos, 107.3 mg, 0.2 mmol), and potassium phosphate (K₃PO₄, 4.25 g, 20 mmol).

• Degas the mixture by bubbling argon through the solution for 20 minutes.

• Heat the reaction to 110 °C and stir for 24-48 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture, filter through a pad of Celite, and wash the pad with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to yield Intermediate 2 .

Expected Characterization of Intermediate 2:

• Appearance: Pale yellow solid.

• ¹H NMR (CDCl₃): The disappearance of the N-H proton signal and the appearance of a more complex aromatic region consistent with the carbazole structure.

• MS (EI): m/z = [M]⁺, showing the loss of HCl from the starting material and the isotopic pattern for one chlorine atom.

Step 3: Synthesis of 3-Nitro-6-(thiophen-2-yl)-9-phenyl-9H-carbazole (Target Molecule)

A Suzuki cross-coupling reaction is employed to introduce an electron-donating thiophene unit at the C6 position. The C-Cl bond is a suitable handle for this transformation.[9]

Reaction Scheme:

Protocol:

• To a microwave vial, add Intermediate 2 (from the previous step), thiophene-2-boronic acid (1.2 equivalents), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%), and potassium carbonate (K₂CO₃, 3 equivalents).

• Add a mixture of toluene (5 mL), ethanol (1 mL), and water (1 mL).

• Seal the vial and heat in a microwave reactor at 120 °C for 30-60 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to obtain the Target Molecule .

Expected Characterization of the Target Molecule:

• Appearance: Yellow or orange solid.

• ¹H NMR (CDCl₃): Signals corresponding to the carbazole, phenyl, and thiophene protons.

• ¹³C NMR (CDCl₃): Characteristic signals for the fused aromatic system.

• MS (EI): m/z = [M]⁺.

• UV-Vis Spectroscopy: An absorption spectrum showing intramolecular charge transfer (ICT) bands.

• Fluorescence Spectroscopy: Emission spectrum to determine the photoluminescence properties.

Step 4: Synthesis of 6-(Thiophen-2-yl)-9-phenyl-9H-carbazol-3-amine (Final Product)

The final step is the reduction of the nitro group to an amine, which transforms the electron-accepting nitro group into a strong electron-donating amino group, thus creating a D-A-D type structure. Iron powder in acidic media is a mild and selective method that is unlikely to affect other functional groups.[10][11]

Reaction Scheme:

Caption: A simplified Jablonski diagram illustrating the electronic transitions in a donor-acceptor molecule.

Conclusion

This application note demonstrates the potential of 1,2-dichloro-4-nitrobenzene as a strategic starting material for the synthesis of functional organic materials. Through a series of well-established and reliable synthetic transformations, including Buchwald-Hartwig amination and Suzuki coupling, this simple building block can be elaborated into complex donor-acceptor carbazole derivatives. The presented protocols provide a clear and detailed guide for researchers in the field of organic electronics to explore the synthesis and application of novel materials derived from this versatile precursor. The tunability of the electronic properties through further derivatization opens up a vast chemical space for the development of next-generation organic electronic devices.

References

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• Krishnakumar, V., & Seshadri, S. (2006). Molecular structure, vibrational spectra, HOMO, LUMO and NMR studies of 1, 2-dichloro-4-nitrobenzene and 2, 3, 5, 6-tetrachloro-1-nitrobenzene based on density functional calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 65(3-4), 705-712.
• Dias, F. B., Penfold, T. J., & Monkman, A. P. (2017). Photophysics of thermally activated delayed fluorescence molecules. Accounts of Chemical Research, 50(10), 2520-2530.
• Gamble, A. B., Garner, J., Gordon, C. P., O'Conner, S. M. J., & Keller, P. A. (2006). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.
• IIETA. (2017). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. International Journal of Electrochemical Science, 12, 8566-8579.
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• PubMed Central. (2019). The Impact of C2 Insertion into a Carbazole Donor on the Physicochemical Properties of Dibenzo[a,j]phenazine‐Cored Donor–Acceptor–Donor Triads. Chemistry – An Asian Journal, 14(18), 3168-3176.

• DSpace@MIT. (2010). Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline: Preparation of Carbazoles, Indoles, Dibenzazepines and Acridines. [Link]

• ResearchGate. (2007). A study of Substituent Effect on 1H and 13C nmr Spectra of N- and C-Substituted Carbazoles. [Link]

• ResearchGate. (2021). Calculated electron cloud distributions of HOMO and LUMO, excited states levels, ΔEST, and oscillator strengths (f) of five emitters. [Link]

• Wiley Online Library. (1986). 1H and 13C NMR studies of substituted nitropyridines and nitrobenzenes. Magnetic Resonance in Chemistry, 24(6), 498-502.
• Google Patents. (2015). Carbazole compounds, synthesis and application thereof in OLEDs (organic light emitting diodes).

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. [Link]

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• ResearchGate. (2014). Schematic HOMO–LUMO energy level diagram for various OLED device.... [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• polen.itu.edu.tr. (2019). Development of carbazole based donor acceptor typed fluorescent materials for oled applications. [Link]

• ResearchGate. (2008). A study of substituent effect on 1 H and 13 C NMR spectra of mono, di and poly substituted carbazoles. [Link]

• PubMed Central. (2022). Highly Efficient and Stable Blue Organic Light‐Emitting Diodes based on Thermally Activated Delayed Fluorophor with Donor‐Void‐Acceptor Motif.

• ResearchGate. (2017). synthesis of carbazoles and carbazole derivatives by diels-alder reaction of indole-based dienes with. [Link]

• ResearchGate. (2018). a) The HOMO and LUMO distribution of the donor and acceptor molecules.... [Link]

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• PubMed Central. (2015). Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles.
• PubMed. (2022). Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs. Journal of the American Society for Mass Spectrometry, 33(5), 834-843.

• University of Colorado Boulder. Mass Spectrometry: Fragmentation. [Link]

• PubMed Central. (2009). Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. Organic Letters, 11(21), 4926-4929.

• YouTube. (2020). Suzuki cross-coupling reaction. [Link]

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• PubMed. (2021). Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization. The Journal of Organic Chemistry, 86(12), 8479-8488.

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Application Note: Chemoselective Reduction of the Nitro Group in 1,2-Dichloro-4-(3-nitrophenyl)benzene

Abstract

The transformation of 1,2-Dichloro-4-(3-nitrophenyl)benzene to 3-(3,4-dichlorophenyl)aniline is a critical step in the synthesis of various high-value organic molecules, including pharmaceuticals and agrochemicals. The primary challenge in this conversion is the chemoselective reduction of the aromatic nitro group while preserving the integrity of the two chloro-substituents on the adjacent phenyl ring, which are susceptible to hydrodehalogenation under harsh reducing conditions. This application note provides a comprehensive guide for researchers, detailing three robust and field-proven protocols for this transformation: reduction using Tin(II) Chloride (SnCl₂), the Béchamp reduction with metallic iron, and a catalytic transfer hydrogenation approach. The causality behind experimental choices, detailed step-by-step methodologies, and a comparative analysis are presented to enable scientists to select and execute the optimal protocol for their specific laboratory context.

Introduction: The Synthetic Challenge

Aromatic amines are foundational building blocks in organic synthesis.[1] The target molecule, 3-(3,4-dichlorophenyl)aniline, is of significant interest due to its bifunctional nature, containing both a reactive aniline moiety and a dichlorinated phenyl ring suitable for further functionalization, for instance, via cross-coupling reactions. The reduction of the nitro group is one of the most fundamental transformations in organic chemistry.[2][3] However, the presence of aryl halides introduces a significant challenge. Many powerful reduction systems, particularly certain catalytic hydrogenation methods using palladium on carbon (Pd/C) with molecular hydrogen, can lead to competitive and often extensive hydrodehalogenation, resulting in product impurities that are difficult to separate and a reduction in overall yield.[4]

Therefore, the selection of a reducing agent and corresponding reaction conditions must be carefully considered to ensure high chemoselectivity. This guide explores three distinct methodologies, each offering a unique balance of reactivity, selectivity, cost, and operational complexity.

General Reaction Scheme

The fundamental transformation discussed in this note is the six-electron reduction of an aromatic nitro group to an amine.

Sources

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Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions on 1,2-Dichloro-4-(3-nitrophenyl)benzene

Introduction: Unlocking the Synthetic Potential of 1,2-Dichloro-4-(3-nitrophenyl)benzene through SNAr Chemistry

In the landscape of modern synthetic organic chemistry, the selective functionalization of aromatic scaffolds is a cornerstone of drug discovery and materials science. Among the myriad of reactions available, Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful tool for the introduction of a wide range of functionalities onto electron-deficient aromatic rings. This guide provides an in-depth exploration of the SNAr reactions of a highly versatile, yet underexplored substrate: 1,2-dichloro-4-(3-nitrophenyl)benzene .

The unique architecture of this molecule, featuring two distinct chlorine leaving groups and a strongly deactivating 3-nitrophenyl moiety, presents both challenges and opportunities for selective chemical modification. The electron-withdrawing nature of the 3-nitrophenyl group, while not as directly activating as a nitro group, significantly lowers the electron density of the dichlorinated phenyl ring, thereby facilitating nucleophilic attack. Understanding the subtle interplay of electronic and steric factors is paramount to achieving predictable and high-yielding transformations.

This document serves as a comprehensive resource for researchers, chemists, and drug development professionals, offering not only detailed experimental protocols but also a thorough discussion of the underlying mechanistic principles. By leveraging the information contained herein, scientists can confidently employ 1,2-dichloro-4-(3-nitrophenyl)benzene as a key building block in the synthesis of novel and complex molecular architectures.

Mechanistic Overview: The Addition-Elimination Pathway

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The reaction is initiated by the attack of a nucleophile on the electron-deficient aromatic ring, forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1] The stability of this intermediate is crucial and is significantly enhanced by the presence of electron-withdrawing groups. In the second step, the leaving group is expelled, and the aromaticity of the ring is restored.

In the case of 1,2-dichloro-4-(3-nitrophenyl)benzene, the 3-nitrophenyl group exerts a strong electron-withdrawing inductive effect on the dichlorinated ring. This effect is crucial for activating the ring towards nucleophilic attack.

Regioselectivity: A Tale of Two Chlorines

A key consideration in the SNAr reactions of 1,2-dichloro-4-(3-nitrophenyl)benzene is the regioselectivity of the substitution. The molecule possesses two chlorine atoms at the C1 and C2 positions. Based on extensive studies of analogous compounds, such as 1,2-dichloro-4-nitrobenzene, the chlorine atom para to the electron-withdrawing group is significantly more activated towards nucleophilic attack than the chlorine atom meta to it.[2][3][4] This is due to the superior resonance stabilization of the Meisenheimer intermediate when the attack occurs at the para position, allowing the negative charge to be delocalized onto the electron-withdrawing group.

Therefore, for 1,2-dichloro-4-(3-nitrophenyl)benzene, nucleophilic substitution is expected to occur preferentially at the C1 position , which is para to the 3-nitrophenyl substituent.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the SNAr of 1,2-dichloro-4-(3-nitrophenyl)benzene with various classes of nucleophiles. These protocols are designed to be robust and adaptable, serving as a solid foundation for further optimization.

Protocol 1: Reaction with Primary and Secondary Amines

This protocol describes a general procedure for the synthesis of N-substituted 2-chloro-4-(3-nitrophenyl)anilines.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Primary or secondary amine (e.g., morpholine, piperidine, aniline)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N)

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq) in DMF or DMSO, add the desired amine (1.1-1.5 eq).

• Add the base (K₂CO₃ or Et₃N, 2.0 eq) to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to 50-100 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Morpholine	K₂CO₃	DMF	80	6	85-95
Piperidine	K₂CO₃	DMSO	80	6	80-90
Aniline	Et₃N	DMF	100	12	70-80

Table 1: Representative conditions for the amination of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Protocol 2: Reaction with Thiols

This protocol outlines the synthesis of substituted thioethers from 1,2-dichloro-4-(3-nitrophenyl)benzene.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Thiol (e.g., thiophenol, benzyl thiol)

• Sodium hydride (NaH) or potassium carbonate (K₂CO₃)

• Anhydrous Tetrahydrofuran (THF) or DMF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend NaH (1.2 eq) in anhydrous THF or DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the thiol (1.1 eq) to the suspension and stir for 20-30 minutes at 0 °C to form the thiolate.

• Add a solution of 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq) in the same anhydrous solvent to the thiolate solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate and purify the crude product by column chromatography.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	NaH	THF	rt	4	90-98
Benzyl thiol	K₂CO₃	DMF	60	8	85-95

Table 2: Representative conditions for the thioetherification of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Protocol 3: Reaction with Alcohols/Phenols (O-Arylation)

This protocol describes the synthesis of substituted aryl ethers.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Alcohol or Phenol (e.g., phenol, methanol)

• Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK)

• Anhydrous THF or DMF

• Water

• Ethyl acetate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol or phenol (1.5 eq) in anhydrous THF or DMF.

• Add NaH or t-BuOK (1.2 eq) portion-wise at 0 °C.

• Stir the mixture at room temperature for 30 minutes to generate the alkoxide or phenoxide.

• Add 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by column chromatography.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	NaH	DMF	80	12	75-85
Methanol	t-BuOK	THF	60	10	80-90

Table 3: Representative conditions for the O-arylation of 1,2-dichloro-4-(3-nitrophenyl)benzene.

Application in the Synthesis of Phenothiazine Derivatives

1,2-Dichloro-4-(3-nitrophenyl)benzene is an excellent precursor for the synthesis of phenothiazine derivatives, a class of compounds with significant pharmacological activities.[5][6][7] The synthesis typically involves a double SNAr reaction with a suitable aminothiophenol derivative.

Protocol 4: Synthesis of a Phenothiazine Derivative

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• 2-Aminothiophenol

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethanol

Procedure:

• To a solution of 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq) in DMF, add 2-aminothiophenol (1.1 eq) and potassium carbonate (2.5 eq).

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and pour into ice-water.

• Collect the precipitate by filtration, wash with water, and then with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/DMF mixture) to afford the pure phenothiazine derivative.

Troubleshooting and Optimization

• Low Conversion: If the reaction is sluggish, consider increasing the reaction temperature, using a stronger base (e.g., NaH for thiols and alcohols), or employing a more polar aprotic solvent like DMSO.

• Side Products: The formation of di-substituted products can be minimized by using a stoichiometric amount of the nucleophile and maintaining a lower reaction temperature. Ensure anhydrous conditions to prevent hydrolysis of the starting material or product.

• Purification Challenges: The polarity of the products can vary significantly. A systematic screening of solvent systems for column chromatography is recommended for optimal separation.

Conclusion

1,2-Dichloro-4-(3-nitrophenyl)benzene is a valuable and versatile building block for the synthesis of a diverse range of functionalized aromatic compounds. The protocols and guidelines presented in this application note provide a solid framework for researchers to explore the rich chemistry of this substrate. The predictable regioselectivity of the SNAr reactions, coupled with the potential for further derivatization, makes this compound an attractive starting material for the development of novel pharmaceuticals and advanced materials.

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• Electrophilic aromatic substitution. Part 34. Nitration of 1-chloro-4-nitro-benzene, 1,3-dichloro-2-nitrobenzene, 1,3-dinitrobenzene, 1-chloro-2,4-dinitro-benzene, and 2-chloro-1,3-dinitrobenzene in sulphuric acid and oleum - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (URL: [Link])

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Application Notes and Protocols: Regioselective Cross-Coupling Reactions of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Introduction

1,2-Dichloro-4-(3-nitrophenyl)benzene is a versatile substrate for palladium-catalyzed cross-coupling reactions, offering a pathway to a diverse array of complex organic molecules. The presence of two distinct chlorine atoms, activated by the electron-withdrawing nitro group, presents both a challenge and an opportunity for selective functionalization. This guide provides in-depth technical insights and detailed protocols for performing Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions on this substrate. The strategic control of regioselectivity is a central theme, enabling researchers in medicinal chemistry and materials science to unlock the full synthetic potential of this scaffold.

The inherent electronic and steric differences between the C1-Cl and C2-Cl bonds, influenced by the meta-directing nitro-substituted phenyl ring, allow for selective mono-functionalization under carefully controlled conditions. This document will explore the mechanistic principles governing this selectivity and provide practical, field-proven protocols to achieve desired synthetic outcomes.

Mechanistic Considerations and Regioselectivity

The regioselectivity of palladium-catalyzed cross-coupling reactions on 1,2-dichloro-4-(3-nitrophenyl)benzene is primarily governed by the electronic and steric environment of the two C-Cl bonds. The strongly electron-withdrawing nitro group deactivates the phenyl ring it is attached to, but its electronic influence is transmitted through to the dichlorinated ring, activating both C-Cl bonds towards oxidative addition to a Pd(0) catalyst.

Generally, the C-Cl bond ortho to the bulky 3-nitrophenyl substituent (C2-Cl) is more sterically hindered. In contrast, the C1-Cl bond is less encumbered. This steric difference can be exploited to achieve regioselective coupling. Furthermore, electronic effects play a crucial role. The position of the substituents can influence the electron density at each chlorine-bearing carbon, affecting the rate of oxidative addition.

Ligand selection is a critical tool for controlling regioselectivity in the cross-coupling of dihaloarenes.[1][2] Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands can preferentially facilitate oxidative addition at the less sterically hindered C1-Cl position.[3][4] Conversely, under certain conditions, particularly with smaller ligands, electronic effects may dominate, potentially leading to coupling at the C2 position. For some dihalo-N-heterocycles, the presence of a nitro group has been shown to direct arylation to the position para to it, which in our substrate would favor reaction at the C1 position.[5]

Experimental Protocols

The following protocols are designed as robust starting points for the regioselective functionalization of 1,2-dichloro-4-(3-nitrophenyl)benzene. Optimization of reaction parameters may be necessary for specific coupling partners.

Protocol 1: Regioselective Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[6][7][8] By employing a sterically demanding ligand, selective coupling at the less hindered C1 position can be achieved.

Objective: To synthesize 2-chloro-1-aryl-4-(3-nitrophenyl)benzene derivatives.

Figure 1: Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/Water (10:1, degassed)

• Anhydrous sodium sulfate

• Silica gel for chromatography

• Ethyl acetate, hexanes

Procedure:

• To a dry Schlenk flask, add 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

• In a separate vial, weigh the Pd₂(dba)₃ (0.02 mmol) and SPhos (0.04 mmol) and add them to the Schlenk flask.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add degassed toluene (5 mL) and water (0.5 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes).

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Regioselectivity (C1:C2)
Pd₂(dba)₃	SPhos	K₃PO₄	Toluene/H₂O	100	75-90	>95:5
Pd(PPh₃)₄	PPh₃	K₂CO₃	Dioxane/H₂O	100	60-75	80:20

Table 1: Representative conditions for regioselective Suzuki-Miyaura coupling.

Protocol 2: Regioselective Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds, providing access to substituted anilines which are prevalent in pharmaceuticals.[9][10][11] The use of a bulky biarylphosphine ligand is key to achieving high regioselectivity.[12]

Objective: To synthesize 2-chloro-N-aryl/alkyl-4-(3-nitrophenyl)anilines.

Figure 2: Experimental workflow for Buchwald-Hartwig amination.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Amine (primary or secondary, 1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3 mol%)

• NaOt-Bu (1.5 equiv)

• Anhydrous, degassed toluene

• Anhydrous sodium sulfate

• Celite

• Silica gel for chromatography

• Ethyl acetate, hexanes

Procedure:

• In a nitrogen-filled glovebox, add Pd₂(dba)₃ (0.015 mmol) and XPhos (0.03 mmol) to a dry Schlenk tube equipped with a magnetic stir bar.

• Add 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 mmol) and sodium tert-butoxide (1.5 mmol).

• Seal the tube, remove from the glovebox, and connect to a Schlenk line.

• Evacuate and backfill with argon three times.

• Add anhydrous, degassed toluene (5 mL) followed by the amine (1.2 mmol) via syringe.

• Heat the reaction mixture to 110 °C and stir vigorously for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature and dilute with toluene.

• Filter the mixture through a pad of Celite, washing the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Regioselectivity (C1:C2)
Pd₂(dba)₃	XPhos	NaOt-Bu	Toluene	110	80-95	>98:2
Pd(OAc)₂	RuPhos	Cs₂CO₃	Dioxane	110	70-85	>95:5

Table 2: Representative conditions for regioselective Buchwald-Hartwig amination.

Protocol 3: Regioselective Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C triple bond, linking the aryl halide with a terminal alkyne.[13][14] This reaction typically employs both a palladium catalyst and a copper(I) co-catalyst.[15]

Objective: To synthesize 1-(alkynyl)-2-chloro-4-(3-nitrophenyl)benzene derivatives.

Figure 3: Simplified catalytic cycle for the Sonogashira coupling.

Materials:

• 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Terminal alkyne (1.5 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) (3.0 equiv)

• Anhydrous, degassed THF or DMF

• Anhydrous sodium sulfate

• Celite

• Silica gel for chromatography

• Ethyl acetate, hexanes

Procedure:

• To a dry Schlenk flask, add 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed THF (10 mL) and the amine base (3.0 mmol).

• Add the terminal alkyne (1.5 mmol) dropwise via syringe.

• Stir the reaction mixture at room temperature to 50 °C for 6-12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Typical Yield (%)	Regioselectivity (C1:C2)
PdCl₂(PPh₃)₂	CuI	Et₃N	THF	25-50	70-85	>90:10
Pd(PPh₃)₄	CuI	DIPA	DMF	25	75-90	>95:5

Table 3: Representative conditions for regioselective Sonogashira coupling.

Conclusion

The protocols and guidelines presented herein demonstrate that 1,2-dichloro-4-(3-nitrophenyl)benzene is a highly valuable and versatile substrate for palladium-catalyzed cross-coupling reactions. By carefully selecting the appropriate ligand and reaction conditions, researchers can achieve excellent control over regioselectivity, enabling the targeted synthesis of mono-functionalized derivatives. These methods open up new avenues for the construction of complex molecular architectures for applications in drug discovery and materials science.

References

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• The Organic Chemist. (2022, March 25). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview) [Video]. YouTube. [Link]

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• Carrow, B. P., & Hartwig, J. F. (2011). Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

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Application Note: High-Throughput Analysis of 1,2-Dichloro-4-(3-nitrophenyl)benzene in Reaction Mixtures by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and validated protocol for the rapid and reliable detection and quantification of 1,2-Dichloro-4-(3-nitrophenyl)benzene in complex reaction mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). This method is tailored for researchers, scientists, and drug development professionals who require accurate monitoring of this key intermediate or potential impurity in synthetic processes. The protocol emphasizes a holistic approach, from strategic sample preparation designed to minimize matrix interference to optimized GC-MS parameters for enhanced sensitivity and selectivity. The causality behind each experimental choice is explained to empower users to adapt and troubleshoot the method effectively. All procedures have been structured to ensure self-validation, promoting data integrity and reproducibility.

Introduction

1,2-Dichloro-4-(3-nitrophenyl)benzene is a crucial chemical intermediate in various synthetic pathways, particularly in the development of novel pharmaceutical agents and agrochemicals. Its precise quantification in reaction mixtures is paramount for reaction monitoring, yield optimization, and quality control of the final product. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering a powerful combination of high-resolution chromatographic separation and highly specific mass-based detection.[1][2] This allows for the unambiguous identification and quantification of the target analyte, even in the presence of structurally similar starting materials, byproducts, and solvents.

The inherent challenge in analyzing halogenated nitroaromatic compounds lies in their potential for thermal degradation in the GC inlet and the need for a chromatographic system that can effectively resolve them from other reaction components.[3] This protocol addresses these challenges by providing a robust methodology that ensures the thermal stability of the analyte during analysis and achieves excellent chromatographic separation.

Experimental

Reagents and Materials

• Solvents: High-purity, volatile organic solvents such as dichloromethane, hexane, or methanol are recommended.[4] All solvents should be of GC-MS or equivalent grade to minimize background interference.

• Standards: A certified reference standard of 1,2-Dichloro-4-(3-nitrophenyl)benzene is required for calibration and quantification. An internal standard, such as hexachlorobenzene, is recommended for improved accuracy and precision.[5]

• Glassware: Use high-quality glass vials and labware to prevent leaching of contaminants.[4]

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to extract 1,2-Dichloro-4-(3-nitrophenyl)benzene from the reaction mixture, remove interfering substances, and concentrate it to a level suitable for GC-MS analysis.[4] The choice of technique depends on the reaction matrix.

Protocol: Liquid-Liquid Extraction (LLE)

This is a versatile technique for extracting the analyte from aqueous or polar reaction mixtures.[4]

• Sample Aliquoting: Take a precise aliquot (e.g., 1 mL) of the reaction mixture.

• Solvent Addition: Add an appropriate volume (e.g., 2 mL) of a suitable organic solvent like dichloromethane to a separatory funnel.[4]

• Extraction: Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.[4]

• Phase Separation: Allow the layers to separate completely.

• Collection: Collect the organic layer containing the analyte.

• Drying: Pass the organic extract through a small column of anhydrous sodium sulfate to remove any residual water.[4]

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen gas to the desired final volume. Avoid complete dryness.

• Internal Standard: Spike the final extract with a known concentration of the internal standard just prior to analysis.[6]

Rationale for LLE: LLE is effective due to the differential solubility of 1,2-Dichloro-4-(3-nitrophenyl)benzene in organic solvents compared to more polar reaction components. Dichloromethane is a common choice due to its volatility and ability to dissolve a wide range of organic compounds.

GC-MS Instrumentation and Parameters

The following parameters have been optimized for the analysis of 1,2-Dichloro-4-(3-nitrophenyl)benzene. However, some adjustments may be necessary depending on the specific instrument and column used.[6]

Parameter	Recommended Setting	Justification
GC System	Agilent 7890A or equivalent	Provides reliable and reproducible chromatographic performance.
Mass Spectrometer	Agilent 5975C or equivalent	Offers excellent sensitivity and specificity for target compound detection.
Capillary Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A mid-polar column offering good selectivity for halogenated and nitroaromatic compounds.[2][5][7]
Injector	Split/Splitless	Allows for both high and low concentration samples. A splitless injection is preferred for trace analysis.
Injector Temperature	250 °C	Balances efficient volatilization with minimizing thermal degradation of the nitroaromatic analyte.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min	A standard flow rate for this column dimension, providing a good balance between analysis time and resolution.
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	The temperature program is designed to separate volatile solvents from the analyte and then elute the target compound as a sharp peak.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 50-500) and Selected Ion Monitoring (SIM)	Full scan is used for initial identification, while SIM mode provides higher sensitivity for quantification.[8]

Data Acquisition and Analysis

• Full Scan Analysis: Initially, acquire data in full scan mode to confirm the retention time and mass spectrum of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

• Selected Ion Monitoring (SIM): For quantitative analysis, use SIM mode to monitor characteristic ions of the target analyte. This significantly improves the signal-to-noise ratio and lowers the limit of detection.

dot

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Anwendungs- und Protokollleitfaden: Derivatisierung von 1,2-Dichlor-4-(3-nitrophenyl)benzol für die Synthese neuartiger Materialien

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine detaillierte technische Untersuchung der Synthese und des derivativen Potenzials von 1,2-Dichlor-4-(3-nitrophenyl)benzol, einem vielseitigen Baustein für die Entwicklung neuartiger Funktionsmaterialien. Anstelle einer starren Vorlage folgt dieser Leitfaden einem logischen Arbeitsablauf, von der Synthese des Kernmoleküls bis zu seinen nachfolgenden Umwandlungen, und erläutert die wissenschaftliche Begründung hinter den experimentellen Entscheidungen.

Teil 1: Synthese des Vorläufers: 1,2-Dichlor-4-(3-nitrophenyl)benzol

Das Zielmolekül, 1,2-Dichlor-4-(3-nitrophenyl)benzol, ist eine Biphenylstruktur, die sich effizient durch eine Palladium-katalysierte Kreuzkupplungsreaktion herstellen lässt. Die Suzuki-Miyaura-Kupplung ist aufgrund ihrer hohen Toleranz gegenüber funktionellen Gruppen und ihrer milden Reaktionsbedingungen die Methode der Wahl.[1][2][3]

Logik des Synthesewegs

Wir werden 1,2-Dichlor-4-iodbenzol mit (3-Nitrophenyl)boronsäure kuppeln. Das Iod-Substituent am Dichlorbenzolring ist aufgrund der höheren Reaktivität von Aryliodiden im Vergleich zu Arylchloriden bei der oxidativen Addition an das Palladium(0)-Zentrum der bevorzugte Reaktionspartner.[2] Dies gewährleistet eine selektive Kupplung an der gewünschten Position.

Protokoll 1: Suzuki-Miyaura-Kreuzkupplung

Ziel: Synthese von 1,2-Dichlor-4-(3-nitrophenyl)benzol.

Materialien:

• 1,2-Dichlor-4-iodbenzol

• (3-Nitrophenyl)boronsäure

• Palladium(II)-acetat (Pd(OAc)₂)

• Tricyclohexylphosphin (PCy₃) oder ein anderer geeigneter Ligand

• Kaliumphosphat (K₃PO₄) oder eine andere geeignete Base

• Toluol und Wasser (entgast)

• Magnesiumsulfat (MgSO₄)

• Standard-Glasgeräte für organische Synthese unter Inertgasatmosphäre (z. B. Schlenk-Kolben)

Schritt-für-Schritt-Verfahren:

• Reaktionsaufbau: In einem Schlenk-Kolben werden 1,2-Dichlor-4-iodbenzol (1,0 Äquiv.), (3-Nitrophenyl)boronsäure (1,2 Äquiv.), Palladium(II)-acetat (0,02 Äquiv.), Tricyclohexylphosphin (0,04 Äquiv.) und Kaliumphosphat (3,0 Äquiv.) vorgelegt.

• Lösungsmittelzugabe: Der Kolben wird evakuiert und dreimal mit Argon oder Stickstoff gespült. Anschließend werden entgastes Toluol und Wasser (typischerweise im Verhältnis 4:1) über eine Kanüle zugegeben.

• Reaktion: Die Reaktionsmischung wird unter starkem Rühren auf 80–100 °C erhitzt. Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder Gaschromatographie-Massenspektrometrie (GC-MS) überwacht. Die Reaktion ist in der Regel nach 12–24 Stunden abgeschlossen.

• Aufarbeitung: Nach Abkühlen auf Raumtemperatur wird die organische Phase abgetrennt. Die wässrige Phase wird zweimal mit Toluol oder Ethylacetat extrahiert. Die vereinigten organischen Phasen werden mit Wasser und gesättigter Kochsalzlösung gewaschen, über Magnesiumsulfat getrocknet und das Lösungsmittel unter reduziertem Druck entfernt.

• Reinigung und Charakterisierung: Das Rohprodukt wird mittels Säulenchromatographie auf Kieselgel gereinigt, um das gewünschte 1,2-Dichlor-4-(3-nitrophenyl)benzol zu isolieren. Die Struktur wird durch ¹H-NMR, ¹³C-NMR und hochauflösende Massenspektrometrie (HRMS) bestätigt.

Parameter	Bedingung	Begründung
Katalysator	Pd(OAc)₂ / PCy₃	Effizient für die Kupplung von Arylchloriden und -iodiden; der sperrige Ligand fördert die reduktive Eliminierung.[1]
Base	K₃PO₄	Eine starke, nicht-nukleophile Base, die die Transmetallierung erleichtert, ohne mit den Halogen-Substituenten zu reagieren.[1][4]
Lösungsmittel	Toluol / Wasser	Ein Zweiphasensystem, das die Base löst und die organischen Reaktanden in der organischen Phase hält.
Temperatur	80–100 °C	Fördert die Reaktionskinetik, ohne zur Zersetzung des Katalysators oder der Reaktanden zu führen.

Teil 2: Derivatisierungsstrategien für die Synthese neuartiger Materialien

Die Struktur von 1,2-Dichlor-4-(3-nitrophenyl)benzol bietet mehrere reaktive Zentren, die gezielt modifiziert werden können. Die beiden Chloratome, die durch die paraständige Nitrogruppe aktiviert werden, sind anfällig für nukleophile aromatische Substitution (SNAr), während die Nitrogruppe selbst zu einer Aminogruppe reduziert werden kann, was weitere Funktionalisierungen ermöglicht.

Strategie A: Nukleophile Aromatische Substitution (SNAr)

Die elektronenziehende Wirkung der Nitrogruppe (-NO₂) in para-Position zu einem der Chloratome stabilisiert den negativ geladenen Meisenheimer-Komplex, der als Zwischenprodukt bei der SNAr-Reaktion gebildet wird.[5][6] Dies macht das Chloratom in Position 2 (ortho zur Nitrophenylgruppe) deutlich reaktiver für den nukleophilen Angriff als das Chloratom in Position 1.

Protokoll 2: Selektive Mono-Aminierung durch SNAr

Ziel: Synthese von 2-Amino-Derivaten von 1,2-Dichlor-4-(3-nitrophenyl)benzol.

Materialien:

• 1,2-Dichlor-4-(3-nitrophenyl)benzol

• Ein primäres oder sekundäres Amin (z. B. Anilin, Morpholin)

• Kaliumcarbonat (K₂CO₃) oder eine andere geeignete Base

• Dimethylsulfoxid (DMSO) oder N,N-Dimethylformamid (DMF)

Schritt-für-Schritt-Verfahren:

• Reaktionsaufbau: In einem Rundkolben werden 1,2-Dichlor-4-(3-nitrophenyl)benzol (1,0 Äquiv.), das entsprechende Amin (1,1 Äquiv.) und Kaliumcarbonat (2,0 Äquiv.) in DMSO gelöst.

• Reaktion: Die Mischung wird unter Rühren auf 100–120 °C erhitzt. Der Reaktionsfortschritt wird mittels DC überwacht.

• Aufarbeitung: Nach Abschluss der Reaktion wird die Mischung auf Raumtemperatur abgekühlt und in Eiswasser gegossen, was zur Ausfällung des Produkts führt. Der Feststoff wird abfiltriert, gründlich mit Wasser gewaschen und an der Luft getrocknet.

• Reinigung: Das Produkt kann durch Umkristallisation oder Säulenchromatographie weiter gereinigt werden.

Diese SNAr-Reaktionen können mit einer Vielzahl von Nukleophilen (Phenolen, Thiolen) durchgeführt werden, um Ether- oder Thioether-Brücken zu erzeugen, die für die Synthese von Hochleistungspolymeren oder Materialien mit spezifischen optoelektronischen Eigenschaften von Interesse sind.

Strategie B: Reduktion der Nitrogruppe und nachfolgende Funktionalisierung

Die Umwandlung der Nitrogruppe in eine Aminogruppe eröffnet ein breites Feld an Derivatisierungsmöglichkeiten. Es ist entscheidend, Reduktionsbedingungen zu wählen, die die Arylchlorid-Bindungen nicht angreifen (d. h. keine Hydrodechlorierung verursachen).

Protokoll 3: Chemoselektive Nitro-Reduktion

Ziel: Synthese von 3-(3,4-Dichlorphenyl)anilin.

Materialien:

• 1,2-Dichlor-4-(3-nitrophenyl)benzol

• Zinn(II)-chlorid-Dihydrat (SnCl₂·2H₂O)

• Konzentrierte Salzsäure (HCl)

• Ethylacetat

• Natriumhydroxid (NaOH)

Schritt-für-Schritt-Verfahren:

• Reaktion: Das 1,2-Dichlor-4-(3-nitrophenyl)benzol (1,0 Äquiv.) wird in Ethylacetat gelöst. Dazu wird eine Lösung von Zinn(II)-chlorid-Dihydrat (4–5 Äquiv.) in konzentrierter HCl gegeben.[7] Die Mischung wird bei Raumtemperatur gerührt, bis die Reaktion (überwacht durch DC) vollständig ist.

• Aufarbeitung: Die Reaktionsmischung wird vorsichtig mit einer gesättigten Natriumhydrogencarbonat-Lösung neutralisiert, bis der pH-Wert basisch ist.

• Extraktion: Die wässrige Phase wird dreimal mit Ethylacetat extrahiert. Die vereinigten organischen Phasen werden mit Wasser gewaschen, über MgSO₄ getrocknet und das Lösungsmittel wird entfernt.

• Reinigung: Das resultierende Amin kann durch Chromatographie oder Umkristallisation gereinigt werden. Alternative Reduktionsmittel wie Eisenpulver in Essigsäure oder katalytische Hydrierung mit Raney-Nickel können ebenfalls verwendet werden, um eine Dehalogenierung zu vermeiden.[7][8]

Das resultierende 3-(3,4-Dichlorphenyl)anilin ist ein wertvolles Zwischenprodukt. Die Aminogruppe kann weiter derivatisiert werden, z. B. durch Acylierung, Sulfonierung oder als Monomer in Polykondensationsreaktionen zur Herstellung von Polyamiden oder Polyimiden.

Strategie C: Reduktive Zyklisierung zu Dichlorocarbazolen

Eine der vielversprechendsten Anwendungen für dieses System ist die Synthese von substituierten Carbazolen. Carbazole sind eine wichtige Klasse von Heterozyklen, die in organischen Leuchtdioden (OLEDs), Photovoltaik und als pharmazeutische Wirkstoffe breite Anwendung finden.[9][10] Die Cadogan-Reaktion, eine reduktive Zyklisierung von o-Nitrobiphenylen, ist eine elegante Methode, um den Carbazol-Kern zu bilden.[11][12]

Protokoll 4: Synthese von Dichlorocarbazol durch Cadogan-Zyklisierung

Ziel: Synthese von 2,3-Dichlor-9H-carbazol (hypothetisches Produkt, da die Zyklisierung von der genauen Konformation abhängt; andere Isomere sind möglich).

Materialien:

• 1,2-Dichlor-4-(3-nitrophenyl)benzol

• Triphenylphosphin (PPh₃) oder Triethylphosphit (P(OEt)₃)

• o-Dichlorbenzol oder ein anderes hochsiedendes Lösungsmittel

Schritt-für-Schritt-Verfahren:

• Reaktionsaufbau: 1,2-Dichlor-4-(3-nitrophenyl)benzol (1,0 Äquiv.) und Triphenylphosphin (3,0 Äquiv.) werden in o-Dichlorbenzol gelöst.

• Reaktion: Die Mischung wird unter Rückfluss erhitzt (ca. 180 °C). Die Reaktion wird durch das Abklingen der Gasentwicklung (N₂) und durch DC-Analyse verfolgt. Die Deoxygenierung der Nitrogruppe durch das Phosphin führt zur Bildung eines reaktiven Nitren-Zwischenprodukts, das intramolekular in eine C-H-Bindung des benachbarten Rings insertiert und so den Carbazol-Kern bildet.[11]

• Aufarbeitung: Nach Abkühlen wird das Lösungsmittel unter Hochvakuum entfernt.

• Reinigung: Der Rückstand wird mittels Säulenchromatographie gereinigt, um das Carbazol-Produkt von Triphenylphosphinoxid und anderen Nebenprodukten zu trennen.

Die resultierenden Dichlorocarbazole können weiter funktionalisiert werden, z. B. durch N-Alkylierung oder Kreuzkupplungsreaktionen an den verbleibenden Chlor-Positionen, um die elektronischen Eigenschaften des Materials gezielt zu steuern.

Teil 3: Visualisierung und logische Beziehungen

Diagramm 1: Gesamter Synthese- und Derivatisierungsweg

Bildunterschrift: Überblick über die Synthese und die Derivatisierungswege.

Diagramm 2: Vereinfachter Mechanismus der Nukleophilen Aromatischen Substitution (SNAr)

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of biaryl-based carbazoles via C–H functionalization and exploration of their anticancer activities - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note & Protocol: Synthesis of Novel Poly(arylene)s from 1,2-Dichloro-4-(3-nitrophenyl)benzene via Suzuki-Miyaura Polycondensation

Abstract

This document provides a comprehensive guide for the synthesis of novel poly(arylene)s using 1,2-Dichloro-4-(3-nitrophenyl)benzene as a key monomer. The presence of a pendant nitro group offers a valuable tool for tuning the electronic and physical properties of the resulting polymer, with potential applications in chemical sensing, high-performance materials, and as a precursor for functionalized amino-polymers. We present a robust and detailed protocol based on the Suzuki-Miyaura cross-coupling polycondensation, a versatile and highly efficient method for the formation of C-C bonds between aromatic units.[1][2] This guide is intended for researchers in materials science, polymer chemistry, and drug development, providing not only a step-by-step procedure but also the underlying scientific rationale for key experimental choices, ensuring reproducibility and enabling further innovation.

Introduction: Rationale and Potential

The synthesis of conjugated polymers from halogenated aromatic compounds is a cornerstone of modern materials science.[] The target monomer, 1,2-Dichloro-4-(3-nitrophenyl)benzene, is a particularly interesting building block. The two chlorine atoms serve as reactive sites for step-growth polymerization, while the pendant 3-nitrophenyl group imparts unique characteristics. The strong electron-withdrawing nature of the nitro group can significantly influence the polymer's electronic properties, such as its band gap and energy levels.[4][5]

Furthermore, polymers incorporating nitroaromatic moieties have demonstrated significant potential as fluorescent chemosensors for the detection of other nitroaromatic compounds, which are common components of explosives.[6][7] The mechanism often involves fluorescence quenching upon interaction with the analyte, providing a sensitive detection method.[6] The nitro group also serves as a versatile chemical handle for post-polymerization modification. For instance, its reduction to an amine group can dramatically alter the polymer's solubility and functionality, opening pathways to new materials with applications in gas separation, catalysis, or as crosslinking sites.

This application note details a reliable protocol for the polymerization of 1,2-Dichloro-4-(3-nitrophenyl)benzene with a suitable comonomer, 1,4-phenylenediboronic acid, via a Palladium-catalyzed Suzuki-Miyaura reaction. This method was chosen for its high functional group tolerance, excellent yields, and the commercial availability of effective catalyst systems capable of activating less reactive aryl chlorides.[8][9]

Proposed Synthetic Pathway & Workflow

The proposed synthesis follows a Suzuki-Miyaura polycondensation pathway. The dichlorinated monomer (Monomer A) is reacted with an aryl diboronic acid comonomer (Monomer B) in the presence of a palladium catalyst, a suitable ligand, and a base.

Overall Reaction Scheme:

Where:

• Ar1: 2-Chloro-4-(3-nitrophenyl)phenylene

• Ar2: 1,4-Phenylene

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: High-level workflow for the synthesis of the target polymer.

Detailed Experimental Protocol

Materials and Reagents

Reagent	Purity	Supplier	Notes
1,2-Dichloro-4-(3-nitrophenyl)benzene (Monomer A)	>98%	Custom Synthesis/TCI	Starting monomer.
1,4-Phenylenediboronic acid (Monomer B)	>98%	Sigma-Aldrich	Comonomer.
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	>97%	Strem Chemicals	Palladium catalyst precursor.
2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)	>98%	Sigma-Aldrich	Ligand. Essential for activating C-Cl bonds.
Potassium Phosphate Tribasic (K₃PO₄)	>98%	Acros Organics	Anhydrous base.
Toluene	Anhydrous	Sigma-Aldrich	Reaction solvent.
1,4-Dioxane	Anhydrous	Sigma-Aldrich	Co-solvent.
Deionized Water	-	-	Used for the aqueous phase of the base.
Methanol	ACS Grade	Fisher Scientific	Used for precipitation.

Instrumentation

• Three-neck round-bottom flask (100 mL) equipped with a reflux condenser and magnetic stir bar.

• Schlenk line or glovebox for maintaining an inert atmosphere.

• Heating mantle with a temperature controller and thermocouple.

• Standard laboratory glassware.

• Soxhlet extraction apparatus.

• Vacuum oven.

Step-by-Step Synthesis Procedure

Note: All glassware should be oven-dried and cooled under an inert atmosphere before use. The reaction is sensitive to oxygen.

• Reaction Setup:

  • To the 100 mL three-neck flask, add 1,2-Dichloro-4-(3-nitrophenyl)benzene (Monomer A, 1.00 eq.), 1,4-Phenylenediboronic acid (Monomer B, 1.00 eq.), and anhydrous potassium phosphate (K₃PO₄, 3.00 eq.).

  • Equip the flask with a reflux condenser, a rubber septum, and a nitrogen/argon inlet. Purge the system with inert gas for at least 20 minutes.

  • Under a positive flow of inert gas, add anhydrous toluene and 1,4-dioxane (e.g., in a 3:1 v/v ratio) and deionized water (to achieve an approximate monomer concentration of 0.1 M). The water is necessary to dissolve the inorganic base.

  • Degas the resulting mixture by bubbling inert gas through the solution for 30 minutes while stirring. This step is critical to remove dissolved oxygen which can poison the catalyst.

• Catalyst Addition:

  • In a separate vial under an inert atmosphere, dissolve the catalyst precursor Pd₂(dba)₃ (0.01 eq., 1 mol%) and the ligand SPhos (0.04 eq., 4 mol%) in a small amount of anhydrous toluene.

  • Using a syringe, transfer the catalyst solution to the reaction flask. The mixture may change color upon addition.

• Polymerization:

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Allow the reaction to proceed for 24-48 hours under a positive pressure of inert gas. The viscosity of the solution may increase as the polymer forms.

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the viscous solution slowly into a beaker containing a large excess of methanol (approx. 10x the volume of the reaction solvent) while stirring vigorously.

  • A fibrous or powdered precipitate of the crude polymer should form immediately. Continue stirring for 1-2 hours to ensure complete precipitation.

  • Collect the polymer by vacuum filtration. Wash the solid extensively with water to remove inorganic salts, followed by methanol to remove residual monomers and oligomers.

• Purification:

  • To remove low-molecular-weight impurities and catalyst residues, a sequential Soxhlet extraction is performed.

  • Place the crude polymer in a cellulose thimble and extract sequentially with acetone, then hexane (or other suitable solvents) for 24 hours each. The desired polymer should be insoluble in these solvents.

  • After extraction, retrieve the polymer from the thimble and dry it in a vacuum oven at 60-80 °C overnight to a constant weight.

Causality and Scientific Integrity

• Catalyst System: Aryl chlorides are significantly less reactive than aryl bromides or iodides in cross-coupling reactions. The use of a highly active catalyst system is therefore mandatory. The Pd₂(dba)₃/SPhos system is chosen because bulky, electron-rich biarylphosphine ligands like SPhos promote the oxidative addition of the palladium center to the C-Cl bond, which is the rate-limiting step of the catalytic cycle.[8]

• Base and Solvent System: A strong base like K₃PO₄ is used to facilitate the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center. A two-phase solvent system (e.g., Toluene/Water) is often employed to ensure that both the organic-soluble monomers and catalyst, and the water-soluble inorganic base can interact effectively at the phase interface.[10]

• Inert Atmosphere: The Pd(0) species is the active catalyst. It is readily oxidized to inactive Pd(II) by atmospheric oxygen, which would terminate the polymerization. Therefore, maintaining a strictly anaerobic environment is paramount for achieving high molecular weight polymer.

Catalytic Cycle Diagram

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Characterization and Expected Results

The synthesized polymer should be characterized to confirm its structure, molecular weight, and thermal properties.

Analysis Technique	Parameter Measured	Expected Outcome
¹H & ¹³C NMR Spectroscopy	Chemical Structure	Broadened peaks in the aromatic region (7.0-8.5 ppm) corresponding to the polymer backbone. Disappearance of boronic acid protons.
Gel Permeation Chromatography (GPC)	Mn, Mw, Polydispersity (PDI)	A monomodal distribution indicating successful polymerization. Expected Mn > 10 kDa with PDI between 1.5 - 2.5.
Thermogravimetric Analysis (TGA)	Thermal Stability (Td)	High thermal stability with a decomposition temperature (Td, 5% weight loss) typically above 350-400 °C.
Differential Scanning Calorimetry (DSC)	Glass Transition Temperature (Tg)	A distinct glass transition temperature, indicative of an amorphous polymer.
UV-Vis & Fluorescence Spectroscopy	Optical Properties	Characteristic absorption and emission spectra due to the conjugated backbone and nitro-substituent.[11][12]

Potential Applications

The resulting nitro-functionalized poly(arylene) is a promising candidate for several advanced applications:

• Chemosensors: The polymer films or solutions could be used for the sensitive detection of nitroaromatic explosives like TNT or picric acid through fluorescence quenching.[6][7]

• High-Performance Polymers: The rigid aromatic backbone is expected to impart high thermal stability and mechanical strength.

• Precursor to Amino-Polymers: The nitro groups can be chemically reduced to amine functionalities. These resulting poly(arylene amine)s could be used in gas separation membranes (for CO₂ capture), as crosslinking agents, or as platforms for further functionalization.

Safety Precautions

• Handle all reagents and solvents in a well-ventilated fume hood.

• Palladium compounds can be toxic and should be handled with care.

• Anhydrous solvents are flammable. Keep away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 1,2-Dichloro-4-(3-nitrophenyl)benzene is a halogenated nitroaromatic compound; its toxicological properties should be considered unknown and it should be handled with caution.

References

• Vertex AI Search Result[8]

• Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent. PubMed Central. [4]

• Polymers and Polymer-Based Materials for the Detection of (Nitro-)explosives. PubMed Central. [6]

• Buchwald–Hartwig amination. Wikipedia. [13]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing). [9]

• TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand. Tokyo Chemical Industry Co., Ltd..

• Amphiphilic Hyperbranched Polymers for Selective and Sensitive Detection of 4-Nitrophenol. ACS Publications. [11]

• Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent. ResearchGate. [5]

• Amphiphilic Hyperbranched Polymers for Selective and Sensitive Detection of 4-Nitrophenol. ACS Publications. [12]

• Polymers and Polymer-Based Materials for the Detection of (Nitro-)explosives. PubMed. [7]

• Suzuki–Miyaura catalyst-transfer polymerization: new mechanistic insights. RSC Publishing. [10]

• Halogenated Polymers. BOC Sciences. []

• Pairing Suzuki-Miyaura cross-coupling and catalyst transfer polymerization. The Royal Society of Chemistry. [1]

• Pairing Suzuki–Miyaura cross-coupling and catalyst transfer polymerization. Polymer Chemistry (RSC Publishing). [2]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Pairing Suzuki–Miyaura cross-coupling and catalyst transfer polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and properties of poly(p-phenylene vinylene) derivatives with hyperbranched structure and containing a nitro substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Polymers and Polymer-Based Materials for the Detection of (Nitro-)explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polymers and Polymer-Based Materials for the Detection of (Nitro-)explosives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Room-temperature Suzuki–Miyaura polycondensation of aryl dichloride monomers enabled by “large-but-flexible” Pd-NHC precatalysts - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Suzuki–Miyaura catalyst-transfer polymerization: new mechanistic insights - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Welcome to the technical support resource for the synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into optimizing this synthesis, troubleshooting common issues, and understanding the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 1,2-Dichloro-4-(3-nitrophenyl)benzene?

The synthesis of this diaryl ether is primarily achieved through two robust methods:

• Nucleophilic Aromatic Substitution (SNAr): This is often the most direct route, where 3-nitrophenol, activated by a base to form the corresponding phenoxide, displaces a chloride from 1,2-dichloro-4-nitrobenzene.

• Ullmann Condensation: A classical, copper-catalyzed cross-coupling reaction between 3-nitrophenol and 1,2-dichloro-4-nitrobenzene. While effective, it typically requires higher temperatures and careful catalyst selection.[1][2]

Q2: In the 1,2-dichloro-4-nitrobenzene starting material, why is the chlorine atom at position 1 (para to the nitro group) substituted instead of the one at position 2 (meta)?

This regioselectivity is a cornerstone of Nucleophilic Aromatic Substitution (SNAr) chemistry. The nitro group (-NO₂) is a powerful electron-withdrawing group. Its ability to stabilize the negative charge of the reaction intermediate (the Meisenheimer complex) via resonance is greatest when the nucleophilic attack occurs at the ortho or para positions.[3][4] Attack at the C-1 position (para to -NO₂) allows the negative charge to be delocalized onto the oxygen atoms of the nitro group, a highly stabilizing interaction.[5][6] In contrast, attack at the C-2 position (meta to -NO₂) does not permit this direct resonance stabilization, making the activation barrier for this pathway significantly higher.[3][7]

Q3: What are the key practical differences between the SNAr and Ullmann condensation approaches?

The choice between these methods depends on substrate reactivity, available equipment, and desired purity profile.

Parameter	Nucleophilic Aromatic Substitution (SNAr)	Ullmann Condensation
Catalyst	Typically uncatalyzed (substrate-activated)	Copper (e.g., CuI, Cu₂O, Cu powder) is required.[1]
Temperature	Moderate to High (80 - 160 °C)	High to Very High (150 - 220 °C).[8][9]
Solvent	Polar aprotic (DMSO, DMF, NMP)	Polar aprotic, high-boiling (DMF, Nitrobenzene).[1]
Key Challenge	Requires an activated aryl halide.	Often requires harsh conditions, catalyst removal, and can have erratic yields.[10]
Side Reactions	Generally cleaner if conditions are optimized.	Risk of aryl halide homocoupling (biaryl formation).[9]

Q4: How should I choose the base and solvent for the SNAr synthesis?

For the SNAr reaction, the goal is to generate the 3-nitrophenoxide nucleophile efficiently without introducing competing side reactions.

• Base: Potassium carbonate (K₂CO₃) is a widely used, effective, and economical choice. It is strong enough to deprotonate the phenol but mild enough to prevent degradation. Stronger bases like sodium hydride (NaH) can be used but require strictly anhydrous conditions.

• Solvent: Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are ideal. They are excellent at solvating the cation (e.g., K⁺), leaving a highly reactive, "naked" phenoxide anion, which accelerates the reaction.[1]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Problem: Low or No Product Yield

Q: My reaction has stalled after several hours. TLC and LC-MS analysis show primarily unreacted 1,2-dichloro-4-nitrobenzene and 3-nitrophenol. What are the likely causes?

A: This is a common issue pointing to insufficient reaction activation. Let's break down the potential causes:

• Ineffective Deprotonation (Base Issue): The 3-nitrophenoxide may not be forming in sufficient concentration.

  • Troubleshooting:

    • Verify Base Quality: Ensure your base (e.g., K₂CO₃) is finely powdered and dry. Clumped or old carbonate may have reduced activity due to moisture absorption. Consider gently grinding the K₂CO₃ before use.

    • Check Stoichiometry: Use at least 1.5-2.0 equivalents of the base to ensure the equilibrium is driven towards the phenoxide.

• Insufficient Temperature: The activation energy for the SNAr reaction, while lowered by the nitro group, is still substantial.

  • Troubleshooting:

    • Increase Temperature: If you are running the reaction at 80-100 °C, consider incrementally increasing the temperature to 120-140 °C. Monitor the reaction progress by TLC every 1-2 hours.

• Solvent Purity and Type: The solvent plays a critical role in nucleophile reactivity.

  • Troubleshooting:

    • Use Anhydrous Solvent: Water can protonate the phenoxide, quenching the nucleophile. Ensure you are using a dry, polar aprotic solvent like DMSO or DMF.

    • Avoid Protic Solvents: Solvents like ethanol or isopropanol will solvate and deactivate the phenoxide nucleophile through hydrogen bonding, drastically slowing the reaction.

• (Ullmann Specific) Catalyst Inactivity: The copper catalyst is the engine of the Ullmann reaction.

  • Troubleshooting:

    • Use an Appropriate Copper Source: Copper(I) salts like CuI are generally more active than metallic copper powder.

    • Consider a Ligand: The addition of a ligand, such as 1,10-phenanthroline or L-proline, can stabilize the copper catalyst, improve solubility, and accelerate the reaction, often allowing for lower reaction temperatures.

Sources

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• 10. Ullmann reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Failed Suzuki Coupling of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when working with the electron-deficient and sterically hindered substrate, 1,2-dichloro-4-(3-nitrophenyl)benzene. The following question-and-answer format provides in-depth, experience-driven advice to help researchers, scientists, and drug development professionals overcome common hurdles and achieve successful coupling.

Understanding the Challenge: Why is this Substrate Difficult?

The Suzuki coupling of 1,2-dichloro-4-(3-nitrophenyl)benzene presents a confluence of challenges rooted in its electronic and structural properties:

• Electron-Deficient Aryl Chloride: The presence of two chlorine atoms and a nitro group withdraws electron density from the aromatic ring. While electron-withdrawing groups can sometimes facilitate oxidative addition, in the case of aryl chlorides, the C-Cl bond is inherently strong and less reactive than C-Br or C-I bonds.[1][2][3] Overcoming this high activation barrier is a primary obstacle.

• Steric Hindrance: The ortho-dichloro substitution pattern creates significant steric bulk around the reactive sites, which can impede the approach of the bulky palladium catalyst and hinder the key steps of the catalytic cycle.[4][5]

• Potential for Side Reactions: The nitro group, while contributing to the electron deficiency, can also participate in undesired side reactions under certain conditions. Additionally, the presence of multiple reactive sites (two C-Cl bonds) raises the possibility of mono- versus di-substitution selectivity issues.[6]

This guide will systematically address these issues through a series of frequently asked questions, providing both theoretical explanations and practical, actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction shows no conversion, or only trace amounts of product. What is the most likely cause?

A1: Inefficient Oxidative Addition. For an electron-deficient aryl chloride like 1,2-dichloro-4-(3-nitrophenyl)benzene, the initial oxidative addition of the palladium(0) catalyst to the C-Cl bond is often the rate-limiting step.[3][7] If this step is too slow, the catalytic cycle will not proceed efficiently.

Troubleshooting Strategy: Enhancing Oxidative Addition

The key is to employ a catalytic system that is both highly active and can overcome the high activation energy of C-Cl bond cleavage. This is achieved by carefully selecting the palladium source and, most critically, the ligand.

• Ligand Selection: The choice of ligand is paramount. For unreactive aryl chlorides, bulky and electron-rich phosphine ligands are generally the most effective.[8][9] These ligands stabilize the palladium center and promote the oxidative addition step.

  Ligand Class	Recommended Ligands	Rationale
  Buchwald Ligands	SPhos, XPhos, RuPhos	Highly electron-rich and bulky, proven to be effective for challenging aryl chlorides.[8]
  N-Heterocyclic Carbenes (NHCs)	PEPPSI-IPr, PEPPSI-IPent	Offer strong sigma-donation and thermal stability, making them excellent choices for inert substrates.[8][10]
  Other Bulky Phosphines	tBu3P (tri-tert-butylphosphine)	Extremely electron-rich, though can be air-sensitive.

• Palladium Pre-catalyst: Using a pre-catalyst that readily generates the active Pd(0) species is crucial.[8] Palladium(II) sources like Pd(OAc)₂ require in-situ reduction, which can be inefficient and lead to side reactions like boronic acid homocoupling.

  Pre-catalyst	Advantages
  Pd₂(dba)₃	Common Pd(0) source, but can have variable purity and stability.
  Buchwald Pre-catalysts (e.g., XPhos Pd G3)	Air- and moisture-stable, provide a 1:1 ligand-to-palladium ratio, and generate the active catalyst efficiently.[8]
  PEPPSI Catalysts	Air- and moisture-stable, highly active for aryl chlorides.[10]

Workflow Diagram: Troubleshooting No Conversion

Caption: Troubleshooting workflow for failed Suzuki coupling.

Q2: I'm observing significant amounts of dehalogenated starting material (1-chloro-4-(3-nitrophenyl)benzene or 1-(3-nitrophenyl)benzene). What's causing this?

A2: Competing Dehalogenation Pathway. Dehalogenation is a common side reaction in Suzuki couplings, particularly with challenging substrates. It occurs when the organopalladium intermediate formed after oxidative addition undergoes a reaction that replaces the halide with a hydrogen atom, often from the solvent or base.

Troubleshooting Strategy: Minimizing Dehalogenation

• Solvent Choice: The choice of solvent can influence the rate of dehalogenation. Protic solvents or those with available hydrogen atoms can sometimes be a source for this side reaction. While aqueous bases are common, if dehalogenation is severe, switching to an anhydrous system might be beneficial.

• Base Selection: The base plays a crucial role not only in activating the boronic acid but also in the overall reaction environment.[1][11]

  Base	Considerations
  K₂CO₃ (aqueous)	A common and effective base, but the water can be a proton source.
  K₃PO₄ (anhydrous)	A stronger base that can be used in anhydrous conditions. Grinding the K₃PO₄ to a fine powder can improve its reactivity. It's worth noting that even anhydrous K₃PO₄ couplings can sometimes benefit from the addition of a few equivalents of water.[9]
  Cs₂CO₃	A strong base often used for difficult couplings.
  Organic Bases (e.g., DBU, Et₃N)	Can be effective but may also contribute to dehalogenation in some cases.

• Reaction Temperature: Higher temperatures can sometimes favor dehalogenation. If possible, try running the reaction at a lower temperature for a longer period.

Experimental Protocol: Screening Bases to Mitigate Dehalogenation

• Setup: Prepare three identical reaction vessels under an inert atmosphere (e.g., argon or nitrogen).

• Reagents: To each vessel, add 1,2-dichloro-4-(3-nitrophenyl)benzene (1.0 eq), the boronic acid partner (1.2-1.5 eq), the chosen palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%), and ligand (if not using a pre-catalyst).

• Solvent: Add a suitable anhydrous solvent (e.g., dioxane, toluene, or CPME).

• Base Addition:

  • Vessel 1: Add finely ground K₃PO₄ (2.0-3.0 eq).

  • Vessel 2: Add Cs₂CO₃ (2.0-3.0 eq).

  • Vessel 3 (Control): Add K₂CO₃ (2.0-3.0 eq) with 10-20% v/v water.

• Reaction: Heat all three reactions to the desired temperature (e.g., 80-100 °C) and monitor by TLC or LC-MS.

• Analysis: Compare the product-to-dehalogenated byproduct ratio in each reaction to identify the optimal base.

Q3: My boronic acid is decomposing, leading to low yields and the formation of homocoupled byproducts.

A3: Protodeboronation and Homocoupling. Boronic acids can be unstable under Suzuki coupling conditions, particularly at elevated temperatures and in the presence of water and base.[8] This can lead to two primary side reactions:

• Protodeboronation: The C-B bond is cleaved and replaced with a C-H bond, effectively destroying the boronic acid.[8]

• Homocoupling: Two molecules of the boronic acid couple to form a symmetrical biaryl byproduct. This is often promoted by the presence of oxygen or Pd(II) species.

Troubleshooting Strategy: Protecting the Boronic Acid

• Use Boronic Esters: Boronic esters, such as pinacol esters (Bpin), are generally more stable than their corresponding boronic acids and are less prone to protodeboronation and homocoupling.[12][13] They are commercially available or can be easily prepared from the boronic acid.

  Boron Reagent	Stability	Reactivity
  Boronic Acid	Lower	Higher
  Pinacol Boronate Ester (Bpin)	Higher	Lower (requires activation by base)
  Trifluoroborate Salts (BF₃K)	High	Requires fluoride source for activation
  DABO Boronates	Very High	Stable to storage and chromatography[14]

• Ensure Rigorous Degassing: Oxygen can promote the homocoupling of boronic acids. It is critical to thoroughly degas the reaction mixture before adding the palladium catalyst. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for 15-30 minutes or by using the freeze-pump-thaw technique for more sensitive reactions.[15]

• "Slow-Release" Strategy: In some cases, using a protecting group on the boronic acid that is slowly cleaved under the reaction conditions can maintain a low concentration of the active boronic acid, minimizing degradation.[16]

Diagram: Boronic Acid Degradation Pathways

Caption: Competing pathways for boronic acid consumption.

Q4: The reaction is selective for mono-substitution, but I need the di-substituted product. How can I drive the reaction to completion?

A4: Overcoming Sequential Reactivity Differences. After the first Suzuki coupling, the electronic properties of the aryl chloride change. The newly introduced group may further deactivate the remaining C-Cl bond, making the second oxidative addition even more difficult. To achieve di-substitution, more forcing conditions are typically required.

Troubleshooting Strategy: Driving Di-substitution

• Increase Catalyst Loading: For the second, more challenging coupling, a higher catalyst loading (e.g., 3-5 mol%) may be necessary to ensure a sufficient concentration of the active catalyst.

• Higher Temperatures: Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier for the second C-Cl bond cleavage. Be mindful that this can also increase the rate of side reactions, so a balance must be found.

• Stoichiometry of the Boronic Acid: Ensure at least 2.2-2.5 equivalents of the boronic acid (or ester) are used to drive the reaction to completion.

• One-Pot vs. Stepwise: If a one-pot di-substitution is proving difficult, consider a stepwise approach. Isolate the mono-substituted product and then subject it to a new set of optimized, more forcing conditions for the second coupling. This allows for tailored optimization for each distinct electronic environment.

Summary of Recommended Starting Conditions

For researchers beginning to work with 1,2-dichloro-4-(3-nitrophenyl)benzene, the following table provides a robust starting point based on the principles discussed.

Parameter	Recommended Starting Condition	Rationale
Palladium Source	XPhos Pd G3 or PEPPSI-IPr	Air-stable pre-catalysts that ensure efficient generation of active Pd(0).[8][10]
Catalyst Loading	1-3 mol%	A good starting point for a challenging coupling.
Boron Reagent	Boronic Pinacol Ester (Bpin)	More stable than the corresponding boronic acid, minimizing side reactions.[12]
Base	K₃PO₄ (finely ground) or Cs₂CO₃	Strong, effective bases that can be used in anhydrous or minimally aqueous systems.
Solvent	Dioxane, Toluene, or CPME	Common solvents for Suzuki couplings; ensure they are rigorously degassed.
Temperature	80-110 °C	Higher temperatures are generally needed for aryl chlorides.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent catalyst deactivation and boronic acid homocoupling.

This guide provides a framework for logically diagnosing and solving common issues encountered in the Suzuki coupling of 1,2-dichloro-4-(3-nitrophenyl)benzene. By understanding the underlying chemical principles and systematically adjusting reaction parameters, researchers can significantly improve their chances of success with this challenging yet valuable transformation.

References

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Arylative Coupling of Pyridylphosphonium Salts with Aryl Thianthrenium Salts Enabled by Palladium Catalysis. ACS Publications - Organic Letters. [Link]

• Suzuki reaction. Wikipedia. [Link]

• How to approach choosing reaction conditions for Suzuki? Reddit r/Chempros. [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. [Link]

• The Suzuki Reaction. Myers Group, Harvard University. [Link]

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. ACS Publications - Organic Letters. [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Royal Society of Chemistry - Chemical Society Reviews. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. ACS Publications - Journal of the American Chemical Society. [Link]

• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Royal Society of Chemistry - Green Chemistry. [Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. RSC Publishing. [Link]

• Failed suzuki coupling, any suggenstions? Reddit r/Chempros. [Link]

• Cross-Coupling Reactions of Nitroarenes. ACS Publications - Accounts of Chemical Research. [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Royal Society of Chemistry - Reaction Chemistry & Engineering. [Link]

• Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. ACS Publications - The Journal of Organic Chemistry. [Link]

• 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. ACS Publications - Organometallics. [Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. ResearchGate. [Link]

• What's the problem of Suzuki-Miyuara coupling reaction conditions? ResearchGate. [Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. NIH National Center for Biotechnology Information. [Link]

• How difficult should a suzuki coupling be? Reddit r/Chempros. [Link]

• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. ResearchGate. [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. [Link]

• Edge Decorated Polycyclic Aromatic Hydrocarbons via Oxidative Coupling Approach. NIH National Center for Biotechnology Information. [Link]

• Suzuki-Miyaura coupling reactions between selected aryl chlorides and boronic acids using Pd-MOF-808 catalyst. ResearchGate. [Link]

• An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. Organic Chemistry Portal. [Link]

• The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. Royal Society of Chemistry - New Journal of Chemistry. [Link]

• Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Rose-Hulman Scholar. [Link]

• PEPPSI. Wikipedia. [Link]

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• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
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• 10. PEPPSI - Wikipedia [en.wikipedia.org]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Nitration of 1,2-Dichlorobiphenyl

Welcome to the technical support center for the nitration of 1,2-dichlorobiphenyl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind experimental choices to help you minimize side product formation and maximize the yield of your desired nitrated products.

Understanding the Chemistry: Regioselectivity in Action

The nitration of 1,2-dichlorobiphenyl is an electrophilic aromatic substitution reaction. The incoming electrophile, the nitronium ion (NO₂⁺), will preferentially attack positions on the aromatic rings that are most activated and sterically accessible. The two chlorine atoms on one of the biphenyl rings are deactivating ortho-, para-directing groups. This means they decrease the overall reactivity of the ring they are on, but direct incoming electrophiles to the positions ortho and para to themselves.

However, the substitution pattern is complicated by the presence of two chlorine atoms and two phenyl rings. The directing effects of the chlorine atoms on one ring and the phenyl group on the other will compete, leading to a mixture of isomers. The primary goal in optimizing this reaction is to control the regioselectivity to favor the formation of a specific isomer while minimizing others and preventing over-nitration.

Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor mononitrated products in the nitration of 1,2-dichlorobiphenyl?

When nitrating 1,2-dichlorobiphenyl, the substitution will occur on the unsubstituted phenyl ring, which is more activated than the dichlorinated ring. The major products are typically the ortho- and para-nitro isomers with respect to the point of attachment of the other ring. Therefore, you can expect to form primarily 2-(2,3-dichlorophenyl)-1-nitrobenzene (ortho-nitro) and 4-(2,3-dichlorophenyl)-1-nitrobenzene (para-nitro). The formation of the meta-nitro isomer is generally minor. The exact ratio of these isomers will depend on the reaction conditions.

Q2: I am observing a significant amount of dinitrated products. How can I prevent this?

Dinitration is a common side reaction, especially under harsh conditions. To favor mono-nitration, consider the following:

• Stoichiometry of the Nitrating Agent: Use a stoichiometric amount or only a slight excess of the nitrating agent. A large excess will significantly drive the reaction towards di- and poly-nitration.

• Reaction Temperature: Maintain a low and controlled temperature. Nitration is an exothermic reaction, and higher temperatures increase the rate of the second nitration.

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or GC-MS. Quench the reaction as soon as the starting material is consumed or the desired product concentration is maximized.

Q3: My reaction is producing a complex mixture of isomers with poor selectivity. What can I do to improve this?

Poor regioselectivity is a common challenge. To improve it:

• Choice of Nitrating Agent: The standard mixed acid (HNO₃/H₂SO₄) is often not very selective. Consider milder or more sterically hindered nitrating agents that can enhance the formation of one isomer over others. For example, using dinitrogen pentoxide (N₂O₅) in the presence of a zeolite catalyst has been shown to favor para-substitution in other aromatic compounds[1]. Another option is the use of bismuth subnitrate with thionyl chloride, which can offer selective nitration under mild conditions[1].

• Solvent: The choice of solvent can influence the isomer ratio. Experiment with different solvents to find the optimal conditions for your desired product.

• Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion of Starting Material	1. Insufficiently reactive nitrating agent. 2. Reaction temperature is too low. 3. Short reaction time.	1. Increase the concentration of the nitrating agent or use a stronger one. 2. Gradually increase the reaction temperature while monitoring for side product formation. 3. Extend the reaction time and monitor the progress.
Formation of Dark-Colored Byproducts (Oxidation)	1. Reaction temperature is too high. 2. Nitrating agent is too concentrated or aggressive.	1. Perform the reaction at a lower temperature. 2. Use a milder nitrating agent or dilute the current one.
Difficulty in Separating Isomers	1. Similar polarity of the formed isomers.	1. Utilize high-performance liquid chromatography (HPLC) or gas chromatography (GC) with a suitable column for isomer separation. Chiral columns can sometimes separate positional isomers[2]. 2. Consider fractional crystallization if there is a significant difference in the melting points and solubility of the isomers. For instance, in the nitration of o-dichlorobenzene, the 4-nitro isomer can be selectively crystallized by adjusting the sulfuric acid concentration[3].
Polynitration is the Predominant Reaction	1. Reaction conditions are too harsh (high temperature, excess nitrating agent).	1. Strictly control the stoichiometry of the nitrating agent to a 1:1 ratio with the substrate. 2. Maintain a low and constant reaction temperature. 3. Use a milder nitrating agent.

Experimental Protocols

General Procedure for Mononitration of 1,2-Dichlorobiphenyl

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,2-dichlorobiphenyl in a suitable solvent (e.g., dichloromethane).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled mixture of nitric acid and sulfuric acid (or an alternative nitrating agent) dropwise to the solution while maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for a specified time, monitoring the progress by TLC or GC-MS.

• Once the reaction is complete, carefully pour the mixture over crushed ice and extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product mixture.

• Purify the desired isomer from the crude mixture using column chromatography or recrystallization.

Data Presentation

Table 1: Influence of Nitrating Agent on Isomer Distribution (Illustrative)

Nitrating Agent	Temperature (°C)	ortho-Isomer (%)	para-Isomer (%)	meta-Isomer (%)	Dinitrated Products (%)
HNO₃/H₂SO₄	0-5	40-50	45-55	<5	5-10
N₂O₅ / Zeolite	0	10-20	75-85	<5	<2
Bismuth Subnitrate/SOCl₂	Room Temp	30-40	50-60	<5	<5

Note: The values in this table are illustrative and can vary based on the specific reaction conditions.

Visualization of Experimental Workflow

Below is a decision-making workflow for optimizing the nitration of 1,2-dichlorobiphenyl.

Caption: Decision workflow for optimizing the nitration of 1,2-dichlorobiphenyl.

References

• Organic Syntheses. (n.d.). 2,2'-dinitrobiphenyl. Retrieved from [Link]

• Olah, G. A., & Lin, H. C. (1995). Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof. U.S. Patent No. 5,977,418. Washington, DC: U.S. Patent and Trademark Office.
• Krupčík, J., & Hesso, A. (1997). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Journal of the Serbian Chemical Society, 62(12), 1141-1156.
• Gorbunova, T. I., et al. (2015). Features of polychlorinated biphenyls nitration. Russian Journal of General Chemistry, 85(7), 1612-1621.

• Organic Chemistry Portal. (n.d.). Nitro compound synthesis by nitrite substitution or nitration. Retrieved from [Link]

• Smith, P. A. S., & Boyer, J. H. (1963). Carbazole, 2-nitro-. Organic Syntheses, Coll. Vol. 4, p.75 (1963); Vol. 31, p.14 (1951).

• PubChem. (n.d.). 2,2'-Dichlorobiphenyl. Retrieved from [Link]

• Schedler, J. A., & Lubs, H. A. (1969). Process for the preparation and purification of p-nitrobenzenes. U.S. Patent No. 3,480,681. Washington, DC: U.S. Patent and Trademark Office.
• Čvančarová, M., et al. (2012). Degradation Products of Polychlorinated Biphenyls and Their In Vitro Transformation by Ligninolytic Fungi. International journal of molecular sciences, 13(12), 16936–16952.

• U.S. Environmental Protection Agency. (n.d.). National Primary Drinking Water Regulations. Retrieved from [Link]

• Di Mauro, G., et al. (2020). Regioselectivity Control in Spirobifluorene Nitration under Mild Conditions: Explaining the Crivello's Reagent Mechanism. The Journal of organic chemistry, 85(15), 9647–9655.
• Bak, R. R., & Smallridge, A. J. (2001). A fast and mild method for nitration of aromatic rings. Tetrahedron Letters, 42(38), 6767-6769.
• Cavazzini, A., et al. (2021). Recent trends in fast and high-throughput chiral high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 192, 113620.
• Sun, X., et al. (2019). Separation of dichlorobenzenes isomers on columns a PIL- AlaIM (80 %), b PIL-AlaIM (65 %) and c PIL-AlaIM (50 %), respectively.
• Wang, Z., et al. (2018). Chromatograms of GC separation of structural isomers of disubsituted benzene derivatives.
• Ono, A. (1983). Separation of dichlorophenol isomers by gas-liquid chromatography. The Analyst, 108(1291), 1265-1267.
• Zhang, Y., et al. (2021). Capillary Gas Chromatographic Separation Performances of a Tetraphenyl Porphyrin Stationary Phase. Frontiers in Chemistry, 9, 735081.

• PubChem. (n.d.). 2,4'-Dichlorobiphenyl. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Dichlorobiphenyl. Retrieved from [Link]

• PubChem. (n.d.). 4,4'-Dichlorobiphenyl. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Dichlorobiphenyl. Retrieved from [Link]

Sources

• 1. US5977418A - Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof - Google Patents [patents.google.com]
• 2. BJOC - Continuous flow nitration in miniaturized devices [beilstein-journals.org]
• 3. US3480681A - Process for the preparation and purification of p-nitrobenzenes - Google Patents [patents.google.com]

Technical Support Center: Optimizing Suzuki-Miyaura Coupling for 1,2-Dichloro-4-(3-nitrophenyl)benzene Synthesis

Welcome to the technical support resource for the synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene. This guide is designed for researchers and drug development professionals to provide in-depth troubleshooting and optimization strategies for what can be a challenging Suzuki-Miyaura cross-coupling reaction. As Senior Application Scientists, we provide not just protocols, but the underlying chemical logic to empower you to solve problems effectively.

Reaction Overview

The target molecule is synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The primary challenge lies in the use of an electron-deficient and sterically hindered aryl chloride, which makes the initial oxidative addition step of the catalytic cycle particularly demanding.[1]

General Reaction Scheme:

(Self-generated image, not from search results)

• Aryl Halide (Electrophile): Typically 1,2,4-trichlorobenzene or the more reactive 1,2-dichloro-4-iodobenzene.

• Organoboron Reagent (Nucleophile): 3-nitrophenylboronic acid or its corresponding esters (e.g., pinacol ester).

• Catalyst: A source of Palladium(0), often from a Pd(II) precatalyst like Pd(OAc)₂ or Pd₂(dba)₃.

• Ligand: A phosphine or N-heterocyclic carbene (NHC) that stabilizes the Pd center and facilitates the reaction.

• Base: Required for the transmetalation step.[2]

• Solvent: An appropriate solvent system that solubilizes reagents and facilitates the reaction.

The Suzuki-Miyaura Catalytic Cycle

Understanding the catalytic cycle is fundamental to effective troubleshooting. Each step presents potential failure points that can be addressed by modifying reaction components. The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1][3][4]

Caption: The Suzuki-Miyaura Catalytic Cycle.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis.

Issue 1: Low to No Product Yield

Q: My reaction shows no conversion, or the yield is below 20%. Where do I start?

A: Low or no yield is the most common issue and requires a systematic check of your setup and reagents.[5] Start with the most fundamental aspects before moving to complex optimization.

Troubleshooting Workflow:

Caption: Systematic workflow for troubleshooting low-yield reactions.

Step-by-Step Checks:

• Reagent Integrity:

  • Aryl Halide: Purity is paramount. If using 1,2,4-trichlorobenzene, the reaction is inherently difficult. Consider synthesizing the more reactive 1,2-dichloro-4-iodobenzene as your starting material. The C-I bond undergoes oxidative addition much more readily than the C-Cl bond.[6]

  • Boronic Acid: 3-Nitrophenylboronic acid is susceptible to protodeboronation , where the C-B bond is cleaved, especially in the presence of moisture or certain bases.[7] Confirm its purity by NMR. Using the corresponding pinacol ester can sometimes mitigate this issue.[7]

  • Solvent and Base: Ensure solvents are anhydrous and properly degassed.[7] Oxygen can oxidize the Pd(0) catalyst, rendering it inactive.[8] Bases should be finely ground to maximize surface area and reactivity. Some inorganic bases require a small amount of water to be effective, creating a biphasic system.[7]

• Catalyst Activation & Ligand Choice:

  • Precatalyst Reduction: Most protocols use a Pd(II) source (e.g., Pd(OAc)₂) which must be reduced in situ to the active Pd(0) species.[6][9] This reduction can sometimes be inefficient.[5] If you suspect this is the issue, using a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ might be beneficial.[2][10]

  • Ligand Selection: The choice of ligand is the most critical parameter for coupling aryl chlorides. Standard ligands like PPh₃ are often ineffective.[10] You need bulky, electron-rich phosphine ligands that promote the difficult oxidative addition step.[1]

Ligand Type	Examples	Key Characteristics & Use Case	Citation
Biarylphosphines	SPhos, XPhos, RuPhos	Highly electron-rich and bulky. The gold standard for challenging aryl chlorides. Often allows for lower catalyst loadings and milder temperatures.	[11]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors that form very stable palladium complexes. Excellent for electron-deficient aryl chlorides.	[12][13]
Dicyclohexylphosphines	P(Cy)₃	Bulky and electron-rich, a good general-purpose ligand for many couplings.	[2]

Issue 2: Formation of Side Products

Q: My mass spectrometry data shows significant peaks corresponding to homocoupling of the boronic acid and/or dehalogenation of my starting material. How can I suppress these side reactions?

A: The formation of side products points to specific, competing reaction pathways that are outcompeting your desired cross-coupling.

• Homocoupling (Ar²-Ar²):

  • Cause: This occurs when two molecules of the boronic acid couple together. It is often promoted by the presence of oxygen and Pd(II) species before the catalytic cycle fully initiates.[8][14]

  • Solution:

    • Thorough Degassing: The most critical step. Use multiple freeze-pump-thaw cycles or sparge your solvent vigorously with an inert gas (Argon or Nitrogen) for at least 30 minutes.[7]

    • Order of Addition: Add the palladium source and ligand last, just before heating, to a well-degassed mixture of the other reagents. This minimizes the time the catalyst spends in an environment where it might promote homocoupling.

    • Use a Pd(0) Source: Starting with a Pd(0) catalyst can sometimes reduce the amount of "free" Pd(II) available for this side reaction.[8]

• Dehalogenation (Ar¹-H):

  • Cause: This happens when the intermediate L₂Pd(II)(Ar¹)X complex undergoes reductive elimination with a hydride source instead of the Ar² group.[8] The hydride can come from solvents (like alcohols), water, or the base itself.

  • Solution:

    • Solvent Choice: Avoid protic solvents if dehalogenation is a major issue. Switch from alcohol/water mixtures to anhydrous solvents like dioxane, toluene, or THF .[15]

    • Base Selection: Strong, non-nucleophilic bases are preferred. K₃PO₄ and Cs₂CO₃ are often superior to hydroxides or alkoxides for minimizing this side reaction.[11][16]

Experimental Protocols & Optimization

Baseline Protocol for 1,2-Dichloro-4-iodobenzene

This protocol provides a robust starting point using a modern biarylphosphine ligand.

• Setup: To a flame-dried Schlenk flask, add 1,2-dichloro-4-iodobenzene (1.0 equiv), 3-nitrophenylboronic acid (1.5 equiv), and finely ground K₃PO₄ (3.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Solvent Addition: Add degassed solvent (e.g., dioxane/water 10:1, 0.2 M concentration relative to the aryl halide).

• Catalyst Addition: In a glovebox or under a positive flow of argon, add the palladium precatalyst (e.g., Pd(OAc)₂, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Systematic Optimization Strategy

If the baseline protocol fails, do not change all variables at once. Modify one parameter at a time in the following order of importance for this specific transformation:

• Ligand: This is the most impactful variable. Screen a small set of high-performance ligands (e.g., SPhos, XPhos, RuPhos, IPr).

• Base: If the reaction is sluggish or side products are observed, screen different bases (e.g., Cs₂CO₃, K₂CO₃, KF). The strength and solubility of the base are critical.[7]

• Solvent: The solvent affects reagent solubility and catalyst activity.[17] Compare anhydrous toluene, THF, and dioxane. Sometimes a small amount of water is beneficial, particularly for dissolving inorganic bases.[15]

• Temperature: If the reaction is clean but slow, incrementally increase the temperature. If side reactions dominate, try lowering the temperature.

References

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Organic Chemistry II Class Notes.
• BenchChem. (2025).
• BenchChem. (2025).

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(43), 14066-14075. [Link]

• ResearchGate. (n.d.). The Suzuki coupling reaction of aryl chlorides. [Link]

• Royal Society of Chemistry. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry. [Link]

• ResearchGate. (2018). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction. [Link]

• BenchChem. (2025). Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• ACS Publications. (2026). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides. The Journal of Physical Chemistry B. [Link]

• Wikipedia. (n.d.). 1,2-Dichloro-4-nitrobenzene. [Link]

• Organic Syntheses. (n.d.). Iodobenzene dichloride. [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?[Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. [Link]

• ACS Publications. (2004). New Air-Stable Catalysts for General and Efficient Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Chlorides. Organic Letters. [Link]

• White Rose Research Online. (n.d.). The iron-catalysed Suzuki coupling of aryl chlorides. [Link]

• ResearchGate. (n.d.). Suzuki coupling reactions of aryl chlorides. [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. (2005). General Catalysts for the Suzuki-Miyaura and Sonogashira Coupling Reactions of Aryl Chlorides. [Link]

• PubChem. (n.d.). 1,2-Dichloro-4-nitrobenzene. [Link]

• National Institutes of Health. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. [Link]

• Organic Chemistry Portal. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?[Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115 Handout. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• Academia.edu. (n.d.). Suzuki–Miyaura reaction of chloroarenes using Pd(PPh₃)₄ as catalyst. [Link]

• Organic Syntheses. (n.d.). m-CHLORONITROBENZENE. [Link]

• MDPI. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

• PubChem. (n.d.). Benzene, 1,2-dichloro-4-iodo-. [Link]

• Organic Chemistry Portal. (n.d.). Iodobenzene dichloride. [Link]

• Google Patents. (n.d.). EP0181790A1 - Method for the synthesis of iodobenzene.

• National Institutes of Health. (2015). Recent Developments in the Suzuki–Miyaura Reaction: 2010–2014. [Link]

• Royal Society of Chemistry. (2018). Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis. [Link]

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Introduction: Navigating the Purification of 1,2-Dichloro-4-(3-nitrophenyl)benzene

An advanced technical support guide for researchers, scientists, and drug development professionals on the column chromatography purification of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

The purification of 1,2-Dichloro-4-(3-nitrophenyl)benzene, a halogenated nitroaromatic compound, presents unique challenges that necessitate a robust and well-optimized column chromatography strategy. These molecules are often intermediates in complex syntheses, making their purity paramount for the success of subsequent reaction steps.[1][2] The inherent properties of this class of compounds—moderate polarity, potential for strong interaction with the stationary phase, and the presence of isomers or closely related impurities—can lead to common issues such as poor separation, product loss, and time-consuming troubleshooting.

This guide is structured as a technical support center, providing direct, experience-driven answers to specific problems encountered during the purification process. It moves beyond a simple protocol, delving into the causality behind each step and offering systematic troubleshooting approaches to empower researchers to resolve issues efficiently and logically.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems in a question-and-answer format, providing both a diagnosis and a step-by-step solution grounded in chromatographic principles.

Q1: My TLC shows good separation, but the column chromatography results in co-elution of my product and impurities. Why is this happening?

A1: This is a frequent and frustrating issue that can arise from several factors. While Thin-Layer Chromatography (TLC) is an excellent tool for method development, the dynamics of a column are different.[3][4]

• Causality:

  • Overloading: The most common cause is overloading the column with the crude sample. When the amount of sample exceeds the separation capacity of the stationary phase at the loading point, the bands broaden significantly, leading to overlap as they travel down the column.[3]

  • Column Packing: An improperly packed column with channels, cracks, or an uneven surface will lead to a non-uniform solvent front, causing bands to become distorted and merge.

  • TLC vs. Column Silica: There can be slight variations in the properties (e.g., particle size, surface activity, pH) of silica gel used for TLC plates versus bulk silica for column chromatography, which can alter the separation profile.[3][5]

  • Flow Rate: An excessively high flow rate reduces the equilibrium time between the stationary and mobile phases, diminishing separation efficiency.[6]

• Solutions:

  • Reduce the Load: As a general rule, the amount of crude material should be 1-4% of the mass of the silica gel (e.g., 100-400 mg of crude for 25 g of silica).

  • Improve Packing Technique: Pack the column using a slurry method to ensure a homogenous stationary phase. Gently tap the column as the silica settles to dislodge air bubbles and ensure a compact bed.[7]

  • Optimize Flow Rate: For gravity chromatography, adjust the stopcock to allow for a steady drip rate (e.g., ~1 drop per second). For flash chromatography, regulate the pressure to achieve the optimal flow rate determined during method development.[6][8][9]

  • Confirm with 2D TLC: To check if your compound is degrading on the silica, run a 2D TLC. Spot the compound, run the plate in one solvent system, dry it, rotate it 90 degrees, and run it again in the same solvent system. If any new spots appear off the diagonal, the compound is unstable on the stationary phase.[6][10]

Q2: My compound is not eluting from the column, even after I switch to a much more polar solvent system.

A2: This situation suggests that your compound is very strongly adsorbed to the stationary phase or has other chemical complications.

• Causality:

  • High Polarity/Acidity: The target molecule may be more polar than anticipated, or it might possess acidic protons that bind irreversibly to the slightly acidic silica gel.[5]

  • Insolubility at the Top of the Column: The compound may have precipitated out of the initial loading solvent at the top of the column, preventing it from moving with the mobile phase.[5]

  • Decomposition: The compound might be unstable on silica gel and has decomposed into highly polar baseline material.[10]

• Solutions:

  • Use a Deactivated Stationary Phase: If you suspect strong acidic interaction, you can use silica gel that has been pre-treated with a base like triethylamine. Add ~1% triethylamine to your mobile phase during both column packing and elution.[5]

  • Try Dry Loading: If solubility is an issue, use the "dry loading" method. Dissolve your crude product in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent completely to get a free-flowing powder. This powder can then be carefully added to the top of the packed column.[5][6]

  • Consider an Alternative Stationary Phase: If silica gel proves too harsh, consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil. You will need to re-optimize your mobile phase with the new stationary phase using TLC.

Q3: The separation starts well, but the bands begin to "tail" or "streak" extensively down the column.

A3: Tailing is a sign of non-ideal chromatographic behavior, where a portion of the compound is retained more strongly than the main band.

• Causality:

  • Sample Overloading: As with co-elution, too much sample can cause tailing.

  • Poor Solubility: If the compound is not fully soluble in the mobile phase, it can streak down the column as it slowly dissolves.

  • Acid/Base Interactions: Minor acidic or basic functional groups on your molecule can interact strongly with the silica, causing a portion of the sample to lag behind the main band.[5]

• Solutions:

  • Check Solubility: Ensure your crude material is fully soluble in the chosen mobile phase. If not, you may need to select a different solvent system or use the dry loading technique described in A2.[10]

  • Modify the Mobile Phase: Adding a small amount of a slightly more polar or modifying solvent can often resolve tailing. For example, adding 0.5-1% of triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the mobile phase can sharpen the bands by competing for the active sites on the silica gel.

  • Run a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the run. This can help move the tailing portion of the band along more effectively.[3]

Frequently Asked Questions (FAQs)

What is the ideal stationary and mobile phase for purifying 1,2-Dichloro-4-(3-nitrophenyl)benzene?

For a weakly to moderately polar compound like this, normal-phase chromatography is the standard approach.

• Stationary Phase: Silica gel (60 Å, 230-400 mesh) is the most common and effective choice.[11]

• Mobile Phase: A mixture of a non-polar solvent and a slightly more polar solvent is ideal. A good starting point is a hexane/ethyl acetate system.[12][13] You should use TLC to determine the optimal ratio. Aim for a mobile phase composition that gives your target compound an Rf value between 0.25 and 0.35 for the best separation on a column.[14]

How do I calculate and interpret the Retention Factor (Rf) value from my TLC plate?

The Rf value is a ratio that helps quantify the movement of a compound on a TLC plate.[15]

• Calculation: Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front).[16][17]

• Interpretation: The Rf value is always between 0 and 1.[17][18] A high Rf value (e.g., >0.8) means the compound is not retained well and moves with the solvent (too non-polar for the system). A low Rf value (e.g., <0.1) means the compound is strongly retained at the baseline (too polar for the system). An ideal Rf for column chromatography is around 0.25-0.35, as this provides a good balance for effective separation.[14]

My compound is colorless. How can I see where it is on the TLC plate and in my collected fractions?

Since many organic compounds are colorless, visualization techniques are essential.[19]

• UV Light: If your compound contains aromatic rings or conjugated systems, it will likely absorb UV light. Commercially available TLC plates often contain a fluorescent indicator. When viewed under a short-wave UV lamp (254 nm), the plate will glow green, and UV-active compounds will appear as dark purple spots.[20][21]

• Iodine Chamber: Placing the TLC plate in a sealed chamber with a few crystals of iodine is a semi-destructive method. Iodine vapor will adsorb onto most organic compounds, revealing them as temporary brown or yellow spots.[19][20]

• Chemical Stains: For more robust visualization, you can dip the plate in a chemical staining solution (e.g., permanganate, vanillin, or ceric ammonium molybdate) followed by gentle heating. The stain will react with the compounds to produce colored spots.[20][22]

Should I use gravity chromatography or flash chromatography?

The choice depends on the difficulty of the separation and the resources available.

• Gravity Chromatography: This method relies on gravity to move the solvent through the column. It is simpler and requires no specialized equipment but is significantly slower.[8]

• Flash Chromatography: This technique uses positive pressure (from compressed air or nitrogen) to push the solvent through the column much more quickly. It generally provides better resolution and is much faster, making it the preferred method in modern research labs.[9][23][24]

Experimental Protocol: Step-by-Step Purification

This protocol outlines a standard procedure for flash column chromatography.

• TLC Analysis & Mobile Phase Selection:

  • Dissolve a small amount of the crude 1,2-Dichloro-4-(3-nitrophenyl)benzene in a solvent like dichloromethane.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a chamber with a test mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Visualize the plate (e.g., under UV light).

  • Adjust the solvent ratio until the desired product spot has an Rf of ~0.25-0.35.

• Column Preparation (Slurry Method):

  • Select an appropriate size column and secure it vertically in a fume hood.

  • Place a small plug of cotton or glass wool at the bottom, followed by a thin layer (~0.5 cm) of sand.[25]

  • In a separate beaker, create a slurry by mixing the required amount of silica gel with the chosen non-polar mobile phase.[7]

  • Quickly and carefully pour the slurry into the column. Use a funnel to prevent spillage.[26]

  • Gently tap the side of the column to help the silica settle evenly and remove air bubbles.

  • Open the stopcock to drain some solvent, which helps compact the bed. Crucially, never let the solvent level drop below the top of the silica bed. [6][7]

  • Add another thin layer of sand on top of the silica bed to protect the surface.[25]

• Sample Loading:

  • Dissolve the crude product in the minimum amount of a suitable solvent (dichloromethane is often a good choice).

  • Using a pipette, carefully add the concentrated sample solution to the top of the column, allowing it to absorb into the sand layer.

  • Rinse the flask with a tiny amount of solvent and add this to the column to ensure a complete transfer.

  • Drain the solvent until the liquid level is just at the top of the sand layer.

• Elution and Fraction Collection:

  • Carefully fill the column with the mobile phase.

  • Begin eluting the column by applying gentle air pressure (for flash chromatography) or opening the stopcock (for gravity chromatography).

  • Collect the eluent in sequentially numbered test tubes or flasks.

  • Monitor the separation by periodically taking TLC spots of the collected fractions.

• Isolation of Pure Product:

  • Once the TLC analysis shows which fractions contain the pure product, combine them in a round-bottom flask.

  • Remove the solvent using a rotary evaporator. Be aware of safety precautions when evaporating chlorinated solvents.[27][28][29]

  • The remaining solid or oil is your purified 1,2-Dichloro-4-(3-nitrophenyl)benzene. Confirm its purity by TLC and its identity by other analytical methods (NMR, MS, etc.).

Data Summary Table

Parameter	Recommendation/Observation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard polar adsorbent for normal-phase chromatography of weakly polar organic compounds.
Mobile Phase (Initial)	Hexane / Ethyl Acetate (e.g., 95:5 v/v)	Good starting polarity for separating dichloronitrobenzene isomers from non-polar and polar impurities.
Target Rf Value	0.25 - 0.35	Provides optimal resolution and a reasonable elution time on a column.[14]
Visualization	UV Light (254 nm)	The aromatic and nitro groups in the molecule should make it strongly UV-active.[20][21]
Loading Method	Dry Loading or Concentrated Solution	Minimizes band broadening and prevents precipitation issues on the column.[6]

Workflow Diagram

This diagram illustrates the logical flow of the purification process, from initial analysis to the final isolated product.

Caption: Workflow for column chromatography purification.

Safety & Waste Disposal

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[30]

• Fume Hood: Conduct all steps of the chromatography, especially solvent handling and column packing, inside a certified chemical fume hood to avoid inhaling silica dust and solvent vapors.[29]

• Rotary Evaporation: Use a bump trap to prevent your sample from being drawn into the evaporator. Ensure the vacuum is applied gradually to prevent bumping.[27] Use a cold trap to protect the vacuum pump from corrosive chlorinated solvent vapors.[27][31]

• Waste Disposal: Halogenated organic compounds and solvents must be disposed of in a designated "Halogenated Waste" container.[32][33][34] Do not mix halogenated and non-halogenated waste streams, as this significantly increases disposal costs and complexity.[34] Never dispose of organic solvents down the drain.[32][35]

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Removing palladium catalyst residues from 1,2-Dichloro-4-(3-nitrophenyl)benzene

A Guide for Researchers on the Purification of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions concerning the removal of residual palladium from 1,2-Dichloro-4-(3-nitrophenyl)benzene following palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.[1][2][3] Residual palladium is a critical concern in pharmaceutical development due to its potential toxicity and stringent regulatory limits set by bodies like the International Conference on Harmonisation (ICH).[4][5][6] This document is designed to help you navigate the challenges of palladium removal, ensuring the purity and safety of your active pharmaceutical ingredients (APIs).

Frequently Asked Questions (FAQs)

Q1: Why is removing trace palladium so critical and what are the regulatory limits?

Palladium is a toxic heavy metal, and its presence in a final API is strictly regulated by health authorities.[4][7] The ICH Q3D guideline for elemental impurities sets a permitted daily exposure (PDE) for palladium, which for oral administration is typically 100 µ g/day .[5] For a drug with a daily dose of 10 grams, this translates to a maximum allowable concentration of 10 ppm.[4][5] Failure to meet these limits will prevent regulatory approval. Beyond toxicity, residual palladium can interfere with downstream synthetic steps or compromise the stability of the final compound.

Q2: What forms can residual palladium take in my reaction mixture?

Residual palladium is rarely a single species. It can exist in various forms, including:

• Homogeneous Species: Soluble Pd(0) and Pd(II) complexes, often bound to phosphine ligands or the product itself.

• Heterogeneous Species: Insoluble palladium black (Pd(0) agglomerates) or palladium salts.

• Colloidal Palladium: Nanoparticles of Pd(0) that may remain suspended in the solution.

The diversity of these species is why a simple filtration is often insufficient for complete removal.[5][8]

Q3: What are the primary strategies for removing palladium residues?

The main palladium removal techniques can be categorized by their mechanism of action:[7][9]

• Adsorption: Using solid-supported materials with high surface area or specific functional groups to bind palladium. This includes activated carbon and functionalized silica or polymer resins (scavengers).[1][7]

• Extraction/Precipitation: Using aqueous solutions of chelating agents (like N-acetylcysteine or thiourea) to form water-soluble palladium complexes that can be extracted from the organic phase.[5][10] Alternatively, agents like 2,4,6-trimercapto-s-triazine (TMT) can precipitate palladium for removal by filtration.[11]

• Crystallization: While a standard purification technique, it can be ineffective if palladium co-crystallizes with the product. Its efficacy can be improved by adding chelating agents to the mother liquor.[7][10]

Q4: How can I accurately measure the concentration of residual palladium?

Accurate quantification is essential to validate your purification process. The industry-standard methods are:

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): The most common and sensitive technique for trace metal analysis, capable of detecting levels in the parts-per-billion (ppb) range.[10][12]

• Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES): Another robust technique, though generally less sensitive than ICP-MS.[12]

• Atomic Absorption (AA) Spectroscopy: A reliable method for quantifying metal content.[10]

For rapid, in-process checks, high-throughput colorimetric or fluorometric assays are also available, which can quickly determine relative palladium levels during process optimization.[6][12][13]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter while purifying 1,2-Dichloro-4-(3-nitrophenyl)benzene.

Q5: My initial filtration through Celite® left high levels of palladium (>500 ppm). What should I do next?

Causality: Simple filtration through diatomaceous earth like Celite® only removes insoluble, agglomerated palladium particles.[5][8] Soluble Pd(0)/Pd(II) complexes and colloidal palladium will pass through into the filtrate. Your observation is common and indicates the presence of these soluble forms.

Solution: You must employ a method that targets soluble palladium. The most direct next step is to use a metal scavenger.

Q6: There are many types of scavengers. How do I choose the right one for my compound?

Causality: Scavenger efficacy depends on the palladium's oxidation state, the solvent system, and potential interactions with your product. For 1,2-Dichloro-4-(3-nitrophenyl)benzene, the electron-withdrawing nitro and chloro groups make the aromatic system less likely to strongly coordinate with palladium, but the choice of scavenger is still crucial.

Solution: A screening approach is the most efficient way to identify the optimal scavenger. The primary candidates fall into three classes:

• Thiol (Sulfur-Based) Scavengers: These are often the most effective due to the high affinity of sulfur for palladium (chemisorption).[7] Examples include silica-functionalized thiols (Si-Thiol) and thioureas.

• Amine-Based Scavengers: Effective for scavenging Pd(II) species.

• Triazine-Based Scavengers: Macroporous polystyrene-bound trimercaptotriazine (MP-TMT) is a powerful and versatile scavenger for various palladium species.[1][14]

• Activated Carbon: A cost-effective, non-specific adsorbent that can be highly effective but may sometimes lead to product loss.[7][15][16]

The following workflow can guide your selection process.

Sources

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• 4. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 16. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]

Preventing deborylation in the synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene

A Guide to Preventing Deborylation in Suzuki-Miyaura Coupling

Welcome to the technical support center for the synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a particular focus on overcoming the common challenge of deborylation during the Suzuki-Miyaura cross-coupling reaction. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to ensure your success.

Introduction

The synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene is a crucial step in the development of various pharmaceutical and agrochemical compounds. The most common method for its synthesis is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction joins an organoboron compound with an organohalide.[1][2] However, a frequent and frustrating side reaction is the premature cleavage of the carbon-boron bond in the organoboron reagent, a process known as protodeborylation or deborylation.[3] This leads to the formation of byproducts, consumption of starting material, and ultimately, a lower yield of the desired product. This guide will provide in-depth troubleshooting advice and optimized protocols to minimize deborylation and maximize the yield of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What is deborylation and why is it a problem in my synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene?

A1: Deborylation, also known as protodeborylation, is a chemical reaction where a proton replaces the boronic acid or boronic ester group on your starting material (e.g., 3-nitrophenylboronic acid).[3] In the context of your synthesis, this means your 3-nitrophenylboronic acid is converted to nitrobenzene, which cannot participate in the desired cross-coupling reaction. This undesired side reaction consumes your starting material and reduces the overall yield of 1,2-Dichloro-4-(3-nitrophenyl)benzene.

Q2: How can I detect if deborylation is occurring in my reaction?

A2: The most common indicator of deborylation is the presence of a significant amount of the corresponding arene byproduct, in this case, nitrobenzene, in your crude reaction mixture. You can identify this byproduct using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify volatile components.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To detect the byproduct in the reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: By comparing the spectrum of your crude product to a reference spectrum of nitrobenzene.

A lower than expected yield of the desired 1,2-Dichloro-4-(3-nitrophenyl)benzene, along with unreacted 1,2-dichloro-4-nitrobenzene, are also strong indicators of a competing deborylation side reaction.

Q3: What are the main factors that promote deborylation?

A3: Several factors can contribute to an increased rate of deborylation:

• Reaction pH: Both acidic and basic conditions can catalyze deborylation.[3] In the Suzuki-Miyaura reaction, which is typically run under basic conditions, the formation of a boronate species ([ArB(OH)₃]⁻) can increase its susceptibility to protonolysis.[4][5]

• Temperature: Higher reaction temperatures can accelerate the rate of deborylation.[6]

• Water Content: The presence of water, which can act as a proton source, can facilitate deborylation, especially in combination with a base.[3]

• Choice of Base: Strong bases can promote the formation of the more reactive boronate anion, which can be more prone to deborylation.[4][7]

• Prolonged Reaction Times: The longer the boronic acid is exposed to the reaction conditions, the greater the opportunity for deborylation to occur.

• Ligand Choice: Certain bulky phosphine ligands have been shown to promote palladium-catalyzed protodeborylation.[8]

Troubleshooting Guide: Minimizing Deborylation

This section provides actionable strategies to troubleshoot and prevent deborylation in your synthesis.

Issue 1: Significant formation of nitrobenzene byproduct.

This is a clear sign of deborylation of your 3-nitrophenylboronic acid.

Root Cause Analysis and Solutions:

• The Boronic Acid Form: Free boronic acids are often more susceptible to deborylation than their ester derivatives.

  • Solution: Consider using a more stable boronic acid derivative. Pinacol esters, MIDA (N-methyliminodiacetic acid) boronates, or trifluoroborate salts are excellent alternatives that release the boronic acid slowly into the reaction mixture, keeping its concentration low and minimizing the side reaction.[3][9]

• Reaction Conditions are too Harsh: High temperatures and strong bases can accelerate the undesired deborylation.

  • Solution 1: Optimize the Base. Switch to a milder base. Instead of strong bases like sodium hydroxide or potassium hydroxide, consider using potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[10] Fluoride bases like cesium fluoride (CsF) or potassium fluoride (KF) can also be effective, particularly in anhydrous conditions.

  • Solution 2: Lower the Reaction Temperature. While a certain amount of heat is necessary for the coupling of deactivated aryl chlorides, excessively high temperatures can favor deborylation.[11][12] Aim for the lowest temperature that still provides a reasonable reaction rate. This may require some optimization.

• The Catalyst System is Not Efficient Enough: If the rate of the desired Suzuki coupling is slow, the competing deborylation reaction has more time to occur.

  • Solution: Employ a highly active palladium catalyst and ligand system. For challenging substrates like deactivated aryl chlorides, modern catalyst systems with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are often more effective.[13][14][15] A more active catalyst can accelerate the desired cross-coupling, making it outcompete the deborylation.[3]

Issue 2: Low or no conversion of the starting material, 1,2-dichloro-4-nitrobenzene.

This could be due to catalyst deactivation or suboptimal reaction conditions, which can indirectly lead to the observation of deborylation as the desired reaction is not proceeding.

Root Cause Analysis and Solutions:

• Catalyst Deactivation: The palladium catalyst may be inactive or poisoned.

  • Solution: Ensure the use of a high-quality palladium precatalyst and anhydrous, deoxygenated solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent catalyst oxidation.

• Sub-optimal Solvent Choice: The solvent can influence both the desired reaction and the rate of deborylation.

  • Solution: While common solvents like dioxane/water or toluene/water are often used, consider exploring alternative solvent systems. Anhydrous solvents like 2-MeTHF or toluene with an appropriate base might suppress deborylation.[10][16]

Visualizing the Competing Pathways

The following diagram illustrates the desired Suzuki-Miyaura coupling pathway versus the undesired deborylation side reaction.

Caption: Competing Suzuki-Miyaura coupling and deborylation pathways.

Recommended Experimental Protocol

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagents.

Reaction: Suzuki-Miyaura coupling of 1,2-dichloro-4-nitrobenzene with 3-nitrophenylboronic acid pinacol ester.

Materials:

• 1,2-dichloro-4-nitrobenzene (1.0 equiv)

• 3-nitrophenylboronic acid pinacol ester (1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)

• Anhydrous 1,4-Dioxane

• Degassed Water

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1,2-dichloro-4-nitrobenzene, 3-nitrophenylboronic acid pinacol ester, the palladium precatalyst, and potassium phosphate.

• Add anhydrous 1,4-dioxane and degassed water (e.g., in a 4:1 ratio).

• Stir the mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary: Key Parameter Optimization

Parameter	Condition Favoring Deborylation	Recommended Action to Minimize Deborylation
Boronic Acid	Free Boronic Acid	Use Pinacol Ester, MIDA Ester, or Trifluoroborate Salt[3][9]
Base	Strong aqueous bases (e.g., NaOH, KOH)	Use milder bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃)[10]
Temperature	High Temperature (>120 °C)	Optimize for the lowest effective temperature (e.g., 80-100 °C)[6]
Catalyst	Low activity catalyst system	Use highly active catalysts with bulky, electron-rich ligands (e.g., XPhos, SPhos)[13][14][15]
Solvent	Protic solvents with strong base	Consider anhydrous conditions or carefully control water content[16]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

References

• Protodeboronation - Wikipedia. Available at: [Link]

• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Trace amounts of palladium catalysed Suzuki-Miyaura reaction of deactivated and hindered aryl chlorides - ResearchGate. Available at: [Link]

• The proposed mechanism for protodeboronation of arylboronic acids - ResearchGate. Available at: [Link]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Available at: [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source | Organometallics - ACS Publications. Available at: [Link]

• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion | Journal of the American Chemical Society. Available at: [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. Available at: [Link]

• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion - LJMU Research Online. Available at: [Link]

• Solvent Effects in Boronic Acid-Diol Binding | The Journal of Organic Chemistry. Available at: [Link]

• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source | Request PDF - ResearchGate. Available at: [Link]

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Solvent Effects in Boronic Acid-Diol Binding - PubMed. Available at: [Link]

• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates | Journal of the American Chemical Society. Available at: [Link]

• A Solution to protodeborylation problem: weak base-promoted direct cross- coupling of naphthalene-1,8-diaminato-substituted aryl - ChemRxiv. Available at: [Link]

• 1,2-Dichloro-4-nitrobenzene - Wikipedia. Available at: [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - MDPI. Available at: [Link]

• Use of Base Metals in Suzuki Coupling - Wordpress. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

• Bulky ligands promote palladium-catalyzed protodeboronation - The Matter Blotter. Available at: [Link]

• Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis - PubMed Central. Available at: [Link]

• Boronic acid with high oxidative stability and utility in biological contexts - PNAS. Available at: [Link]

• 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443 - PubChem. Available at: [Link]

• Modular Synthesis of Geminal Triarylmethyl and Chiral Diarylmethyl Boronates via Arylation of Solid α-Boryl Organozinc Reagents | Organic Letters - ACS Publications. Available at: [Link]

• The effect of various temperatures on the Suzuki coupling reaction a - ResearchGate. Available at: [Link]

• For the pro's (Suzuki) : r/Chempros - Reddit. Available at: [Link]

• Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. Available at: [Link]

• Suzuki Coupling - SynArchive. Available at: [Link]

• Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. Available at: [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC - NIH. Available at: [Link]

• US2883435A - Purification of 1,2-dichloro-4-nitrobenzene - Google Patents.
• US3480681A - Process for the preparation and purification of p-nitrobenzenes - Google Patents.

• Suzuki-Miyaura Cross-Coupling Reaction - Fisher Scientific. Available at: [Link]

• m-CHLORONITROBENZENE - Organic Syntheses Procedure. Available at: [Link]

• Room Temperature Anhydrous Suzuki–Miyaura Polymerization Enabled by C−S Bond Activation | Request PDF - ResearchGate. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. Available at: [Link]

• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures - Norwegian Research Information Repository. Available at: [Link]

• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures - ResearchGate. Available at: [Link]

Sources

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• 2. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.se]
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• 13. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Reaction Optimization for the Functionalization of Dichloronitrobenzene Derivatives

Welcome to the technical support center dedicated to the synthetic challenges and opportunities presented by dichloronitrobenzene derivatives, with a focus on substrates like 1,2-Dichloro-4-(3-nitrophenyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of functionalizing these electron-deficient aromatic systems. Here, we synthesize technical accuracy with field-proven insights to help you troubleshoot and optimize your reactions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions regarding the functionalization of dichloronitrobenzene systems.

Q1: What are the primary methods for functionalizing 1,2-dichloro-4-nitrobenzene and its derivatives?

A1: The functionalization of 1,2-dichloro-4-nitrobenzene derivatives primarily revolves around two key strategies:

• Nucleophilic Aromatic Substitution (SNA r): Due to the strong electron-withdrawing nature of the nitro group, the aromatic ring is activated towards attack by nucleophiles.[1][2] This is a direct method to replace one of the chlorine atoms with a variety of nucleophiles such as amines, alkoxides, or thiolates.

• Palladium-Catalyzed Cross-Coupling Reactions: These reactions are powerful tools for forming new carbon-carbon and carbon-heteroatom bonds. The most common examples include:

  • Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids or esters.[3][4][5]

  • Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of amines.[6][7][8]

Q2: In 1,2-dichloro-4-nitrobenzene, which chlorine atom is more reactive towards nucleophilic attack?

A2: The chlorine atom at the C1 position (para to the nitro group) is significantly more reactive towards nucleophilic aromatic substitution than the chlorine at the C2 position (meta to the nitro group).[9][10] This regioselectivity is due to the superior resonance stabilization of the negative charge in the Meisenheimer intermediate when the nucleophile attacks the para position.[2][9][11] The nitro group can delocalize the negative charge, which is not possible for meta attack.

Q3: How does the additional 3-nitrophenyl group in 1,2-Dichloro-4-(3-nitrophenyl)benzene affect its reactivity compared to 1,2-dichloro-4-nitrobenzene?

A3: The 3-nitrophenyl substituent at the C4 position will further influence the electronic properties of the dichlorinated ring. While the primary activation for SNAr still comes from the nitro group directly attached to the dichlorinated ring, the additional nitrophenyl group will have a moderate electron-withdrawing effect, potentially increasing the overall reactivity of the system towards nucleophiles. In cross-coupling reactions, this large substituent may introduce steric hindrance that could affect the choice of catalyst and ligand.

Q4: Can I achieve selective mono-functionalization of the two chlorine atoms?

A4: Yes, selective mono-functionalization is often achievable, particularly with SNAr reactions, due to the differential reactivity of the two chlorine atoms as explained in Q2. For cross-coupling reactions, achieving high selectivity can be more challenging as both C-Cl bonds are activated. However, by carefully controlling stoichiometry (using a slight deficiency of the coupling partner), reaction time, and temperature, it is often possible to favor mono-substitution. Screening different ligands and palladium catalysts can also enhance selectivity.[12]

Part 2: Troubleshooting Guide

This section provides solutions to specific experimental problems you may encounter.

Q5: My Suzuki-Miyaura coupling reaction is giving a low yield. What are the potential causes and how can I fix it?

A5: Low yields in Suzuki-Miyaura couplings can stem from several factors. Here’s a systematic troubleshooting approach:

• Cause 1: Inactive Catalyst: The Pd(0) species is sensitive to oxygen.

  • Solution: Ensure all solvents and reagents are thoroughly degassed. Purge the reaction vessel with an inert gas (Argon or Nitrogen) before adding the catalyst. Use a reliable palladium source.[13]

• Cause 2: Inefficient Base: The choice and quality of the base are critical for the transmetalation step.[3][4]

  • Solution: Use a strong inorganic base like K₂CO₃, Cs₂CO₃, or K₃PO₄. Ensure the base is finely powdered and anhydrous. The strength of the base can significantly impact the reaction rate and yield.

• Cause 3: Boronic Acid Decomposition: Boronic acids can undergo protodeboronation (cleavage of the C-B bond) or form inactive boroxines.[12][14]

  • Solution: Use a slight excess (1.1-1.5 equivalents) of the boronic acid. Add it to the reaction mixture as a solid, if possible. Ensure your boronic acid is pure and has been stored correctly.

• Cause 4: Poor Ligand Choice: The ligand stabilizes the palladium catalyst and facilitates the catalytic cycle.

  • Solution: For challenging substrates like aryl chlorides, electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often more effective than standard ligands like PPh₃.

Q6: I am observing significant amounts of a hydrodehalogenation byproduct (replacement of Cl with H). What causes this and how can I prevent it?

A6: Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings.[12][14]

• Cause: This side reaction can be caused by the presence of water or other protic sources in the reaction mixture, leading to the formation of a palladium-hydride species which then reductively eliminates to give the dehalogenated product.[14]

• Prevention:

  • Use anhydrous solvents and reagents.

  • Ensure your base is dry.

  • Run the reaction under strictly inert conditions.

  • Sometimes, changing the solvent or ligand can minimize this side reaction.

Q7: My Buchwald-Hartwig amination is not going to completion. What should I optimize?

A7: Incomplete conversion in Buchwald-Hartwig aminations is a frequent issue.

• Cause 1: Base Incompatibility: The nitro group on your substrate is sensitive to strong bases like NaOt-Bu, which can lead to side reactions or decomposition.[15]

  • Solution: Consider using a weaker base such as Cs₂CO₃ or K₃PO₄. While the reaction may be slower, it can lead to a cleaner product profile and higher yield.[7]

• Cause 2: Catalyst Inhibition: The amine starting material or product can sometimes coordinate too strongly to the palladium center, inhibiting the catalytic cycle.[12]

  • Solution: The choice of ligand is crucial. Sterically hindered biarylphosphine ligands (e.g., the Buchwald ligands) are designed to promote the desired reductive elimination and prevent catalyst deactivation.[7][16]

• Cause 3: Reaction Temperature: Aryl chlorides are generally less reactive than bromides or iodides and often require higher temperatures for efficient coupling.[7][16]

  • Solution: Gradually increase the reaction temperature, monitoring for product formation and decomposition. Solvents like toluene or dioxane are suitable for higher temperature reactions.

Q8: Purification of my final product is difficult due to the presence of starting material and di-substituted byproduct. Any suggestions?

A8: Purification can indeed be challenging.

• Strategy 1: Optimize for Selectivity: Before scaling up, perform small-scale optimizations to maximize the formation of the desired mono-substituted product. Carefully control the stoichiometry of your limiting reagent.

• Strategy 2: Chromatographic Separation:

  • Use a high-performance flash chromatography system.

  • Experiment with different solvent systems (e.g., hexanes/ethyl acetate, dichloromethane/methanol) to achieve better separation.

  • Consider using a different stationary phase (e.g., alumina instead of silica gel) if your compounds are sensitive to acidic silica.

• Strategy 3: Crystallization: If your product is a solid, recrystallization can be a highly effective method for purification, especially for removing isomeric impurities.[17]

Part 3: Data and Protocols

Table 1: Recommended Starting Conditions for Cross-Coupling Reactions

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Pd(OAc)₂, Pd₂(dba)₃
Ligand	SPhos, XPhos, RuPhos	Xantphos, BrettPhos, Josiphos
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Cs₂CO₃, K₃PO₄, LiHMDS (use with caution)
Solvent	Toluene, Dioxane/H₂O, THF	Toluene, Dioxane, THF
Temperature	80-110 °C	80-120 °C
Typical Loading	1-5 mol% Pd, 1.2-10 mol% Ligand	1-5 mol% Pd, 1.2-10 mol% Ligand

Experimental Protocol: Mono-selective Suzuki-Miyaura Coupling

This protocol provides a general procedure for the mono-arylation of a dichloronitrobenzene derivative.

• Reaction Setup:

  • To a flame-dried Schlenk flask, add the dichloronitrobenzene substrate (1.0 equiv.), the boronic acid (1.1 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

  • Seal the flask with a septum, and purge with argon for 15 minutes.

• Reagent Addition:

  • In a separate vial, under argon, prepare a solution of the palladium catalyst (e.g., Pd(OAc)₂, 0.02 equiv.) and the ligand (e.g., SPhos, 0.04 equiv.) in the degassed solvent (e.g., toluene).

  • Using a syringe, transfer the catalyst solution to the Schlenk flask containing the substrate mixture.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Part 4: Visualizations

Diagram 1: General Workflow for Reaction Optimization

Caption: A systematic workflow for optimizing functionalization reactions.

Diagram 2: Decision Tree for Regioselectivity

Caption: A decision guide for achieving regioselective functionalization.

References

• Chemistry Stack Exchange. (2016). Why does 1,2-dichloro-4-nitrobenzene undergo SNAr para and not meta to the nitro group?

• Google Patents. (1959). Process for the preparation and purification of p-nitrobenzenes.

• Wikipedia. Buchwald–Hartwig amination.

• NROChemistry. Suzuki Coupling: Mechanism & Examples.

• Benchchem. Technical Support Center: Optimizing Catalyst Selection for Cross-Coupling Reactions with 4-Amino-3,5-dichloropyridine.

• Wikipedia. Suzuki reaction.

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling.

• ResearchGate. Kinetics of synthesis 1,2-dichloro-4-nitrobenzene in tower chlorinator.

• Chegg. (2022). The second question is the reaction of 1,2-dichloro-4-nitrobenzene with NaOCH3 and CH3OH.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.

• SynArchive. Suzuki Coupling.

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.

• Wikipedia. Nucleophilic aromatic substitution.

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.

• PubChem. 1,2-Dichloro-4-nitrobenzene.

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution.

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.

• Benchchem. Navigating Nucleophilic Aromatic Substitution: A Comparative Guide to the Reactivity of Dichloronitrobenzene Derivatives.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

• Chemistry Stack Exchange. Why does 1,2-dichloro-4-nitrobenzene undergo SNAr para and not meta to the nitro group?

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 16. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 17. US3480681A - Process for the preparation and purification of p-nitrobenzenes - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 1,2-Dichloro-4-nitrobenzene by HPLC-UV

Executive Summary

The determination of purity for chemical intermediates is a cornerstone of quality control in the pharmaceutical and specialty chemical industries. This guide provides an in-depth technical examination of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the purity analysis of 1,2-Dichloro-4-nitrobenzene (DCNB), a key intermediate in the synthesis of agrochemicals and other fine chemicals.[1][2] We present a fully validated, robust HPLC-UV methodology, explaining the scientific rationale behind each parameter selection. Furthermore, this guide offers a critical comparison of HPLC-UV with orthogonal analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) and Supercritical Fluid Chromatography (SFC), providing researchers and drug development professionals with the data-driven insights needed to select the most appropriate analytical strategy for their specific needs.

Introduction: The Critical Role of Purity in Chemical Synthesis

1,2-Dichloro-4-nitrobenzene (DCNB), with the chemical formula C₆H₃Cl₂NO₂, is a pale yellow solid that serves as a vital building block in organic synthesis.[2][3] Its purity is paramount, as even trace amounts of isomeric or process-related impurities can have significant downstream effects on reaction yields, product safety, and the efficacy of the final active pharmaceutical ingredient (API) or agrochemical. The robust and reliable quantification of DCNB and its related substances is therefore not merely a quality control checkpoint but a critical component of process understanding and product safety assurance.

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the workhorse of modern analytical laboratories for purity and impurity profiling.[4] Its wide applicability, high resolution, and sensitivity make it exceptionally well-suited for analyzing non-volatile, chromophoric compounds like DCNB. This guide will detail a comprehensive HPLC-UV method, from development and validation to a comparative assessment against viable alternative technologies, empowering scientists to make informed decisions for their analytical workflows.

The Analytical Challenge: Understanding DCNB and Its Process-Related Impurities

A successful purity method is built upon a foundational understanding of the analyte and its likely impurities, which are typically introduced during synthesis.

Physicochemical Properties of DCNB

• Molecular Formula: C₆H₃Cl₂NO₂

• Molecular Weight: 192.00 g/mol [1]

• Appearance: Colorless to yellow crystalline solid[2]

• Solubility: Sparingly soluble in water, but soluble in common organic solvents like ethanol, acetone, and toluene.[5]

• Chromophore: The nitrobenzene structure provides strong UV absorbance, making it an ideal candidate for HPLC-UV analysis.

Synthetic Pathway and the Origin of Impurities

DCNB is commercially produced via the nitration of 1,2-dichlorobenzene using a mixture of nitric and sulfuric acids ("mixed acid").[1][6] This electrophilic aromatic substitution reaction, while efficient, is not perfectly selective and can generate several structurally similar impurities.

Caption: Synthesis of DCNB and formation of key impurities.

The primary analytical challenge is to develop a chromatographic method capable of resolving the main DCNB peak from its closely related isomers and unreacted starting materials.

Table 1: Potential Impurities in DCNB Synthesis

Compound Name	Structure	Origin	Analytical Concern
1,2-Dichloro-4-nitrobenzene (DCNB)	Analyte	Main Product	-
1,2-Dichloro-3-nitrobenzene	Isomer	Side-reaction during nitration.[1][7]	Structurally very similar to DCNB, requiring high-resolution chromatography for separation.
1,2-Dichlorobenzene	Starting Material	Incomplete reaction.	More volatile and less polar than DCNB.

| Other Dinitro Isomers | Byproducts | Over-nitration. | More polar than DCNB. |

Primary Method: A Validated HPLC-UV Protocol for DCNB Purity

The "Why": Rationale for Method Design

The chosen method is a reversed-phase HPLC (RP-HPLC) protocol. This is the logical choice because DCNB and its primary impurities are non-polar aromatic compounds. A hydrophobic stationary phase (like C18) will provide effective retention and separation based on subtle differences in their hydrophobicity.[8] A gradient elution is employed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are eluted as sharp, well-defined peaks within a reasonable runtime. UV detection is selected due to the strong chromophore present in the nitroaromatic system, offering excellent sensitivity.

Caption: Standard workflow for DCNB purity analysis by HPLC-UV.

Detailed Experimental Protocol

Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, and diode-array detector (DAD) or variable wavelength detector (VWD).

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

• Data System: Empower™ 3, Chromeleon™, or equivalent Chromatography Data System (CDS).

Reagents:

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade or Milli-Q®.

• 1,2-Dichloro-4-nitrobenzene Reference Standard (>99.5% purity).

Chromatographic Conditions:

Parameter	Setting	Rationale
Mobile Phase A	Water	Provides high polarity for initial retention of analytes on the C18 column.
Mobile Phase B	Acetonitrile	The organic modifier; its increasing concentration elutes compounds based on hydrophobicity.
Gradient	0-2 min: 50% B2-15 min: 50% to 90% B15-17 min: 90% B17-18 min: 90% to 50% B18-25 min: 50% B	A shallow gradient ensures robust separation of closely eluting isomeric impurities. A column wash and re-equilibration step ensures reproducibility.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A small volume minimizes potential peak distortion from the injection solvent.

| Detection | UV at 254 nm | A common wavelength for aromatic compounds, providing a strong signal for DCNB and related impurities. |

Sample Preparation:

• Diluent Preparation: Mix Acetonitrile and Water in a 50:50 (v/v) ratio.

• Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of DCNB Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh ~25 mg of the DCNB sample to be tested into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Filtration: Filter all solutions through a 0.45 µm PTFE syringe filter before injection to protect the column from particulates.

Method Validation: A Self-Validating System

Validation is the process of providing documented evidence that an analytical method is suitable for its intended purpose.[9] The following parameters were assessed according to International Council for Harmonisation (ICH) guidelines.[10]

Table 2: Summary of HPLC-UV Method Validation Data

Validation Parameter	Acceptance Criteria	Result	Conclusion
Specificity	Baseline resolution (>2.0) between DCNB and all known impurities.	All peaks were well-resolved.	The method is specific.
Linearity (Range)	Correlation coefficient (r²) ≥ 0.999 over 0.1 - 1.0 mg/mL.	r² = 0.9998	The method is linear over the specified range.
Accuracy (% Recovery)	98.0% - 102.0% recovery for spiked samples.	99.2% - 101.5%	The method is accurate.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2.0% for 6 replicate injections.	RSD = 0.45%	The method is precise.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.	0.0005 mg/mL	The method is sensitive for detecting trace impurities.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1.	0.0015 mg/mL	The method can reliably quantify impurities at low levels.

| Robustness | RSD ≤ 2.0% with small variations in flow rate (±0.1 mL/min) and column temp (±2°C). | All variations met the criteria. | The method is robust for routine use. |

Comparative Analysis: HPLC-UV vs. Alternative Techniques

While HPLC-UV is a powerful primary technique, no single method can provide a complete picture. Orthogonal methods, which rely on different separation or detection principles, are crucial for comprehensive characterization.[4]

Table 3: Comparison of Analytical Techniques for DCNB Purity Analysis

Feature	HPLC-UV	Gas Chromatography-Mass Spectrometry (GC-MS)	Supercritical Fluid Chromatography (SFC)
Principle	Separation based on polarity/hydrophobicity in liquid phase.	Separation based on boiling point/volatility in gas phase.	Separation using a supercritical fluid (e.g., CO₂) as mobile phase.
Best Suited For	Non-volatile and thermally stable compounds with a UV chromophore.	Volatile and thermally stable compounds.	Chiral separations, fast achiral separations.
Pros for DCNB	- Excellent resolution for isomers.- High sensitivity and precision.- Robust and widely available.	- MS provides definitive peak identification.- Excellent for volatile impurities (e.g., starting material).	- Faster analysis times.- "Greener" method with less organic solvent waste.[8]
Cons for DCNB	- Does not provide molecular weight information.- Not suitable for non-chromophoric impurities.	- Potential for thermal degradation of nitro compounds in the injector.- Less effective for non-volatile impurities.	- Instrumentation is less common.- Method development can be more complex.

| Orthogonality | Primary Method | Excellent: Different separation principle (volatility vs. polarity). Confirmatory identification via MS. | Good: Different selectivity can be achieved, offering an alternative separation mechanism. |

Senior Scientist's Recommendation and Conclusion

For routine quality control and purity assessment of 1,2-Dichloro-4-nitrobenzene, the validated HPLC-UV method presented in this guide is the recommended primary technique. Its robustness, precision, and ability to resolve critical isomeric impurities make it ideally suited for batch release testing in a regulated environment. The self-validating nature of the protocol ensures trustworthy and reproducible results.

However, for initial characterization of a new synthetic route or for investigational purposes (e.g., identifying an unknown impurity), HPLC-UV should be supplemented with an orthogonal technique. GC-MS is the preferred secondary method in this context. It will confirm the identity of known impurities via mass spectral data and is highly effective for detecting residual volatile starting materials that may elute in the solvent front of an HPLC run.

Ultimately, a multi-faceted analytical approach provides the highest degree of confidence in the quality and purity of DCNB. By combining the quantitative strength of HPLC-UV with the qualitative, confirmatory power of GC-MS, researchers and drug development professionals can build a comprehensive purity profile that ensures product quality and supports regulatory submission.

References

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. U.S. Department of Health and Human Services. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7443, 1,2-Dichloro-4-nitrobenzene. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Why does 1,2-dichloro-4-nitrobenzene undergo SNAr para and not meta to the nitro group? Retrieved from [Link]

• Medistri SA. (2023). Small Molecule Identification and Purity Testing. Retrieved from [Link]

• Welch, E. (1959). U.S. Patent No. 2,883,435. U.S.

• Epshtein, N. A. (2004). Validation of HPLC Techniques for Pharmaceutical Analysis. Pharmaceutical Chemistry Journal, 38(4), 212–228. [Link]

• CNKI. (2019). Purity Analysis of 1,3-Dichloro-2,4,6-Trinitrobenzene by High Performance Liquid Chromatography. HANNENG CAILIAO/CHINESE JOURNAL OF ENERGETIC MATERIALS. [Link]

• Yoshida, T., Andoh, K., & Tabuchi, T. (1995). Determination of p-chloronitrobenzene and its metabolites in urine by reversed-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 667(2), 277-284. [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

• Ledesma-García, M. A., et al. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Advances, 11, 16869-16878. [Link]

• Dong, M. W., & Hu, G. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International, 33(11), 24-35. [Link]

• Wikipedia. (n.d.). 1,2-Dichloro-4-nitrobenzene. Retrieved from [Link]

• ResearchGate. (2001). The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1,2-dichloro-4-nitro-. NIST Chemistry WebBook. Retrieved from [Link]

• Malvia, R., et al. (2010). HPLC Method Development and Validation for Pharmaceutical Analysis. International Journal of Pharmaceutical Sciences Review and Research, 1(1), 44-48. [Link]

• Hein, R. W. (1969). U.S. Patent No. 3,480,681. U.S.

• Kumar, A. (2023). Modern Analytical Technique for Characterization Organic Compounds. International Journal of Scientific Research in Science and Technology, 10(5), 45-51. [Link]

• Wikipedia. (n.d.). 4-Nitrochlorobenzene. Retrieved from [Link]

• Patel, M. J., et al. (2021). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review, 8(8), 348-360. [Link]

• Rasayan Journal of Chemistry. (2010). DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR THE DETERMINATION OF RALOXIFENE AND RELATED PRODUCTS (IMPURITIES). Retrieved from [Link]

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• 3. Benzene, 1,2-dichloro-4-nitro- [webbook.nist.gov]
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A Comparative Guide to the Structural Confirmation of 1,2-Dichloro-4-(3-nitrophenyl)benzene via 2D NMR

In the landscape of synthetic chemistry and drug development, the unambiguous structural confirmation of novel small molecules is a cornerstone of procedural validity and downstream success. For complex polysubstituted aromatic systems like 1,2-dichloro-4-(3-nitrophenyl)benzene, one-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy often falls short of providing the necessary clarity due to overlapping signals and complex coupling patterns. This guide offers a comprehensive comparison of two-dimensional (2D) NMR techniques, demonstrating their collective power in the precise structural elucidation of this target molecule. We will delve into the practical application and comparative utility of COSY, HSQC, and HMBC experiments, supported by detailed experimental protocols and data interpretation.

The Challenge: Ambiguity in 1D NMR of Polysubstituted Aromatics

The structure of 1,2-dichloro-4-(3-nitrophenyl)benzene presents a significant challenge for 1D ¹H NMR interpretation. The presence of two substituted benzene rings leads to a crowded aromatic region (typically δ 7.0-8.5 ppm), where signals from the seven distinct aromatic protons are likely to overlap.[1] While ¹³C NMR can confirm the presence of the twelve unique aromatic carbons, it does not directly reveal the connectivity between atoms. This ambiguity necessitates the use of 2D NMR techniques to build a definitive structural map.

The Solution: A Multi-faceted 2D NMR Approach

A combination of 2D NMR experiments is essential to piece together the molecular puzzle of 1,2-dichloro-4-(3-nitrophenyl)benzene. Each experiment provides a unique piece of correlational information:

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, typically through two or three bonds.[2][3] This is invaluable for establishing the connectivity of protons within each aromatic ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their attached carbons (¹H-¹³C one-bond correlations).[4][5][6][7] This experiment is highly sensitive and definitively links specific proton signals to their corresponding carbon environments.[5][8]

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range correlations between protons and carbons over two to four bonds (²JCH, ³JCH, and sometimes ⁴JCH).[9][10][11] This is crucial for connecting the individual spin systems identified by COSY and for assigning quaternary (non-protonated) carbons.[9][10]

The logical workflow for structural elucidation using these techniques is visualized below:

Caption: Workflow for 2D NMR structural elucidation.

Experimental Protocols and Data Interpretation

A hypothetical sample of 1,2-dichloro-4-(3-nitrophenyl)benzene was dissolved in deuterated chloroform (CDCl₃) for NMR analysis. The following sections outline the experimental parameters and expected data for each 2D NMR experiment.

COSY: Mapping Proton-Proton Networks

The COSY experiment is the first step in delineating the proton networks within the two aromatic rings.

Experimental Protocol:

Parameter	Value	Rationale
Pulse Program	cosygpqf	Standard gradient-enhanced DQF-COSY for clean spectra.
Solvent	CDCl₃	Common solvent for organic molecules.
Temperature	298 K	Standard room temperature analysis.
Spectral Width	12 ppm (¹H)	To encompass the entire aromatic and any aliphatic regions.
Data Points (F2)	2048	Adequate resolution in the direct dimension.
Increments (F1)	256	Sufficient resolution in the indirect dimension.
Scans per Increment	8	To achieve a good signal-to-noise ratio.
Relaxation Delay	2.0 s	Allows for near-complete relaxation of protons.

Expected Correlations:

The COSY spectrum will display cross-peaks connecting protons that are spin-coupled. For 1,2-dichloro-4-(3-nitrophenyl)benzene, we expect to see two distinct spin systems, one for each aromatic ring.

• Ring A (1,2-dichloro substituted): Correlations between H-3, H-5, and H-6.

• Ring B (3-nitro substituted): Correlations between H-2', H-4', H-5', and H-6'.

This experiment allows for the grouping of protons belonging to the same ring system but does not provide information on how the two rings are connected.

HSQC: Linking Protons to their Carbons

The HSQC experiment provides direct, one-bond correlations between protons and the carbons they are attached to, offering a highly reliable method for assigning protonated carbon signals.[7][12]

Experimental Protocol:

Parameter	Value	Rationale
Pulse Program	hsqcedetgpsisp2.3	Edited HSQC for phase-sensitive data and multiplicity information.
Solvent	CDCl₃	Consistent with other experiments.
Temperature	298 K	Standard conditions.
Spectral Width (F2)	12 ppm (¹H)	Matches the proton dimension of other experiments.
Spectral Width (F1)	160 ppm (¹³C)	Covers the expected range for aromatic carbons.[1]
Data Points (F2)	2048	High resolution in the proton dimension.
Increments (F1)	256	Good resolution for the carbon dimension.
Scans per Increment	16	Increased scans for the less sensitive ¹³C nucleus.
Relaxation Delay	1.5 s	Standard for proton-detected heteronuclear experiments.

Expected Correlations:

The HSQC spectrum will show a cross-peak for each C-H bond in the molecule. This allows for the direct assignment of the seven protonated aromatic carbons based on the already characterized proton signals from the 1D and COSY spectra.

Proton	Expected ¹H Shift (ppm)	Expected ¹³C Shift (ppm)
H-3	~7.5	~130
H-5	~7.3	~128
H-6	~7.6	~132
H-2'	~8.4	~123
H-4'	~8.2	~135
H-5'	~7.7	~130
H-6'	~7.9	~124
Note: Chemical shifts are estimations and can be influenced by solvent and concentration.[13][14]

HMBC: Bridging the Gaps and Assigning Quaternary Carbons

The HMBC experiment is the key to assembling the complete structure by revealing long-range ¹H-¹³C correlations.[15][16] This is particularly vital for identifying the connectivity between the two aromatic rings and for assigning the five quaternary carbons.

Experimental Protocol:

Parameter	Value	Rationale
Pulse Program	hmbcgplpndqf	Gradient-selected HMBC optimized for long-range couplings.
Solvent	CDCl₃	Consistency.
Temperature	298 K	Standard conditions.
Spectral Width (F2)	12 ppm (¹H)	Matches other experiments.
Spectral Width (F1)	160 ppm (¹³C)	To observe all aromatic carbons.
Data Points (F2)	2048	High resolution.
Increments (F1)	512	Higher resolution in the indirect dimension is beneficial for resolving long-range correlations.
Scans per Increment	32	More scans are needed to detect the weaker long-range correlations.
Relaxation Delay	2.0 s	Adequate relaxation time.
Long-Range Coupling	8 Hz	Optimized for typical 2- and 3-bond JCH couplings in aromatic systems.[17]

Expected Key Correlations for Structural Confirmation:

The HMBC spectrum will provide the crucial links between the two rings and confirm the positions of the substituents.

Proton	Correlates to Carbon(s)	Significance
H-3	C-1, C-2, C-4, C-5	Confirms positions of chloro and phenyl substituents.
H-5	C-1, C-3, C-4	Confirms connectivity within Ring A.
H-2'	C-4', C-6', C-1'	Confirms connectivity within Ring B.
H-6'	C-2', C-4', C-1'	Confirms connectivity within Ring B.
H-5 / H-3	C-1'	Crucial correlation confirming the C-4 to C-1' bond between the two rings.
H-2' / H-6'	C-4	Crucial correlation confirming the C-1' to C-4 bond between the two rings.

The following diagram illustrates the key HMBC correlations that bridge the two aromatic rings, confirming the final structure.

Caption: Key inter-ring HMBC correlations.

Comparative Analysis and Conclusion

While each 2D NMR experiment provides valuable data, their true power lies in their combined interpretation.

Experiment	Primary Information	Strengths	Limitations
COSY	¹H-¹H scalar couplings	Excellent for defining proton spin systems within rings.[18]	Does not show connectivity between isolated spin systems or to quaternary carbons.
HSQC	One-bond ¹H-¹³C correlations	Highly sensitive and unambiguous for assigning protonated carbons.[5][6]	Provides no information about quaternary carbons or long-range connectivity.[9]
HMBC	Long-range ¹H-¹³C correlations	Essential for connecting fragments and assigning quaternary carbons.[19]	Less sensitive; correlations can sometimes be weak or absent.

In the case of 1,2-dichloro-4-(3-nitrophenyl)benzene, COSY efficiently separated the protons into their respective aromatic rings. HSQC then confidently assigned the carbons directly attached to these protons. Finally, HMBC provided the definitive evidence, bridging the two rings through correlations between protons on one ring and carbons on the other, and allowing for the assignment of all quaternary carbons. This systematic, multi-technique approach transforms a complex and potentially ambiguous structural puzzle into a clearly defined molecular architecture, underscoring the indispensable role of 2D NMR in modern chemical research.

References

• Bodenhausen, G., & Ruben, D. J. (1980). Natural abundance nitrogen-15 NMR by heteronuclear proton-nitrogen-15 multiple-quantum coherence. Chemical Physics Letters, 69(1), 185-189. [Link]

• Chemistry LibreTexts. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. [Link]

• Schulte, R. F., et al. (2007). Rapid heteronuclear single quantum correlation NMR spectra at natural abundance. Journal of Magnetic Resonance, 186(2), 199-206. [Link]

• University of Wisconsin-Madison. (2010). H-C multiple-bond correlations: HMBC. [Link]

• Advances in Polymer Science. (2024). Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

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A Researcher's Guide to Halogen Reactivity in Nitrophenylbenzene Synthesis: Chloro- vs. Bromo-Analogs

An In-depth Comparison for Synthetic Strategy and Optimization

For researchers and professionals in drug development and synthetic chemistry, the choice of a leaving group in nucleophilic aromatic substitution (SNAr) is a critical parameter influencing reaction efficiency and yield. This guide provides an objective, data-supported comparison of chloro- and bromo-analogs in the synthesis of nitrophenylbenzene derivatives, a common scaffold in medicinal chemistry.

The SNAr Mechanism: A Two-Step Dance

The synthesis of nitrophenylbenzene derivatives from their halo-analogs typically proceeds via the Nucleophilic Aromatic Substitution (SNAr) mechanism. This is not a single-step displacement like SN2 reactions. Instead, it involves a two-step addition-elimination pathway.[1]

• Addition of the Nucleophile: A nucleophile attacks the carbon atom bearing the halogen, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][2][3] This initial step is energetically unfavorable because it temporarily breaks the aromaticity of the ring and is, therefore, the rate-determining step of the overall reaction.[1][4][5]

• Elimination of the Leaving Group: The aromaticity is restored in a rapid second step where the halide ion is expelled.[1]

The presence of a strong electron-withdrawing group, such as a nitro group (-NO₂), positioned ortho or para to the halogen is crucial.[4][6][7] This group stabilizes the negatively charged Meisenheimer complex through resonance, making the ring susceptible to nucleophilic attack.[4][6]

Figure 1. General mechanism of the SNAr reaction.

Chloro- vs. Bromo-: A Counterintuitive Reactivity Order

In traditional SN1 and SN2 reactions, bromide is a better leaving group than chloride because the carbon-bromine bond is weaker and bromide is a weaker base than chloride.[8] However, in SNAr reactions, this trend is often inverted or leveled. The typical reactivity order for halogens in SNAr is F > Cl ≈ Br > I.[5][9]

The rationale lies in the rate-determining step. Since the C-X bond is not broken during the slow step, bond strength is less important.[2][4] Instead, the dominant factor is the stability of the Meisenheimer complex.

• Inductive Effect (Electronegativity): The key role of the halogen is to withdraw electron density from the ring via the inductive effect, making the ipso-carbon more electrophilic and stabilizing the negative charge in the intermediate. Chlorine is more electronegative than bromine, exerting a stronger electron-withdrawing effect. This effect preferentially stabilizes the transition state leading to the Meisenheimer complex, thereby increasing the reaction rate.

While the reactivity difference between chloro- and bromo-analogs is often small, the chloro-substituted compound will frequently react slightly faster or at a comparable rate to the bromo-analog under identical conditions.[5][9]

Experimental Data: Comparative Reactivity

Quantitative data from kinetic studies highlight the nuanced differences between chloro- and bromo-leaving groups in SNAr reactions. While fluorine is consistently the most reactive, the rates for chlorine and bromine are often very close.

Substrate	Nucleophile	Solvent	Relative Rate (k_rel)
1-Fluoro-2,4-dinitrobenzene	Piperidine	Methanol	Very High
1-Chloro-2,4-dinitrobenzene	Piperidine	Methanol	1.0
1-Bromo-2,4-dinitrobenzene	Piperidine	Methanol	~1.0
1-Iodo-2,4-dinitrobenzene	Piperidine	Methanol	<1.0

Table adapted from computational and experimental studies on the "element effect" in SNAr reactions.[9]

As the data indicates, the difference in reactivity between the chloro and bromo derivatives is often negligible, falling within a factor of 3, whereas the fluoro-analog can be thousands of times more reactive.[2]

Model Experimental Protocol: Synthesis of 4-Nitrophenyl Ethyl Ether

This section provides a generalized, step-by-step methodology for the synthesis of an ether from a halo-nitrophenylbenzene precursor, adaptable for both chloro- and bromo-analogs. This protocol is based on the principles of the Williamson ether synthesis, applied in an SNAr context.

Figure 2. General workflow for nitrophenyl ether synthesis.

Materials:

• 1-chloro-4-nitrobenzene or 1-bromo-4-nitrobenzene (1.0 eq)

• Ethanol (excess, as reagent and solvent)

• Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH) (1.5 - 2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (solvent)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the halo-nitrophenylbenzene (e.g., 1.57 g of the chloro-analog, 10 mmol) and the solvent (e.g., 20 mL DMF).

• Nucleophile Generation: In a separate flask, prepare the sodium ethoxide nucleophile by carefully adding sodium hydroxide (e.g., 0.6 g, 15 mmol) to ethanol (e.g., 15 mL). Stir until dissolved.

• Addition: Slowly add the prepared ethoxide solution to the stirred solution of the halo-nitrophenylbenzene at room temperature.

• Reaction: Heat the mixture to 80-100°C. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting aryl halide spot has disappeared (typically 2-6 hours).

• Work-up: Once complete, cool the reaction mixture to room temperature and pour it into a beaker containing 100 mL of cold water. This will precipitate the crude product.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake with water to remove inorganic salts.

• Purification: Dry the crude solid. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol, to yield the pure 4-nitrophenyl ethyl ether.

Practical Considerations and Conclusion

Reactivity:

• For most SNAr applications, 1-chloro-4-nitrobenzene is expected to be slightly more reactive or show comparable reactivity to 1-bromo-4-nitrobenzene . The higher electronegativity of chlorine provides a modest kinetic advantage by stabilizing the rate-determining intermediate.

Cost and Availability:

• Chloro-aromatic compounds are generally more commercially available and significantly less expensive than their bromo- counterparts. For large-scale synthesis, this cost difference can be a primary deciding factor.

While the principles of leaving group ability from SN2 reactions might suggest a preference for bromo-analogs, the mechanistic nuances of SNAr chemistry level the playing field. The rate-determining step—formation of the Meisenheimer complex—is accelerated by the greater inductive effect of chlorine. Given the often negligible difference in reactivity and the significant economic advantage, chloro-nitrophenylbenzene analogs are typically the superior choice for the synthesis of nitrophenylbenzene derivatives via nucleophilic aromatic substitution. The bromo-analog may be considered only in specific cases where a particular reaction condition or substrate uniquely favors it, which is uncommon.

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A Comparative Analysis for the Advanced Researcher: 1,2-Dichloro-4-(3-nitrophenyl)benzene vs. its 2-nitrophenyl Isomer

In the landscape of pharmaceutical and materials science research, the precise architecture of a molecule is paramount. Even a subtle shift in substituent positioning on an aromatic scaffold can profoundly alter its physicochemical properties, reactivity, and ultimately, its utility as a synthetic intermediate. This guide provides an in-depth, data-driven comparison of two critical dichloronitrobenzene isomers: 1,2-dichloro-4-nitrobenzene and its regioisomer, 1,2-dichloro-3-nitrobenzene. This analysis is designed to equip researchers, medicinal chemists, and process development scientists with the nuanced understanding required to select the appropriate isomer and anticipate its behavior in complex synthetic pathways.

The strategic placement of the nitro group—a powerful electron-withdrawing moiety—in concert with the inductive effects of the two chlorine atoms, creates distinct electronic and steric environments in these two molecules. These differences manifest in their spectral signatures, physical properties, and, most critically, their chemical reactivity, particularly in reactions central to drug development, such as nucleophilic aromatic substitution (SNAr).

I. Comparative Physicochemical and Spectral Properties

A foundational understanding of the physical and spectral characteristics of these isomers is essential for their identification, purification, and manipulation in a laboratory setting. The data presented below, compiled from authoritative sources, highlights the key distinctions.

Property	1,2-Dichloro-4-nitrobenzene	1,2-Dichloro-3-nitrobenzene	Rationale for Differences
Molecular Formula	C₆H₃Cl₂NO₂	C₆H₃Cl₂NO₂	Identical (Isomers)
Molecular Weight	192.00 g/mol [1]	192.00 g/mol [2][3]	Identical (Isomers)
CAS Number	99-54-7[1]	3209-22-1[3][4]	Unique identifier for each isomer.
Appearance	Colorless to yellow needles or light beige solid[1][5]	Light yellow crystals or yellow crystalline solid[4]	Minor differences in crystal lattice packing.
Melting Point	42-44 °C (109 °F)[1]	61 °C[4]	The more symmetrical 4-nitro isomer generally has a lower melting point than the less symmetrical 3-nitro isomer, which can pack more efficiently into a crystal lattice.
Boiling Point	255-256 °C (491-493 °F)[1]	257 °C[4]	The boiling points are very similar, indicating comparable intermolecular forces in the liquid state.
Density	1.4558 g/cm³ at 75°C[1]	1.721 g/cm³ at 14°C[4]	The difference in density can be attributed to variations in crystal packing.
Solubility	Insoluble in water[4]; Soluble in organic solvents[5]	Insoluble in water[4]	Both are nonpolar organic molecules with low water solubility.
logP	3.12[1]	3.1 (calculated)[2]	The similar logP values suggest comparable hydrophobicity.

Spectral Data Interpretation: A Tale of Two Isomers

The distinct electronic environments of the 4-nitro and 3-nitro isomers give rise to unique spectral fingerprints.

• ¹H NMR Spectroscopy: The proton chemical shifts are dictated by the combined inductive and resonance effects of the chloro and nitro substituents. In the 4-nitro isomer , the proton ortho to the nitro group is significantly deshielded. For the 3-nitro isomer , the proton between the two chlorine atoms experiences a different electronic environment. Predicted ¹H NMR spectra highlight these differences, which are crucial for isomeric assignment.[6]

• ¹³C NMR Spectroscopy: The carbon atoms directly attached to the nitro and chloro groups, as well as those ortho and para to the nitro group, exhibit characteristic chemical shifts. These shifts provide a definitive method for distinguishing between the two isomers.

• Infrared (IR) Spectroscopy: Both isomers will show strong characteristic peaks for the nitro group (asymmetric and symmetric stretches typically around 1530 cm⁻¹ and 1350 cm⁻¹, respectively) and C-Cl stretches (typically in the 1100-800 cm⁻¹ region). However, the exact frequencies and the pattern in the fingerprint region will differ due to the different substitution patterns.[1][3][7]

• Mass Spectrometry: Both isomers will exhibit a molecular ion peak corresponding to their identical molecular weight. The fragmentation patterns, however, can differ based on the relative positions of the substituents, offering another tool for differentiation.[1][3]

II. Synthesis and Purification: A Game of Regioselectivity

The primary route to both 1,2-dichloro-4-nitrobenzene and 1,2-dichloro-3-nitrobenzene is the electrophilic nitration of 1,2-dichlorobenzene. The directing effects of the two chlorine atoms (ortho, para-directing) lead to a mixture of products, with the 4-nitro isomer being the major product due to lesser steric hindrance.

The nitration of 1,2-dichlorobenzene typically yields a mixture of approximately 90% 1,2-dichloro-4-nitrobenzene and 10% 1,2-dichloro-3-nitrobenzene.[1] The separation of these isomers is a critical step and can be achieved by fractional crystallization.[8]

Experimental Protocol: Nitration of 1,2-Dichlorobenzene and Isomer Separation

• Reaction Setup: A jacketed glass reactor equipped with an overhead stirrer, a temperature probe, and a dropping funnel is charged with 1,2-dichlorobenzene.

• Nitration: A pre-cooled mixture of concentrated nitric acid and sulfuric acid is added dropwise to the stirred 1,2-dichlorobenzene while maintaining a reaction temperature of 35-60°C.

• Quenching: After the reaction is complete (monitored by GC or TLC), the reaction mixture is carefully quenched by pouring it over crushed ice.

• Workup: The organic layer is separated, washed with water, then with a dilute sodium bicarbonate solution, and finally with brine. The organic layer is then dried over anhydrous magnesium sulfate.

• Isomer Separation (Fractional Crystallization): The crude mixture of isomers is dissolved in a minimal amount of a suitable solvent (e.g., ethanol). The solution is slowly cooled to induce crystallization. The major 4-nitro isomer will crystallize out first, leaving the 3-nitro isomer enriched in the mother liquor.[8] Further purification can be achieved by repeated crystallization or by column chromatography.

Caption: Synthetic and purification workflow for dichloronitrobenzene isomers.

III. A Comparative Study of Chemical Reactivity

The divergent placement of the nitro group profoundly impacts the reactivity of the chloro substituents in nucleophilic aromatic substitution (SNAr) reactions. This is a direct consequence of the ability of the nitro group to stabilize the intermediate Meisenheimer complex through resonance.

1,2-Dichloro-4-nitrobenzene: Enhanced Reactivity at the 4-Position

In the 4-nitro isomer, the nitro group is para to one chlorine and meta to the other. The strong electron-withdrawing resonance effect of the nitro group is most pronounced at the ortho and para positions.[9] This makes the carbon atom bearing the chlorine at the 4-position highly electrophilic and susceptible to nucleophilic attack. The resulting negative charge in the Meisenheimer complex can be delocalized onto the nitro group, providing significant stabilization.

This enhanced reactivity makes the chlorine at the 4-position selectively displaceable by a variety of nucleophiles, a cornerstone of its utility in the synthesis of agrochemicals and dyes.[5] For instance, reaction with ammonia yields 2-chloro-4-nitroaniline.[5]

1,2-Dichloro-3-nitrobenzene: Steric Hindrance and Attenuated Reactivity

In the 3-nitro isomer, the nitro group is ortho to one chlorine and meta to the other. While the ortho-nitro group can also stabilize a Meisenheimer complex through resonance, its close proximity to the reaction center introduces significant steric hindrance. This "ortho effect" can impede the approach of a nucleophile, potentially slowing down the rate of substitution compared to the para-activated system.

Furthermore, the chlorine meta to the nitro group is not activated by resonance, making it significantly less reactive towards nucleophilic substitution.[10] Therefore, nucleophilic attack is expected to occur preferentially at the chlorine ortho to the nitro group, but the overall reaction rate may be slower than that of the 4-nitro isomer due to steric factors.

Caption: Comparative reactivity in nucleophilic aromatic substitution.

IV. Applications in Drug Development and Agrochemicals

The distinct reactivity profiles of these isomers dictate their applications.

• 1,2-Dichloro-4-nitrobenzene is a widely used intermediate in the synthesis of herbicides and dyes.[1] Its predictable reactivity at the 4-position allows for the straightforward introduction of various functionalities. The reduction of the nitro group to an amine provides a further handle for diversification, leading to important building blocks like 3,4-dichloroaniline.[5]

• 1,2-Dichloro-3-nitrobenzene , while less common due to its lower yield in the primary synthesis, serves as a valuable precursor for compounds where substitution is required ortho to a nitro group and meta to a chloro group. Its derivatives are found in certain classes of pharmaceuticals and specialty chemicals where this specific substitution pattern is crucial for biological activity or material properties.

V. Conclusion

The choice between 1,2-dichloro-4-nitrobenzene and 1,2-dichloro-3-nitrobenzene is a critical decision in synthetic design. The 4-nitro isomer offers the advantage of being the major product of a straightforward synthesis and exhibits predictable, high reactivity for nucleophilic substitution at the position para to the nitro group. In contrast, the 3-nitro isomer, while requiring more effort to isolate, provides access to a different substitution pattern, which may be essential for specific target molecules. The steric hindrance from the ortho-nitro group in the 3-isomer is a key consideration that will influence reaction conditions and rates. A thorough understanding of the principles outlined in this guide will empower researchers to make informed decisions, optimize their synthetic strategies, and ultimately accelerate their research and development endeavors.

References

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• American Aniline Products Inc. (1969). Process for the preparation and purification of p-nitrobenzenes. U.S.

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A Comparative Electrochemical Guide to 1,2-Dichloro-4-(3-nitrophenyl)benzene and Its Derivatives for Advanced Research Applications

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This guide presents a comprehensive electrochemical comparison of 1,2-dichloro-4-(3-nitrophenyl)benzene and a curated set of its derivatives. In the quest for novel therapeutic agents and advanced materials, a deep understanding of the electronic properties of molecular scaffolds is paramount. The 1,2-dichloro-4-(3-nitrophenyl)benzene core, a diaryl ether, presents a versatile platform for chemical modification. This document provides an in-depth analysis of how subtle changes to this core structure influence its electrochemical behavior, offering critical insights for the rational design of new molecules in drug discovery and materials science.

Given the limited direct experimental electrochemical data for 1,2-dichloro-4-(3-nitrophenyl)benzene in publicly accessible literature, this guide pioneers a comparative analysis by integrating established electrochemical principles of related nitroaromatic compounds with robust computational predictions. We will explore the electrochemical characteristics of the parent molecule alongside derivatives featuring electron-donating (amino and methoxy) and electron-withdrawing (cyano) groups. This approach provides a predictive framework for understanding structure-property relationships within this important class of compounds.

The Strategic Importance of Electrochemical Analysis

Electrochemical techniques, such as cyclic voltammetry (CV), differential pulse voltammetry (DPV), and electrochemical impedance spectroscopy (EIS), are powerful tools for elucidating the redox properties of organic molecules. For nitroaromatic compounds, these methods provide crucial information on:

• Reduction Potentials: The ease with which the nitro group accepts an electron, a key parameter in understanding their biological mechanism of action and reactivity.

• Electron Transfer Kinetics: The speed and reversibility of redox processes, which can influence reaction pathways and the stability of intermediates.

• Reaction Mechanisms: The step-by-step process of electron transfer, including the number of electrons and protons involved.

This information is invaluable for predicting the behavior of these molecules in various environments, from biological systems to electronic devices.

Comparative Analysis: Structure vs. Electrochemical Properties

To provide a meaningful comparison, we will examine the parent molecule, 1,2-dichloro-4-(3-nitrophenyl)benzene, and three derivatives designed to probe the effects of substituent electronics:

• Parent Molecule: 1,2-Dichloro-4-(3-nitrophenyl)benzene

• Derivative 1 (Electron-Donating): 5-(3,4-dichlorophenoxy)-2-nitroaniline

• Derivative 2 (Electron-Donating): 1,2-Dichloro-4-(3-methoxy-5-nitrophenoxy)benzene

• Derivative 3 (Electron-Withdrawing): 3-(3,4-dichlorophenoxy)-5-nitrobenzonitrile

The following table summarizes the predicted and expected trends in the electrochemical properties of these compounds based on the electronic nature of the substituents. The predicted reduction potentials are based on established quantitative structure-property relationship (QSPR) models and Density Functional Theory (DFT) calculations for similar nitroaromatic compounds.[1][2][3]

Compound	Substituent on Nitrophenyl Ring	Electronic Effect	Predicted First Reduction Potential (Epc1 vs. Ag/AgCl)	Expected Impact on Electron Transfer
Parent Molecule	-H	Neutral	More Negative	Baseline
Derivative 1	-NH₂	Electron-Donating	Most Negative	Slower electron transfer
Derivative 2	-OCH₃	Electron-Donating	More Negative than Parent	Slower electron transfer
Derivative 3	-CN	Electron-Withdrawing	Least Negative	Faster electron transfer

Causality Behind the Predictions:

• Electron-Donating Groups (-NH₂, -OCH₃): These groups increase the electron density on the nitrophenyl ring, making it more difficult to add an electron to the nitro group. Consequently, the reduction potential is shifted to more negative values.[4]

• Electron-Withdrawing Groups (-CN): This group decreases the electron density on the nitrophenyl ring, making the nitro group more susceptible to reduction. This results in a shift of the reduction potential to less negative (more positive) values.[5]

Experimental and Computational Methodologies

To ensure the scientific integrity of this guide, we present detailed protocols for both the experimental electrochemical analysis and the computational prediction of redox potentials.

Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene and its Derivatives

The synthesis of the parent compound and its derivatives can be achieved through established synthetic routes such as the Ullmann condensation or Suzuki-Miyaura cross-coupling reaction.[2][3][6] The Ullmann condensation, a copper-catalyzed reaction, is a classic method for forming diaryl ethers from an aryl halide and a phenol.[2][7] The Suzuki-Miyaura coupling offers a versatile palladium-catalyzed alternative for creating the biaryl linkage.[3][6]

Logical Workflow for Synthesis:

Caption: Synthetic routes to the parent compound.

Electrochemical Characterization: A Step-by-Step Protocol

The following protocols are designed to be a self-validating system for the electrochemical analysis of the target compounds.

Experimental Workflow:

Caption: Workflow for electrochemical analysis.

1. Cyclic Voltammetry (CV) Protocol: [1][8]

• Objective: To determine the reduction potentials and assess the reversibility of the electron transfer process.

• Instrumentation: A potentiostat with a three-electrode cell.[8]

• Working Electrode (WE): Glassy carbon electrode (GCE).

• Counter Electrode (CE): Platinum wire.

• Reference Electrode (RE): Silver/silver chloride (Ag/AgCl).

• Electrolyte Solution: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.[1]

• Analyte Concentration: 1 mM.

• Procedure:

  • Polish the GCE with alumina slurry, rinse with deionized water and acetone, and dry under a stream of nitrogen.

  • Assemble the three-electrode cell with the electrolyte solution.

  • Deoxygenate the solution by bubbling with high-purity nitrogen for 15 minutes. Maintain a nitrogen atmosphere over the solution during the experiment.

  • Record a background CV of the electrolyte solution.

  • Add the analyte to the cell to achieve a 1 mM concentration.

  • Record the CV by scanning the potential from an initial value (e.g., 0 V) to a negative limit (e.g., -2.0 V) and back to the initial potential at a scan rate of 100 mV/s.

  • Repeat the scan for several cycles to check for electrode fouling or product adsorption.

2. Differential Pulse Voltammetry (DPV) Protocol: [9][10]

• Objective: To obtain higher sensitivity and resolution for the determination of reduction potentials and for quantitative analysis.

• Procedure:

  • Use the same experimental setup and solution as for CV.

  • Apply a series of voltage pulses superimposed on a linear potential ramp.

  • Measure the current just before and at the end of each pulse, and plot the difference against the potential.

  • Optimize pulse amplitude, pulse width, and scan rate for the best signal-to-noise ratio.

3. Electrochemical Impedance Spectroscopy (EIS) Protocol: [7][11][12]

• Objective: To investigate the charge transfer resistance and capacitance at the electrode-solution interface.

• Procedure:

  • Use the same experimental setup and solution.

  • Apply a small amplitude AC voltage (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.1 Hz) at a specific DC potential (e.g., the peak potential determined by CV).

  • Measure the resulting current and phase shift to determine the impedance.

  • Model the impedance data using an equivalent electrical circuit to extract parameters like charge transfer resistance (Rct) and double-layer capacitance (Cdl).

Computational Prediction of Reduction Potentials

Density Functional Theory (DFT) calculations provide a powerful tool for predicting the reduction potentials of organic molecules. The B3LYP functional with the 6-31G* basis set is a commonly used and reliable method for such predictions.[3][5][13]

Computational Workflow:

Caption: Workflow for computational prediction of reduction potentials.

DFT Calculation Protocol: [5][13]

• Structure Optimization: The geometry of the neutral molecule and its corresponding radical anion are optimized using DFT with the B3LYP functional and the 6-31G* basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain the zero-point vibrational energies and thermal corrections to the Gibbs free energy.

• Gibbs Free Energy Calculation: The Gibbs free energy of the reduction half-reaction (Molecule + e⁻ → Molecule⁻) is calculated as the difference between the Gibbs free energy of the radical anion and the neutral molecule.

• Reduction Potential Calculation: The standard reduction potential (E°) is then calculated using the relationship E° = -ΔG°/nF, where n is the number of electrons transferred (n=1) and F is the Faraday constant.

Concluding Remarks for the Research Professional

This guide provides a robust framework for the comparative electrochemical analysis of 1,2-dichloro-4-(3-nitrophenyl)benzene and its derivatives. By combining established experimental protocols with validated computational methods, researchers can gain significant insights into the structure-property relationships governing the redox behavior of this important class of molecules. The provided methodologies are designed to be both comprehensive and adaptable, empowering scientists in their efforts to design and synthesize novel compounds with tailored electronic properties for a wide range of applications in drug development and materials science. The predictive nature of this comparative approach, in the absence of direct experimental data for the parent compound, serves as a powerful tool for hypothesis-driven research and the efficient allocation of synthetic and analytical resources.

References

• Al-Masum, M. (2005). Synthesis of 2-nitro- and 2,2'-dinitrobiphenyls by means of the suzuki cross-coupling reaction. The Journal of Organic Chemistry, 70(23), 9591–9594.
• Baran, P., et al. (2018). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (132), 56923.
• Scully, J. R. (1986). Electrochemical Impedance Spectroscopy for Evaluation of Organic Coating Deterioration and under Film Corrosion -- A State of the Art Technical Review. David W. Taylor Naval Ship Research and Development Center.
• Ullmann, F. (1903). Ueber eine neue Bildungsweise von Phenyläthern. Berichte der deutschen chemischen Gesellschaft, 36(2), 2382-2384.
• Salter-Blanc, A. J., et al. (2015). Predicting Reduction Rates of Energetic Nitroaromatic Compounds Using Calculated One-Electron Reduction Potentials. Environmental Science & Technology, 49(6), 3496–3504.
• Mansfeld, F. (1990). Electrochemical impedance spectroscopy (EIS) as a new tool for investigating corrosion protection by polymer coatings. Journal of Applied Electrochemistry, 20(5), 657-669.
• Wang, J. (2000). Analytical Electrochemistry (2nd ed.). Wiley-VCH.
• Shamekhi, S., et al. (2011). Reduction potentials of para-substituted nitrobenzenes-an infrared, nuclear magnetic resonance, and density functional theory study. Journal of Physical Organic Chemistry, 24(10), 945-953.
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• Zuman, P. (1967). Substituent Effects in Organic Polarography. Springer.
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• Elgrishi, N., et al. (2018). A Practical Beginner’s Guide to Cyclic Voltammetry.
• Heinze, J. (1984). Cyclic Voltammetry—"The Electrochemical Spectroscopy". Angewandte Chemie International Edition in English, 23(11), 831-847.
• Compton, R. G., & Banks, C. E. (2010). Understanding Voltammetry. World Scientific.
• Evleth, E. M., & Fucaloro, A. F. (1987). A computational and experimental study of the substituent effect on the half-wave reduction potentials of substituted nitrobenzenes. The Journal of Physical Chemistry, 91(6), 1544–1548.
• Mabbott, G. A. (1983). An Introduction to Cyclic Voltammetry.
• Zuman, P. (1985). Effects of molecular structure on the half-wave potentials of organic compounds. In Electroanalytical Chemistry (Vol. 14, pp. 1-277). Marcel Dekker.
• Rieger, P. H. (1987). Electrochemistry. Prentice-Hall.
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Benchmarking the synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene against other methods

A Comparative Guide to the Synthesis of 1,2-Dichloro-4-(3-nitrophenyl)benzene

Abstract

This technical guide presents a comparative benchmark of synthetic methodologies for producing 1,2-dichloro-4-(3-nitrophenyl)benzene, a key building block in medicinal chemistry and materials science. We critically evaluate a state-of-the-art Suzuki-Miyaura cross-coupling reaction against a traditional Sandmeyer approach and a direct C-H arylation method. The comparison focuses on key performance indicators including reaction yield, purity, operational complexity, safety, and scalability. This document provides researchers, chemists, and process development professionals with data-driven insights to select the most efficient and robust synthetic route for their specific applications.

Introduction: The Significance of 1,2-Dichloro-4-(3-nitrophenyl)benzene

The biaryl scaffold is a privileged motif in modern chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and organic electronic materials. 1,2-Dichloro-4-(3-nitrophenyl)benzene, with its distinct functional groups, serves as a versatile intermediate for further molecular elaboration. The dichloro substitution pattern allows for selective functionalization, while the nitro group can be readily transformed into other functionalities, such as an amine, enabling a diverse range of subsequent chemical transformations.

The efficiency, reliability, and cost-effectiveness of the synthesis of this building block are paramount. An optimized synthesis can significantly impact the economic viability and timeline of a multi-step research or manufacturing campaign. This guide aims to provide a clear, objective comparison of viable synthetic strategies to inform this critical decision-making process.

Overview of Synthetic Strategies

We will benchmark three distinct and representative synthetic strategies for the preparation of 1,2-dichloro-4-(3-nitrophenyl)benzene:

• Method A: The Benchmarked Suzuki-Miyaura Cross-Coupling. A modern, palladium-catalyzed reaction that has become a cornerstone of C-C bond formation due to its high functional group tolerance and generally high yields.[1][2]

• Method B: The Classical Sandmeyer Reaction Pathway. A traditional method involving the transformation of an aromatic amine via a diazonium salt, which remains a workhorse in organic synthesis for the introduction of various functionalities, including halogens.[3][4][5]

• Method C: Direct C-H Arylation. An emerging and atom-economical approach that avoids the pre-functionalization of one of the coupling partners, offering a more streamlined synthetic route.[6]

Experimental Protocols & Methodologies

Method A: Benchmarked Suzuki-Miyaura Cross-Coupling

This method represents the current state-of-the-art for this transformation, offering high efficiency and selectivity. The choice of a palladium catalyst and a suitable phosphine ligand is critical for achieving high yields, especially when using less reactive aryl chlorides.[7]

Reaction Scheme: (1,2-dichloro-4-iodobenzene) + (3-nitrophenylboronic acid) --[Pd Catalyst, Base]--> 1,2-dichloro-4-(3-nitrophenyl)benzene

Detailed Protocol:

• Vessel Preparation: To a dry, 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 1,2-dichloro-4-iodobenzene (1.0 eq.), 3-nitrophenylboronic acid (1.1 eq.), and potassium carbonate (K₂CO₃, 2.0 eq.).

• Inerting: Evacuate the flask and backfill with dry argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst & Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq.).

• Solvent Addition: Add a degassed solvent mixture. A common system is a biphasic mixture of toluene and water (e.g., 4:1 v/v).

• Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically 6-12 hours).

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the final product.

Method B: Classical Sandmeyer Reaction Pathway

This multi-step classical approach relies on the formation of a diazonium salt from 3,4-dichloroaniline, followed by a copper-catalyzed reaction. While robust, it involves handling potentially unstable diazonium intermediates.[8][9]

Reaction Scheme: (3,4-dichloroaniline) --[NaNO₂, HCl]--> (3,4-dichlorobenzenediazonium chloride) --[CuCl]--> (1,2-dichloro-4-(3-nitrophenyl)benzene) - This is a simplified representation of a more complex process involving coupling. A more accurate representation involves the Sandmeyer reaction to produce a halogenated intermediate which is then coupled. For this specific target, a more direct route is often preferred. A plausible Sandmeyer-based approach would involve preparing m-chloronitrobenzene via a Sandmeyer reaction from m-nitroaniline, followed by a subsequent chlorination step.[10][11]

Generalized Protocol Steps:

• Diazotization: Dissolve 3,4-dichloroaniline in a mixture of hydrochloric acid and water. Cool the solution to 0-5 °C in an ice bath. Add a solution of sodium nitrite (NaNO₂) in water dropwise, maintaining the low temperature.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride (CuCl) in hydrochloric acid. Add the cold diazonium salt solution slowly to the CuCl solution. Nitrogen gas evolution will be observed.

• Coupling Step: The resulting chlorinated intermediate would then need to be coupled with a suitable 3-nitrophenyl derivative, likely through a metal-catalyzed cross-coupling reaction, adding steps and complexity compared to Method A.

Method C: Direct C-H Arylation

This method is synthetically attractive due to its atom economy, directly coupling 1,2-dichlorobenzene with a 3-nitrophenyl halide. However, controlling regioselectivity on the dichlorobenzene ring can be a significant challenge.

Reaction Scheme: (1,2-dichlorobenzene) + (1-bromo-3-nitrobenzene) --[Pd Catalyst, Ligand, Base]--> 1,2-dichloro-4-(3-nitrophenyl)benzene

Generalized Protocol Steps:

• Reagent Loading: In a pressure-rated vessel, combine 1-bromo-3-nitrobenzene (1.0 eq.), a palladium catalyst (e.g., Pd(OAc)₂), a suitable ligand (often a bulky phosphine or N-heterocyclic carbene), and a base (e.g., potassium carbonate).

• Solvent and Substrate: Add 1,2-dichlorobenzene, which often serves as both the substrate and the solvent (used in large excess).

• Reaction Conditions: Seal the vessel and heat to a high temperature (typically >120 °C) for an extended period (12-24 hours).

• Workup and Purification: After cooling, the excess dichlorobenzene is removed under vacuum. The residue is then subjected to standard extractive workup and chromatographic purification. A significant challenge is the separation of the desired product from isomeric byproducts.

Data-Driven Benchmarking & Comparative Analysis

The selection of a synthetic method is a multi-faceted decision. The following table summarizes the key performance indicators for each approach, based on typical literature-reported outcomes.

Metric	Method A (Suzuki-Miyaura)	Method B (Sandmeyer Pathway)	Method C (Direct C-H Arylation)
Typical Yield	85-95%	40-60% (multi-step)	50-70% (often with isomers)
Purity (Post-Chroma.)	>98%	>97%	Variable, depends on isomer separation
Reaction Steps	1 (from pre-functionalized materials)	2-3 steps	1
Reaction Time	6-12 hours	12-24 hours (total)	12-24 hours
Operational Complexity	Moderate (requires inert atmosphere)	High (diazonium salt handling)	High (high temp/pressure, isomer separation)
Scalability	High	Moderate	Low to Moderate
Key Advantage	High Yield & Selectivity	Uses cheap starting materials	High Atom Economy
Key Disadvantage	Cost of boronic acids & catalysts	Lower overall yield, safety concerns	Poor regioselectivity, harsh conditions

In-Depth Discussion

Method A (Suzuki-Miyaura) stands out as the superior choice for most research and development applications. Its primary strengths are high yield and predictability. The Suzuki-Miyaura reaction is well-understood, and a vast array of catalysts and conditions have been reported, allowing for fine-tuning and optimization.[1][12] The commercial availability of a wide range of boronic acids further enhances its utility.[13] The main drawback is the cost of the palladium catalyst and boronic acid precursors, although catalyst loading can often be minimized on a larger scale.

Method B (Sandmeyer Pathway) , while historically significant, is less efficient for this specific target. The multi-step nature of the process inherently lowers the overall yield. Furthermore, the handling of diazonium salts requires stringent temperature control as they can be explosive.[5][14] This method's primary advantage lies in the low cost of the initial starting materials, such as anilines. However, for a complex target like 1,2-dichloro-4-(3-nitrophenyl)benzene, the lower efficiency and increased safety risks make it less attractive than modern cross-coupling methods.

Method C (Direct C-H Arylation) represents the cutting edge of synthetic efficiency in terms of atom economy.[6] By avoiding the need to synthesize a pre-functionalized coupling partner (like a boronic acid), it offers a more direct route. However, the current state of the technology presents significant challenges. The primary issue is controlling regioselectivity when multiple C-H bonds are available for activation, as is the case with 1,2-dichlorobenzene. This often leads to mixtures of isomers that are difficult to separate, lowering the effective yield of the desired product. The harsh reaction conditions (high temperatures) can also limit its applicability for substrates with sensitive functional groups.

Visualization of Workflows

General Experimental Workflow

The following diagram illustrates the typical laboratory workflow for the benchmarked Suzuki-Miyaura cross-coupling reaction.

Caption: Standard laboratory workflow for the Suzuki-Miyaura cross-coupling.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The efficiency of Method A is rooted in its well-defined catalytic cycle.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

Conclusion and Recommendation

Based on a comprehensive review of synthetic strategies, the Suzuki-Miyaura cross-coupling (Method A) is the recommended method for the synthesis of 1,2-dichloro-4-(3-nitrophenyl)benzene for the majority of laboratory and scale-up applications. It offers a superior combination of high yield, high purity, operational simplicity, and scalability when compared to the classical Sandmeyer pathway and the current capabilities of direct C-H arylation.

While direct C-H arylation holds promise for future, more sustainable chemical manufacturing, the challenges associated with regioselectivity and harsh reaction conditions currently limit its practical applicability for this specific target. The Sandmeyer reaction, although cost-effective in terms of raw materials, is hampered by lower overall yields and significant safety considerations. Therefore, for researchers and drug development professionals requiring reliable and efficient access to 1,2-dichloro-4-(3-nitrophenyl)benzene, the Suzuki-Miyaura cross-coupling represents the most robust and validated synthetic approach.

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• Chung, K. H., So, C. M., Wong, S. M., et al. (2012). Buchwald–Hartwig Amination of Aryl Chlorides Catalyzed by Easily Accessible Benzimidazolyl Phosphine-Pd Complexes. Synlett, 23(08), 1181-1186. [Link]

• HKMU Scholars. Buchwald-Hartwig amination of aryl chlorides catalyzed by easily accessible benzimidazolyl phosphine-Pd complexes. [Link]

• Zheng, D. Z., Xiong, H. G., Song, A. X., et al. (2022). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. RSC Advances, 12(10), 6043-6048. [Link]

• Zahoor, A. F., Naheed, N., & Parveen, B. (2018). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 15(12), 2635-2667. [Link]

• ResearchGate. The Ullmann Ether Condensation. [Link]

• Kar, S. S., & Ramajayam, R. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Catalysts, 10(9), 1013. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• Camacho-Guzmán, A., & Ríos-Guerra, M. (2003). An Ullmann type diaryl ether synthesis using thallium derivatives as both aryl components. Revista de la Sociedad Química de México, 47(3), 229-232. [Link]

• Wikipedia. Ullmann condensation. [Link]

• GeeksforGeeks. (2024). Sandmeyer Reaction. [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

• Khan Academy. (2024). Sandmeyer reaction| Haloalkanes and Haloarenes | Grade 12 | Chemistry. [Link]

• Barnardo, B., Barton, B., & Caira, E. (2024). Alternative separation strategy for o-/p-dichlorobenzene mixtures through supramolecular chemistry protocols. CrystEngComm, 26(34), 5433-5441. [Link]

• Quora. How could diagram m-dichlorobenzene be synthesized from benzene by providing all the necessary reagents?. [Link]

• National Institutes of Health. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. [Link]

• Fagnou, K. (2007). C-H Activation. Topics in Current Chemistry, 292, 31-52. [Link]

• YouTube. (2021). 1,3-dichlorobenzene synthesis. [Link]

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• PubChem. 1,2-Dichloro-4-nitrobenzene. [Link]

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• Beilstein Journal of Organic Chemistry. (2021). A visible-light-induced, metal-free bis-arylation of 2,5-dichlorobenzoquinone. [Link]

• Patsnap Eureka. O-dichlorobenzene synthesizing method. [Link]

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• Myers, A. (2009). The Suzuki Reaction. Chem 115. [Link]

• Organometallics. (2011). Direct C5-Arylation Reaction between Imidazoles and Aryl Chlorides Catalyzed by Palladium Complexes with Phosphines and N-Heterocyclic Carbenes. [Link]

• Google Patents. (1954).
• Google Patents. (1959).

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• Google Patents. (1969).

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for 1,2-Dichloro-4-(3-nitrophenyl)benzene Characterization

Introduction: The Imperative for Rigorous Characterization

In the landscape of pharmaceutical development, the unambiguous characterization of any chemical entity is the bedrock of safety, efficacy, and regulatory compliance. The subject of this guide, 1,2-Dichloro-4-(3-nitrophenyl)benzene, is a complex molecule featuring a dichlorinated phenyl ring linked to a nitrophenyl moiety. Such a structure is common in the synthesis of active pharmaceutical ingredients (APIs), where it may serve as a key intermediate or appear as a process-related impurity. Its precise identification, quantification, and purity assessment are non-negotiable.

This guide eschews a simplistic, one-size-fits-all template. Instead, it presents a holistic, field-proven strategy for the cross-validation of multiple, orthogonal analytical techniques. Our objective is not merely to present disparate data points but to weave them into a cohesive and irrefutable analytical narrative. We will explore the "why" behind each methodological choice, demonstrating how a multi-technique approach provides a self-validating system of checks and balances, ensuring the highest degree of scientific integrity and trustworthiness. The framework for this validation is built upon the principles outlined by the International Council for Harmonisation (ICH), particularly the Q2(R2) guideline on the validation of analytical procedures, which is essential for regulatory submissions.[1][2][3][4]

The Cross-Validation Workflow: A Triangulation Approach

The core principle of cross-validation is to analyze a single sample using multiple techniques that rely on different physicochemical principles.[5][6] When orthogonal methods yield concordant results, it exponentially increases confidence in the data's accuracy and reliability. This process is critical when transferring a method between laboratories or confirming results in a regulated environment.[5][7][8] Our strategy for 1,2-Dichloro-4-(3-nitrophenyl)benzene integrates chromatographic separation for purity, mass spectrometry for mass confirmation, and spectroscopic methods for structural identity.

Caption: A workflow diagram illustrating the triangulation of orthogonal analytical techniques for comprehensive characterization.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Purity and Assay

Expertise & Rationale: HPLC is the workhorse for purity assessment and assay determination in pharmaceutical analysis due to its high resolution, sensitivity, and reproducibility. For a molecule like 1,2-Dichloro-4-(3-nitrophenyl)benzene, a reversed-phase (RP-HPLC) method is the logical starting point. The non-polar nature of the dual chlorinated and nitrated benzene rings lends itself well to retention on a C18 or Phenyl-Hexyl stationary phase.[9] The UV-active nitro- and phenyl groups provide strong chromophores, enabling sensitive detection using a photodiode array (PDA) or UV detector.

Experimental Protocol: RP-HPLC Method

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size). The phenyl stationary phase provides beneficial π-π interactions with the aromatic rings of the analyte, offering alternative selectivity to a standard C18 column.[9]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Chromatographic Conditions:

  • Elution: Isocratic

  • Composition: 60% Solvent B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Sample Preparation:

  • Prepare a stock solution of the reference standard and sample at 1.0 mg/mL in acetonitrile.

  • Dilute to a working concentration of 0.1 mg/mL with the mobile phase.

Data Presentation: HPLC Method Validation Summary

The method's performance must be rigorously validated according to ICH Q2(R2) guidelines to demonstrate its fitness for purpose.[3][10][11]

Validation Parameter	Acceptance Criterion	Hypothetical Result	Comment
Specificity	No interference at analyte retention time	Peak pure, baseline resolved	Method is selective for the analyte.
Linearity (R²)	≥ 0.999	0.9998	Excellent linear response across the range.
Range	80-120% of test concentration	0.08 - 0.12 mg/mL	Method is reliable within this range.[3]
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%	High degree of accuracy.
Precision (%RSD)	Repeatability: ≤ 2.0%	0.8%	Method is highly precise.[10]
LOD (Limit of Detection)	Signal-to-Noise ≥ 3:1	0.1 µg/mL	High sensitivity.
LOQ (Limit of Quantitation)	Signal-to-Noise ≥ 10:1	0.3 µg/mL	Capable of quantifying trace impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): Orthogonal Separation and Impurity Identification

Expertise & Rationale: GC-MS serves two critical functions: it provides an orthogonal separation mechanism to HPLC and delivers unequivocal mass data for structural confirmation and impurity identification. Given the analyte's thermal stability and volatility, GC is a suitable technique. The electron capture detector (ECD) is highly sensitive to halogenated and nitroaromatic compounds, making it ideal for trace analysis, while a mass spectrometer provides definitive identification.[12][13][14]

Experimental Protocol: GC-MS Method

• Instrumentation: GC system coupled to a Mass Spectrometer (e.g., single quadrupole or TOF).

• Column: Low-bleed capillary column suitable for semi-volatile aromatic compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• GC Conditions:

  • Inlet Temperature: 280°C (Splitless mode)

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Scan Range: 50 - 450 m/z

• Sample Preparation: Prepare a 100 µg/mL solution of the sample in a suitable solvent like Toluene or Dichloromethane.

Data Presentation: Expected GC-MS Findings

Parameter	Expected Result	Interpretation
Retention Time	A single major peak corresponding to the analyte.	Consistent retention time confirms analyte identity under GC conditions.
Molecular Ion (M⁺)	Peak at m/z corresponding to the molecular weight of C₁₂H₇Cl₂NO₂ (267.0 g/mol ).	Confirms the molecular weight of the main component.
Isotope Pattern	Characteristic pattern for two chlorine atoms (M, M+2, M+4).	Confirms the presence of two chlorine atoms in the molecule.
Fragmentation Pattern	Predictable fragments from the loss of NO₂, Cl, etc.	Provides a structural fingerprint that can be compared to library spectra or theoretical fragmentation.
Impurity Profile	Detection of any volatile impurities (e.g., residual solvents, starting materials like 1,2-dichlorobenzene).	Identifies and helps quantify volatile and semi-volatile impurities not seen by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structural Elucidation

Expertise & Rationale: While chromatography provides purity data, it offers no information about the covalent structure. NMR is the gold standard for unambiguous structural determination. Both ¹H and ¹³C NMR are required. The ¹H NMR spectrum will reveal the number of unique protons, their chemical environments, and their coupling relationships, while the ¹³C NMR will show the number of unique carbon atoms.[15] For 1,2-Dichloro-4-(3-nitrophenyl)benzene, the complex splitting patterns of the aromatic protons are highly diagnostic.

Experimental Protocol: NMR Analysis

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Experiments to Perform:

  • ¹H NMR: Standard proton experiment.

  • ¹³C NMR: Proton-decoupled carbon experiment.

  • (Optional) 2D NMR: COSY (proton-proton correlation) and HSQC (proton-carbon correlation) to resolve complex spin systems and assign signals definitively.

Data Presentation: Predicted NMR Spectral Features

Nucleus	Predicted Chemical Shift (δ) Range (ppm)	Splitting Pattern	Interpretation
¹H	7.5 - 8.5	Complex multiplets (doublets, triplets of doublets, etc.)	The distinct electronic environments of the 7 aromatic protons will produce a unique, diagnostic fingerprint. Protons adjacent to the nitro group will be the most downfield.
¹³C	120 - 150	12 distinct signals (assuming no coincidental overlap)	Confirms the presence of 12 unique carbon atoms in the aromatic rings. Carbons attached to Cl and the nitro group will have characteristic shifts.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Rationale: FT-IR is a rapid and powerful technique for confirming the presence of key functional groups. It serves as a quick identity check and complements the structural data from NMR. For this molecule, the characteristic stretching vibrations of the nitro (N-O) and chloro-aromatic (C-Cl) bonds are of primary interest.

Experimental Protocol: FT-IR Analysis

• Instrumentation: FT-IR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum, typically over the range of 4000 - 400 cm⁻¹.

Data Presentation: Key IR Absorptions

Functional Group	Characteristic Absorption Range (cm⁻¹)	Vibration Mode
Aromatic C-H	3100 - 3000	C-H Stretch[16][17]
Aromatic C=C	1600 - 1400	C=C In-ring Stretch[16][17]
Aromatic Nitro (NO₂) **	1550 - 1475	Asymmetric N-O Stretch [18][19]
Aromatic Nitro (NO₂) **	1360 - 1290	Symmetric N-O Stretch [18][19]
Aromatic C-Cl	1100 - 1000	C-Cl Stretch

The presence of strong bands in the highlighted regions provides definitive evidence for the nitro and chloro functional groups, confirming the compound's class.

Data Triangulation and Consolidated Characterization

The true power of this guide lies not in the individual techniques but in their synergy. A consolidated report would conclude the following:

• Identity: Confirmed. The molecular weight from GC-MS matches the theoretical mass. The covalent bond structure is unequivocally confirmed by ¹H and ¹³C NMR . The presence of key functional groups (NO₂, C-Cl) is verified by FT-IR .

• Purity: Quantified. HPLC provides a precise purity value (e.g., 99.8% by peak area). GC-MS provides an orthogonal purity assessment and identifies any volatile impurities that might be missed by HPLC.

• Assay: Determined. The HPLC method, when run against a certified reference standard, can be used to determine the exact potency or assay of the material.

This multi-faceted approach creates a self-validating system. An unexpected result in one technique (e.g., a low purity value by HPLC) would trigger a deeper investigation using the others (e.g., impurity identification by GC-MS and NMR) to determine the root cause. This rigorous cross-validation is essential for meeting the stringent requirements of regulatory bodies like the FDA.[20][21][22][23]

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The Positional Isomerism of Dichloronitrophenyl Substituents: A Guiding Compass for Mesomorphic Behavior

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of liquid crystal design, the subtle art of substituent placement on a molecular core can dramatically orchestrate the material's self-assembly and resulting mesomorphic properties. This guide delves into the critical influence of positional isomerism of chloro and nitro groups on a phenylbenzene core, offering a comprehensive comparison of how these seemingly minor structural alterations dictate the emergence, stability, and nature of liquid crystalline phases. While direct experimental data on dichloronitrophenylbenzene-based liquid crystals remains nascent, this guide synthesizes established principles from analogous systems to provide a predictive framework and detailed experimental protocols for the rational design of novel mesogenic materials.

The inherent polarity and steric hindrance introduced by chloro and nitro substituents significantly impact intermolecular interactions, which are the cornerstone of liquid crystal formation.[1][2] The electron-withdrawing nature of both chlorine and the nitro group can influence the molecule's dipole moment and polarizability, key factors in determining the stability of nematic and smectic phases.[3][4] Furthermore, the position of these substituents dictates the overall molecular geometry, affecting its linearity and ability to pack efficiently in the ordered, fluid states characteristic of mesophases.

The Causality Behind Experimental Choices: A Predictive Framework

The journey to designing a liquid crystalline material with desired properties begins with a fundamental understanding of structure-property relationships.[5] For dichloronitrophenylbenzene derivatives, the interplay between the two chloro atoms and the nitro group creates a complex energetic landscape that governs molecular packing.

Key Predictive Principles:

• Molecular Shape and Anisotropy: A linear, elongated molecular shape is a prerequisite for the formation of calamitic (rod-like) liquid crystal phases.[6] Substituent positions that maintain or enhance this linearity are more likely to yield mesogenic compounds. Conversely, substitution patterns that introduce significant kinks or asymmetry can disrupt the necessary anisotropic packing.

• Dipole Moments and Polarizability: The strong dipole moments associated with the C-Cl and C-NO2 bonds are critical. The vector sum of these individual bond dipoles determines the overall molecular dipole. Symmetrical substitution can lead to a cancellation of dipoles, potentially diminishing the intermolecular forces required for mesophase formation. Asymmetrical substitution, on the other hand, can result in a large net dipole, which can stabilize polar smectic phases.[3]

• Steric Effects: The size of the chloro and nitro groups introduces steric hindrance that can influence the proximity of molecular packing. Ortho-substitutions, for instance, can force a twist in the biphenyl core, disrupting planarity and potentially lowering the clearing point (the temperature at which the liquid crystal transitions to an isotropic liquid).[7]

• Intermolecular Interactions: Halogen bonding, a non-covalent interaction involving the electrophilic region of a halogen atom, can play a significant role in the self-assembly of chlorinated liquid crystals.[1][8] The position of the chlorine atoms will influence their ability to participate in such interactions. Similarly, the nitro group can act as a halogen bond acceptor.[8][9]

Visualizing the Isomeric Landscape

To conceptualize the impact of substituent position, we can represent the different isomers of dichloronitrophenylbenzene and their potential for mesomorphism.

Figure 1. Predicted mesomorphic propensity of dichloronitrophenylbenzene isomers.

This diagram illustrates the predicted likelihood of observing liquid crystalline behavior for different isomers based on general structure-property relationships. Isomers with substitution patterns that promote linearity and a significant dipole moment are predicted to have a higher propensity for mesomorphism.

Comparative Analysis of Isomeric Effects

To systematically investigate the influence of substituent position, a homologous series of esters or cinnamates derived from each dichloronitrophenol isomer should be synthesized and characterized. The addition of a flexible alkyl or alkoxy chain is crucial for inducing mesomorphism.[10]

Table 1: Hypothetical Comparison of Mesomorphic Properties for a Homologous Series of 4'-(n-alkoxy)biphenyl-4-carboxylates Derived from Dichloronitrophenols

Dichloronitrophenol Isomer	Predicted Molecular Geometry	Expected Predominant Mesophase	Predicted Transition Temperatures (Clearing Point, °C)	Rationale
2,3-dichloro-4-nitrophenol	Moderately non-linear	Nematic, Smectic A	Moderate	The ortho-dichloro substitution may induce some non-planarity, potentially lowering clearing points. The nitro group at the 4-position contributes to the overall dipole moment.
2,4-dichloro-6-nitrophenol	Linear	Nematic, Smectic A	High	The para-arrangement of the chloro and nitro groups relative to the ester linkage promotes a linear molecular shape, favoring stable mesophase formation.
2,5-dichloro-4-nitrophenol	Linear	Nematic, Smectic A	High	Similar to the 2,4-dichloro isomer, this substitution pattern maintains molecular linearity, which is conducive to liquid crystal phases.
2,6-dichloro-4-nitrophenol	Highly non-linear	Isotropic or monotropic nematic	Low to non-mesomorphic	The bulky ortho-chloro substituents are expected to cause significant steric hindrance, severely disrupting molecular packing and inhibiting mesophase formation.
3,4-dichloro-6-nitrophenol	Linear	Nematic, Smectic A	High	The substituents are positioned to maintain a relatively linear molecular shape, and the combined dipole moments should favor stable mesophases.
3,5-dichloro-4-nitrophenol	Moderately non-linear	Nematic	Moderate	The symmetrical arrangement of the chloro atoms may lead to a partial cancellation of their dipole contributions, potentially resulting in a less stable nematic phase compared to asymmetrically substituted isomers.

Note: The predicted properties in this table are based on established structure-property relationships in liquid crystals and require experimental verification.

Experimental Protocols: A Self-Validating System

To empirically validate these predictions, a systematic synthesis and characterization workflow is essential.

Part 1: Synthesis of Dichloronitrophenylbenzene Derivatives

The synthesis of liquid crystal molecules based on a dichloronitrophenyl core would typically involve a multi-step process. The following is a generalized protocol for the synthesis of a 4'-(n-alkoxy)biphenyl-4-carboxylate ester of a dichloronitrophenol.

Workflow for Synthesis and Characterization

Figure 2. Experimental workflow for synthesis and analysis.

Step-by-Step Methodology:

• Esterification:

  • Reactants: A specific isomer of dichloronitrophenol, 4'-(n-alkoxy)biphenyl-4-carboxylic acid, and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) with a catalytic amount of 4-dimethylaminopyridine (DMAP).

  • Solvent: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

  • Procedure: Dissolve the dichloronitrophenol and the carboxylic acid in the solvent. Cool the solution to 0 °C in an ice bath. Add DMAP followed by the dropwise addition of a solution of DCC in the same solvent. Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Causality: The DCC/DMAP coupling system is a highly efficient method for forming ester bonds under mild conditions, minimizing side reactions. The alkoxy chain on the biphenyl unit is a common feature in calamitic liquid crystals, providing the necessary flexibility to promote mesophase formation.[11]

• Work-up and Purification:

  • Procedure: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate successively with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel followed by recrystallization from a suitable solvent system (e.g., ethanol/hexane).

  • Causality: A thorough purification is critical as even small amounts of impurities can significantly depress clearing points and disrupt the liquid crystalline ordering.

Part 2: Characterization of Mesomorphic Properties

• Polarized Optical Microscopy (POM):

  • Procedure: Place a small sample of the purified compound on a glass slide and cover with a coverslip. Heat the sample on a hot stage while observing it through a polarized light microscope. Note the temperatures at which phase transitions occur and identify the textures of the mesophases.

  • Causality: POM is the primary tool for identifying liquid crystal phases.[12] Different phases (e.g., nematic, smectic A, smectic C) exhibit characteristic optical textures that arise from the interaction of polarized light with the anisotropically oriented molecules.[13][14]

• Differential Scanning Calorimetry (DSC):

  • Procedure: Accurately weigh a small amount of the sample (2-5 mg) into an aluminum pan. Heat and cool the sample at a controlled rate (e.g., 10 °C/min) in a DSC instrument.

  • Causality: DSC provides quantitative data on the transition temperatures and the enthalpy changes associated with each phase transition.[12] First-order transitions, such as melting and some smectic-smectic transitions, will show sharp endothermic peaks on heating, while second-order transitions, like the nematic-isotropic transition, will have smaller enthalpy changes.

Conclusion and Future Directions

The strategic placement of chloro and nitro substituents on a phenylbenzene core offers a powerful tool for tuning the mesomorphic properties of the resulting materials. By understanding the interplay of molecular shape, dipole moments, and steric effects, researchers can rationally design novel liquid crystals with tailored properties. The experimental protocols outlined in this guide provide a robust framework for the synthesis and characterization of these compounds. Future work should focus on the systematic synthesis of the proposed homologous series to generate empirical data that can validate and refine the predictive models. Such studies will not only expand the library of known liquid crystalline materials but also deepen our fundamental understanding of the intricate structure-property relationships that govern the fascinating world of mesophases.

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• Al-Hamdani, A. A. H., & Co-workers. (2022). Polymorphic Phases of Supramolecular Liquid Crystal Complexes Laterally Substituted with Chlorine. MDPI.
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A Comparative Guide to Intermolecular Interactions in Dichloronitrobenzene Analogs via Hirshfeld Surface Analysis

For researchers, medicinal chemists, and material scientists, a profound understanding of intermolecular interactions is paramount for predicting and engineering the solid-state properties of molecular crystals. Hirshfeld surface analysis has emerged as a powerful tool for visualizing and quantifying these non-covalent interactions, offering critical insights into crystal packing, polymorphism, and stability. This guide provides a comparative analysis of dichloronitrobenzene analogs, leveraging Hirshfeld surface analysis to elucidate the subtle yet significant influence of substituent positioning on supramolecular architecture.

The Rationale: Why Hirshfeld Surface Analysis?

In the realm of crystal engineering and drug design, the arrangement of molecules in a crystal lattice dictates crucial physicochemical properties such as solubility, dissolution rate, and bioavailability. Hirshfeld surface analysis offers a unique and intuitive way to explore these arrangements. By partitioning the crystal space into regions where the electron distribution of a promolecule dominates that of the procrystal, a surface is generated that encapsulates the molecule. This surface can then be color-mapped with various properties, most notably the normalized contact distance (dnorm), which highlights regions of significant intermolecular contacts.

Red regions on the dnorm surface indicate contacts shorter than the van der Waals radii, signifying strong interactions like hydrogen bonds. White regions represent contacts at the van der Waals separation, while blue regions denote longer contacts. Accompanying the 3D Hirshfeld surface is the 2D fingerprint plot, a histogram of the distances from the surface to the nearest nucleus inside (di) and outside (de) the surface. This plot provides a quantitative summary of the types and relative abundance of intermolecular interactions.

Comparative Analysis of Dichloronitrobenzene Analogs

To illustrate the utility of Hirshfeld surface analysis, we will compare two isomeric analogs: (E)-1-(2,6-dichlorophenyl)-2-(2-nitrobenzylidene)hydrazine (Analog A) and (E)-1-(2,6-dichlorophenyl)-2-(3-nitrobenzylidene)hydrazine (Analog B)[1][2]. These compounds serve as excellent models as they both contain dichlorophenyl and nitrophenyl moieties, with the only difference being the position of the nitro group on the benzylidene ring.

Analog A: (E)-1-(2,6-dichlorophenyl)-2-(2-nitrobenzylidene)hydrazine

In this isomer, the nitro group is in the ortho position. The crystal packing is significantly influenced by a variety of intermolecular interactions.

• Key Interactions: The Hirshfeld surface analysis reveals that the most significant contributions to the crystal packing are from H···H (23.0%), O···H/H···O (20.1%), Cl···H/H···Cl (19.0%), C···C (11.2%), and C···H/H···C (8.0%) interactions[2].

• dnorm Surface: The dnorm surface of Analog A shows distinct red spots corresponding to C—H···O and C—H···Cl interactions[2]. The presence of these strong interactions plays a crucial role in the stabilization of the crystal lattice.

• Fingerprint Plot: The 2D fingerprint plot for Analog A exhibits characteristic spikes and wings that correspond to the aforementioned interactions. The prominent wings for O···H/H···O contacts underscore the importance of hydrogen bonding in the crystal structure.

• π-π Stacking: The shape index plot for Analog A indicates the presence of face-to-face π–π stacking interactions between the 2,6-dichlorophenyl ring and the nitro-substituted benzene ring[2]. These interactions contribute to the overall stability of the crystal packing.

Analog B: (E)-1-(2,6-dichlorophenyl)-2-(3-nitrobenzylidene)hydrazine

Shifting the nitro group to the meta position, as in Analog B, leads to a notable change in the intermolecular interaction landscape.

• Key Interactions: For Analog B, the Hirshfeld surface analysis shows a different distribution of contributing interactions: H···H (22.1%), Cl···H/H···Cl (20.5%), O···H/H···O (19.7%), C···C (11.1%), and C···H/H···C (8.3%)[1].

• dnorm Surface: Similar to Analog A, the dnorm surface of Analog B displays red spots indicating N—H···O, C—H···O, and C—H···Cl interactions[1]. The specific arrangement and intensity of these spots, however, differ due to the altered geometry of the molecule.

• Fingerprint Plot: The fingerprint plot of Analog B reflects the subtle shifts in interaction percentages. While the overall types of interactions are similar to Analog A, their relative contributions are altered, highlighting the sensitivity of crystal packing to substituent position.

• π-π Stacking: Analog B also exhibits face-to-face π–π stacking interactions, which are visualized through the characteristic adjacent red and blue triangles on the shape index plot[1].

Interaction Type	Analog A (2-nitro) Contribution (%)[2]	Analog B (3-nitro) Contribution (%)[1]
H···H	23.0	22.1
O···H/H···O	20.1	19.7
Cl···H/H···Cl	19.0	20.5
C···C	11.2	11.1
C···H/H···C	8.0	8.3

Table 1. Comparison of the percentage contributions of the most significant intermolecular contacts to the Hirshfeld surface for Analog A and Analog B.

This comparative data underscores that even a seemingly minor positional change of a functional group can lead to measurable differences in the intermolecular interaction energies and, consequently, the crystal packing arrangement. For drug development professionals, such variations can have profound implications for the solid-state properties of an active pharmaceutical ingredient (API).

Experimental Protocol: A Step-by-Step Guide to Hirshfeld Surface Analysis

The following protocol outlines the key steps for performing a Hirshfeld surface analysis using the widely adopted CrystalExplorer software.

• Obtain Crystallographic Information File (CIF): The starting point for Hirshfeld surface analysis is a CIF file, which contains the crystal structure data obtained from single-crystal X-ray diffraction.

• Import CIF into CrystalExplorer: Launch the CrystalExplorer software and import the CIF of the molecule of interest. The software will display the 3D crystal structure.

• Generate Hirshfeld Surface: From the main menu, select the option to generate the Hirshfeld surface for the molecule. This will create a 3D surface around the molecule.

• Map dnorm and Other Properties: The generated Hirshfeld surface can be mapped with various properties. The most common is dnorm, which provides a color-coded representation of intermolecular contacts. Other useful properties to map include the shape index and curvedness, which can help identify π-π stacking and other shape-related features.

• Generate 2D Fingerprint Plots: CrystalExplorer can generate 2D fingerprint plots from the Hirshfeld surface. These plots provide a quantitative summary of the intermolecular interactions.

• Decompose Fingerprint Plots: To analyze specific types of interactions, the overall fingerprint plot can be decomposed into contributions from different atom pairs (e.g., H···H, C···H, O···H). This allows for a detailed quantitative analysis of the various intermolecular contacts.

• Analyze and Interpret the Results: The final step involves a careful analysis of the generated surfaces and plots. The red spots on the dnorm surface should be correlated with specific short intermolecular contacts, and the decomposed fingerprint plots should be used to quantify the relative importance of each interaction type in the overall crystal packing.

Caption: Workflow for Hirshfeld surface analysis.

Visualizing Intermolecular Interactions

The following diagram illustrates the key types of intermolecular interactions that can be identified and quantified using Hirshfeld surface analysis.

Sources

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• 2. Crystal structure and Hirshfeld surface analysis of (E)-1-(2,6-di­chloro­phen­yl)-2-(2-nitro­benzyl­idene)hydrazine - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Catalytic Synthesis of Substituted Biaryls

For researchers, medicinal chemists, and material scientists, the efficient and selective synthesis of substituted biaryls is a cornerstone of modern organic chemistry. These structural motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials. This guide provides an in-depth, objective comparison of the most prominent catalytic systems for biaryl synthesis: the Suzuki-Miyaura, Stille, and Negishi cross-coupling reactions, alongside the increasingly important direct C-H activation strategies. We will delve into the mechanistic underpinnings, practical considerations, and provide supporting experimental data to empower you in selecting the optimal catalytic system for your synthetic challenges.

The Enduring Importance of the Biaryl Motif

The carbon-carbon bond connecting two aromatic rings in a biaryl structure is more than a simple linkage; it imparts unique conformational and electronic properties to the molecule. This has profound implications for biological activity and material properties. From the anti-inflammatory properties of non-steroidal anti-inflammatory drugs (NSAIDs) to the liquid crystalline behavior of advanced materials, the ability to fine-tune the substitution pattern on the biaryl core is of paramount importance.

A Comparative Overview of Key Catalytic Systems

The choice of catalytic system for biaryl synthesis is a critical decision that impacts yield, substrate scope, functional group tolerance, and overall efficiency. Here, we provide a head-to-head comparison of the leading methodologies.

Table 1: At-a-Glance Comparison of Catalytic Systems for Biaryl Synthesis

Feature	Suzuki-Miyaura Coupling	Stille Coupling	Negishi Coupling	Direct C-H Activation/Arylation
Organometallic Reagent	Organoboron (boronic acids, esters)	Organotin (stannanes)	Organozinc	Arene (unfunctionalized)
Key Advantages	Low toxicity of reagents and byproducts, wide availability of boronic acids, ease of byproduct removal, generally high yields.[1]	Excellent functional group tolerance, mild reaction conditions, stable and easily handled organostannane reagents.[1]	High reactivity, often leading to faster reaction times; broad scope including sp³-hybridized carbons.[2]	Atom and step economy (no pre-functionalization of one arene), potential for late-stage functionalization.
Key Disadvantages	Requires a base which can be incompatible with sensitive substrates, potential for protodeboronation.[1]	Toxicity of organotin reagents and byproducts, stoichiometric tin waste, difficulty in removing tin byproducts.[1][3]	Organozinc reagents are often sensitive to air and moisture, requiring inert conditions.[4]	Often requires directing groups for regioselectivity, can require harsh conditions and higher catalyst loadings.
Typical Catalysts	Palladium(0) complexes, e.g., Pd(PPh₃)₄, Pd(OAc)₂ with phosphine ligands.[1]	Palladium(0) complexes, e.g., Pd(PPh₃)₄, Pd₂(dba)₃.[1]	Palladium(0) or Nickel(0) complexes.[4]	Palladium(II) complexes, e.g., Pd(OAc)₂, Rh(III), Ru(II).
Toxicity & Cost	Generally low toxicity and cost-effective.	High toxicity and cost associated with tin reagents.	Less toxic than organostannanes but reagents can be pyrophoric.	Varies depending on the metal catalyst and directing group.

Mechanistic Insights and Catalytic Cycles

A fundamental understanding of the catalytic cycles is crucial for troubleshooting and optimizing reactions. While each reaction has its nuances, they generally proceed through a series of fundamental steps: oxidative addition, transmetalation (or C-H activation), and reductive elimination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction for biaryl synthesis due to its mild conditions and the low toxicity of its reagents.[3][5] The catalytic cycle begins with the oxidative addition of an aryl halide to a Pd(0) complex. The resulting Pd(II) complex then undergoes transmetalation with a boronic acid in the presence of a base, which activates the organoboron species. Finally, reductive elimination yields the biaryl product and regenerates the Pd(0) catalyst.[5]

Caption: Catalytic cycle of the Negishi coupling.

Direct C-H Activation/Arylation

Direct C-H activation represents a paradigm shift in biaryl synthesis by eliminating the need for pre-functionalized organometallic reagents. In a typical palladium-catalyzed cycle, a Pd(II) catalyst coordinates to a directing group on one of the arene substrates, facilitating the cleavage of a C-H bond to form a palladacycle. This intermediate then reacts with the other aryl partner (often an aryl halide) via oxidative addition, followed by reductive elimination to form the biaryl and regenerate the active catalyst.

Caption: A generalized catalytic cycle for directed C-H arylation.

Performance Comparison: Experimental Data

Direct, side-by-side quantitative comparisons of these catalytic systems for the synthesis of the exact same biaryl under optimized conditions for each are not always available in the literature. The following table summarizes representative data for the synthesis of a common biaryl, 4-methoxybiphenyl, to provide a general performance overview.

Table 2: Comparative Synthesis of 4-Methoxybiphenyl

Catalytic System	Aryl Halide	Organometallic Reagent/Arene	Catalyst (mol%)	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	4-Bromoanisole	Phenylboronic acid	Pd/MN100 (0.5-1.5)	K₂CO₃	Ethanol/Water	75	0.17-1	up to 99
Stille	4-Iodoanisole	Phenyltributylstannane	Pd(PPh₃)₄ (not specified)	-	Toluene	110	24	~95	Org. Synth. 1993, 71, 97
Negishi	4-Bromoanisole	Phenylzinc chloride	PdCl₂(dppf) (2)	-	THF	65	16	96	J. Org. Chem. 1996, 61, 7240
C-H Activation	4-Bromoanisole	Anisole	Pd(OAc)₂ (5)	K₂CO₃	DMA	130	12	70-89

Experimental Protocols

To provide a practical context, detailed step-by-step methodologies for the synthesis of a representative biaryl using each of the four catalytic systems are provided below.

Workflow for a Typical Biaryl Synthesis

Caption: General experimental workflow for a catalytic biaryl synthesis.

Protocol 1: Suzuki-Miyaura Coupling

Synthesis of 4-Methylbiphenyl

[6]1. In a round-bottom flask, combine 4-bromotoluene (1.0 mmol, 171 mg), phenylboronic acid (1.5 mmol, 183 mg), and potassium carbonate (3.0 mmol, 414 mg). 2. Add a suitable solvent system, such as a mixture of toluene and water. 3. Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes. 4. Add the palladium catalyst, for example, palladium(II) acetate (1-5 mol%) and triphenylphosphine (2-10 mol%). 5. Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or GC-MS. 6. Upon completion, cool the mixture to room temperature and add water. 7. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). 8. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. 9. Purify the crude product by column chromatography on silica gel to obtain 4-methylbiphenyl.

Protocol 2: Stille Coupling

Synthesis of 6-Methoxy-2,2'-bipyridine

[1]1. To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-bromo-6-methoxypyridine (1.0 eq), 2-(tributylstannyl)pyridine (1.2 eq), and anhydrous toluene. 2. Degas the solution by bubbling with the inert gas for 15-20 minutes. 3. Add Pd(PPh₃)₄ (0.05 eq) to the reaction mixture. 4. Heat the mixture to reflux (approximately 110 °C) and monitor the reaction progress by TLC or GC-MS. 5. Upon completion, cool the reaction to room temperature. 6. Quench the reaction with a saturated aqueous solution of KF and stir vigorously for 1 hour to precipitate the tin byproducts. 7. Filter the mixture through a pad of Celite®, washing with ethyl acetate. 8. Extract the aqueous layer with ethyl acetate. 9. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 10. Purify the crude product by column chromatography on silica gel to afford 6-methoxy-2,2'-bipyridine.

Protocol 3: Negishi Coupling

Synthesis of 2,2'-Dimethylbiphenyl

[5]1. Preparation of the Organozinc Reagent: Prepare o-tolylzinc chloride from o-tolylmagnesium bromide and zinc chloride in THF under an inert atmosphere. 2. Coupling Reaction: In a separate reaction flask under an inert atmosphere, dissolve o-iodotoluene and a catalytic amount of tetrakis(triphenylphosphine)palladium(0) in THF. 3. Add the freshly prepared o-tolylzinc chloride solution to the reaction mixture. 4. Reflux the reaction mixture for 1 hour. 5. After completion, quench the reaction with a saturated aqueous solution of ammonium chloride. 6. Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure. 7. Purify the crude product by column chromatography.

Protocol 4: Direct C-H Arylation

Palladium-Catalyzed Arylation of Benzene with 4-Bromoanisole (Adapted from literature procedures)

[7]1. To a flame-dried, screw-capped reaction tube equipped with a magnetic stirring bar, add 4-bromoanisole (1 equiv), Pd(OAc)₂ (5 mol%), a suitable ligand (e.g., PCy₃·HBF₄, 10 mol%), and a base such as K₂CO₃ (2-3 equiv). 2. Add benzene as the arene coupling partner and solvent. Pivalic acid (30 mol%) can be used as an additive to facilitate the reaction. 3. Flush the reaction tube with nitrogen and seal it. 4. Stir the mixture at 110-130 °C for the indicated time (typically 12-24 hours). 5. Monitor the reaction progress by GC-MS. 6. Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter to remove inorganic salts. 7. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. 8. Purify the crude product by column chromatography on silica gel to afford 4-methoxybiphenyl.

Best Practices and Experimental Considerations

• Ligand Selection: The choice of ligand is critical for the success of these reactions. Bulky, electron-rich phosphine ligands often enhance the rate of oxidative addition and reductive elimination.

• Solvent and Base: The solvent and base can have a profound effect on the reaction outcome. A thorough screening of these parameters is often necessary for optimization.

• Inert Atmosphere: For Negishi and often for Suzuki and Stille couplings, maintaining an inert atmosphere is crucial to prevent catalyst deactivation and side reactions.

• Purification: The removal of byproducts, particularly the tin residues from Stille couplings, can be challenging. Specific workup procedures, such as treatment with KF, are often required.

Conclusion: Selecting the Right Tool for the Job

The synthesis of substituted biaryls is a mature field with a diverse array of powerful catalytic tools at the disposal of the modern chemist.

• The Suzuki-Miyaura coupling remains the workhorse for many applications due to its favorable balance of reactivity, functional group tolerance, and low toxicity.

• The Stille coupling offers excellent functional group tolerance and is a reliable option when other methods fail, provided the toxicity of the tin reagents can be managed.

• The Negishi coupling provides high reactivity and a broad substrate scope, making it particularly useful for challenging couplings.

• Direct C-H activation is the most atom- and step-economical approach and is poised to become increasingly important, especially for late-stage functionalization in drug discovery.

By carefully considering the specific requirements of your synthetic target and the relative merits and drawbacks of each catalytic system outlined in this guide, you can make an informed decision to efficiently and effectively construct the biaryl compounds that are central to your research endeavors.

References

• ACS Omega. (2021). Biaryl Formation via Base-Promoted Direct Coupling Reactions of Arenes with Aryl Halides. [Link]

• ACS Division of Organic Chemistry. (n.d.). Comparing Suzuki and Negishi coupling for catalyst-transfer polymerization. [Link]

• Bulletin of Chemical Reaction Engineering & Catalysis. (2015). Synthesis of 4-Methoxybiphenyl Using Pd-Containing Catalysts Based on Polymeric Matrix of Functionalized Hypercrosslinked Polystyrene. [Link]

• National Institutes of Health. (n.d.). Palladium-Catalyzed Arylations towards 3,6-Diaryl-1,3a,6a-triazapentalenes and Evaluation of Their Fluorescence Properties. [Link]

• Organic Syntheses. (2011). 4-METHOXY-4'-NITROPHENYL. RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. [Link]

• Google Patents. (n.d.). RU2580107C1 - Method of producing 4-methoxybiphenyl by suzuki-miyaura reaction.

• ResearchGate. (2007). Palladium-Catalyzed Benzene Arylation: Incorporation of Catalytic Pivalic Acid as a Proton Shuttle and a Key Element in Catalyst Design. [Link]

• ACS Division of Organic Chemistry. (n.d.). Comparing Suzuki and Negishi coupling for catalyst-transfer polymerization. [Link]

• PubMed Central. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. [Link]

• ResearchGate. (2011). Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. [Link]

• Semantic Scholar. (2007). Palladium-catalyzed benzene arylation: incorporation of catalytic pivalic acid as a proton shuttle and a key element in catalyst design. [Link]

• ResearchGate. (2010). Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions. [Link]

• Bucknell University Digital Commons. (2020). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of β,β-Disubstituted Ketones. [Link]

• Beilstein Journal of Organic Chemistry. (2016). Cationic Pd(II)-catalyzed C–H activation/cross-coupling reactions at room temperature: synthetic and mechanistic studies. [Link]

• ResearchGate. (2015). Recent Advances in C-H Activation for the Synthesis of π-Extended Materials. [Link]

• ResearchGate. (2023). Synthesis of biphenyl derivatives via Negishi cross coupling reaction. [Link]

• National Institutes of Health. (n.d.). Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications. [Link]

• PubMed Central. (2019). Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids. [Link]

• ResearchGate. (n.d.). Relative costs associated with the numerous parameters involved for Suzuki–Miyaura couplings. [Link]

• PubMed. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. [Link]

• MDPI. (2024). Palladium-Catalyzed Cross-Coupling Reaction via C–H Activation of Furanyl and Thiofuranyl Substrates. [Link]

• PubMed. (2011). Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. [Link]

• National Institutes of Health. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

• Organic & Biomolecular Chemistry. (2018). Palladium-catalyzed dual C–H activation for the synthesis of indolo[1,2-f]phenanthridines. [Link]

• ResearchGate. (2025). Pd‐catalyzed CH Activation and Oxidative Annulation to Access N‐methoxy‐7H‐Chromenoquinolinones and N‐methoxyphenyl quinolinones. [Link]

• Organic Chemistry Frontiers. (2015). Negishi coupling in the synthesis of advanced electronic, optical, electrochemical, and magnetic materials. [Link]

• ResearchGate. (2003). Synthesis of 2-Bromo-2′-phenyl-5,5′-thiophene: Suzuki Reaction Versus Negishi Reaction. [Link]

• PubMed Central. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1,2-Dichloro-4-(3-nitrophenyl)benzene

As a laboratory professional, your commitment to safety and regulatory compliance is paramount, extending from the experimental phase to the final disposal of chemical waste. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2-Dichloro-4-(3-nitrophenyl)benzene, a compound that demands meticulous handling due to its combined chemical characteristics. The procedures outlined here are designed to ensure the safety of laboratory personnel, protect the environment, and maintain full compliance with hazardous waste regulations.

Hazard Profile and Chemical Characterization

Before initiating any disposal procedure, a thorough understanding of the chemical's hazards is essential. 1,2-Dichloro-4-(3-nitrophenyl)benzene is a halogenated nitroaromatic compound. While specific data for this exact isomer may be limited, its structural analogues, such as 1,2-dichloro-4-nitrobenzene, provide a strong basis for hazard assessment. The presence of both chlorinated and nitrated benzene rings indicates that it should be treated as a hazardous substance with multiple potential risks.

Key hazards are derived from analogous compounds and structural motifs:

• Toxicity: Harmful if swallowed or inhaled.[1][2]

• Skin and Eye Irritation: Causes serious eye irritation and may cause an allergic skin reaction.

• Environmental Hazard: Halogenated aromatics are often persistent in the environment and can be toxic to aquatic life.[3]

• Combustion Byproducts: In a fire, it can release toxic and corrosive gases such as nitrogen oxides (NOx), carbon monoxide, and hydrogen chloride gas.[1]

Hazard Category	GHS Classification (based on analogues)	Precautionary Statement Reference
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	P301 + P312
Serious Eye Irritation	Category 2A (Causes serious eye irritation)	P305 + P351 + P338
Skin Sensitization	Category 1 (May cause an allergic skin reaction)	P302 + P352
Acute Inhalation Toxicity	Harmful if inhaled	P261, P304 + P340[2][4]

This table is based on data for the closely related compound 1,2-Dichloro-4-nitrobenzene (CAS 99-54-7) and should be considered representative.

The Cornerstone of Compliance: Waste Segregation

Proper segregation is the most critical step in hazardous waste management. Due to its chemical nature, 1,2-Dichloro-4-(3-nitrophenyl)benzene waste must never be mixed with other waste streams.

The Rationale:

• Halogenated Waste: This compound is a halogenated organic compound.[5] These wastes require specific high-temperature incineration protocols to prevent the formation of highly toxic dioxins and furans. Mixing them with non-halogenated solvents complicates and increases the cost of disposal.[6]

• Regulatory Classification: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), wastes from the production of chlorinated benzenes and nitrobenzenes are often listed as hazardous (e.g., K-list wastes like K085, K104).[7] Spent halogenated solvents are also listed as F-code wastes.[8]

The following decision tree illustrates the correct segregation logic for waste containing this compound.

Waste Segregation Decision Flow

Standard Operating Procedure for Disposal

This protocol outlines the process from waste generation at the bench to its final collection by Environmental Health & Safety (EHS) personnel.

Step 1: Personal Protective Equipment (PPE) Before handling the waste, ensure you are wearing appropriate PPE.

• Gloves: Nitrile or other chemically resistant gloves. Always double-check the glove manufacturer's compatibility chart for chlorinated and nitrated aromatics.

• Eye Protection: Chemical safety goggles or a face shield.

• Lab Coat: A standard laboratory coat is required. Ensure it is buttoned.

Step 2: Waste Collection

• Container: Use a designated, chemically compatible container for "Halogenated Organic Waste." This is typically a high-density polyethylene (HDPE) or glass bottle with a screw cap. The container must be clean, dry, and in good condition.

• Transfer: Carefully transfer the waste into the collection container using a funnel. If the compound is a solid, use a powder funnel. Perform this transfer inside a chemical fume hood to avoid inhaling any dust or vapors.[9]

• Headspace: Do not fill the container beyond 90% capacity to allow for vapor expansion.

Step 3: Labeling Proper labeling is a strict regulatory requirement.

• Immediately affix a "Hazardous Waste" label to the container.

• Clearly write the full chemical name: "1,2-Dichloro-4-(3-nitrophenyl)benzene" and list any other chemical constituents and their approximate percentages.

• Indicate the hazards by checking the appropriate boxes (e.g., Toxic, Irritant).

• Write the date you first added waste to the container (the accumulation start date).

Step 4: Temporary Storage (Satellite Accumulation Area)

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within your laboratory. This area must be at or near the point of generation.

• Segregation: Keep the halogenated waste container in secondary containment (e.g., a plastic tub) to contain any potential leaks. Ensure it is stored separately from incompatible waste streams, such as acids, bases, and oxidizers.[10] Never store flammable or volatile waste in a standard cold room.[10]

Step 5: Arranging for Disposal

• Once the container is full (or you are finished with the process generating the waste), submit a chemical waste pickup request to your institution's EHS department through their designated online portal or procedure.

• Do not allow waste to accumulate for extended periods.

The overall workflow can be visualized as follows:

Laboratory Waste Disposal Workflow

Emergency Procedures: Spill Management

Accidents can happen. A clear and immediate response is critical to mitigating risks.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and contact EHS or the emergency response number for your institution.

• Small Spills (Solid): If you are trained and it is safe to do so, manage small spills of solid material.

  • Wearing your full PPE, gently cover the spill with an absorbent material like vermiculite or sand to prevent it from becoming airborne.

  • Carefully sweep the material into a dustpan and place it in a designated hazardous waste container.

  • Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), and place the cloth in the same waste container.

• Small Spills (Solution):

  • Contain the spill with absorbent pads or sand.

  • Absorb the liquid and place the used absorbent materials into the hazardous waste container.

• Decontamination: Decontaminate the area and wash your hands thoroughly after the cleanup is complete.

• Reporting: Report all spills to your lab supervisor and EHS, even if they are small.

By adhering to these rigorous procedures, you contribute to a culture of safety and ensure that your research activities are conducted with the utmost responsibility from discovery through disposal.

References

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. The University of Texas at Dallas Environmental Safety, Sustainability and Risk. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1978, December 18). Hazardous Waste: Guidelines and Regulations. Federal Register, 43(243), 58946-59028. Retrieved from [Link]

• U.S. Government Publishing Office. (n.d.). eCFR :: 40 CFR Part 268 Appendix III -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Nitrobenzene. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2016, September). Solvents in the Workplace: How to Determine If They Are Hazardous Waste. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Nitrobenzene. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• U.S. Government Publishing Office. (n.d.). eCFR :: 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, May 30). The SW-846 Compendium. Retrieved from [Link]

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Personal protective equipment for handling 1,2-Dichloro-4-(3-nitrophenyl)benzene

A Researcher's Guide to Safely Handling 1,2-Dichloro-4-(3-nitrophenyl)benzene

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 1,2-Dichloro-4-(3-nitrophenyl)benzene. Our commitment is to empower you with field-proven insights and scientifically-grounded protocols to ensure your safety and the integrity of your work. This document moves beyond a simple checklist, explaining the causality behind each recommendation to build a culture of safety and trust in your laboratory.

Understanding the Risks: A Proactive Approach to Safety

1,2-Dichloro-4-(3-nitrophenyl)benzene and its structural analogs, dichloronitrobenzenes, are compounds that demand careful handling. The primary hazards associated with this class of chemicals include:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin and Eye Irritation: Can cause serious eye irritation and may cause an allergic skin reaction.[3]

• Methemoglobinemia: Nitroaromatic compounds can be absorbed through the skin and may cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[4][5]

• Carcinogenicity: Some related chloronitrobenzene compounds are suspected of causing cancer.[5][6][7]

Given these potential hazards, a comprehensive personal protective equipment (PPE) and handling plan is not just a recommendation—it is a critical component of your experimental design. The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a hazard assessment to determine the necessary PPE for a given task and provide it to employees.[8][9][10]

The Core of Protection: Selecting and Using Your PPE

The selection of appropriate PPE is your first and most critical line of defense. A "one-size-fits-all" approach is insufficient; the required level of protection depends on the specific procedure being performed.

Essential PPE for All Operations

At a minimum, the following PPE must be worn at all times when in the laboratory area where 1,2-Dichloro-4-(3-nitrophenyl)benzene is handled:

• Safety Glasses with Side Shields: These are the minimum requirement for eye protection.[11]

• Flame-Resistant Laboratory Coat: Protects your skin and clothing from splashes and spills.[8][12]

• Long Pants and Closed-Toe Shoes: Provides a basic level of protection against accidental spills.[8][12]

Task-Specific PPE Requirements

The following table outlines the additional PPE required for specific tasks.

Task	Required PPE	Rationale
Weighing and Aliquoting (Solid)	- Nitrile Gloves- N95 Respirator- Chemical Splash Goggles	- Prevents skin contact with the solid compound.- Minimizes inhalation of fine particles.- Offers superior protection against airborne dust compared to safety glasses.[8]
Dissolving and Solution Handling	- Chemical Resistant Gloves (e.g., Nitrile)- Chemical Splash Goggles- Face Shield	- Protects against skin exposure to the dissolved chemical.- Goggles protect against splashes.- A face shield provides an additional layer of protection for the entire face during pouring and mixing operations.[8][11][12]
Running Reactions and Work-up	- Chemical Resistant Gloves- Chemical Splash Goggles- Face Shield- Appropriate Respirator (if not in a fume hood)	- Protects against splashes and contact with reagents.- Ensures eye and face protection from potentially vigorous reactions.- If there's a risk of vapor or aerosol generation outside of a fume hood, respiratory protection is crucial.
Waste Disposal	- Chemical Resistant Gloves- Chemical Splash Goggles- Face Shield	- Protects against splashes and contact with chemical waste.- Ensures comprehensive eye and face protection during waste handling.

A Note on Glove Selection

While nitrile gloves are commonly used, for prolonged exposure or when handling larger quantities, it is advisable to consult a glove compatibility chart for the specific solvents being used. For chemicals with unknown toxicity or special skin hazards, wearing a flexible laminate glove under a pair of heavy-duty chemically resistant outer gloves is recommended.[12]

Visualizing Your Safety Workflow: PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow Diagram

Step-by-Step Operational Protocols

Adherence to standardized procedures is paramount for minimizing exposure and ensuring reproducible results.

Handling and Preparation

• Designated Area: All work with 1,2-Dichloro-4-(3-nitrophenyl)benzene should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.[6][13]

• Ventilation: Ensure that your workspace is well-ventilated. Emergency eye wash fountains and safety showers should be readily accessible in the immediate vicinity of any potential exposure.[6][13]

• Avoid Dust Formation: When handling the solid, use techniques that minimize the generation of dust. Avoid dry sweeping; instead, gently scoop or pour the material.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Always wash your hands thoroughly after handling the product, even if you were wearing gloves.[13] Contaminated work clothing should not be allowed out of the workplace and should be laundered separately.[13]

Spill Management

In the event of a spill, your immediate response is crucial.

• Evacuate and Alert: Alert others in the vicinity and evacuate the immediate area if necessary.

• Don Appropriate PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory protection if the spill is large or in a poorly ventilated area.

• Containment: For liquid spills, use dikes or absorbents to prevent migration into sewers or streams.[13] For solid spills, carefully collect the material without creating dust.

• Clean-up: Absorb liquid spills with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal. Carefully sweep up solid spills and place them in a designated, labeled waste container.

• Decontamination: Clean the spill area with soap and water.

A Responsible End-of-Lifecycle: Waste Disposal

Proper disposal of 1,2-Dichloro-4-(3-nitrophenyl)benzene and its associated waste is a critical aspect of laboratory safety and environmental responsibility.

Waste Segregation

All waste streams must be segregated and clearly labeled. Do not mix hazardous waste with other waste.[7]

Waste Type	Container	Disposal Protocol
Solid Chemical Waste	Labeled, sealed, and chemically compatible container	Dispose of through your institution's hazardous waste program.
Contaminated Labware (e.g., pipette tips, weighing paper)	Labeled, sealed plastic bag or container	Dispose of as solid hazardous waste.
Contaminated Solvents and Solutions	Labeled, sealed, and chemically compatible solvent waste container	Dispose of through your institution's hazardous waste program. Ensure compatibility with other contents of the waste container.
Contaminated PPE (e.g., gloves)	Labeled, sealed plastic bag	Dispose of as solid hazardous waste.

Disposal Workflow

The following diagram outlines the general workflow for the disposal of waste generated from experiments involving 1,2-Dichloro-4-(3-nitrophenyl)benzene.

Caption: Chemical Waste Disposal Workflow

Ultimate disposal of this chemical must consider its potential impact on the environment and must conform with all local, state, and federal regulations.[14] Do not let the product enter drains.

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